2-Octyne

• CAS: 2809-67-8

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of 2-Octyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyne, an internal alkyne with the chemical formula C₈H₁₄, is a valuable intermediate in various fields of organic synthesis. Its linear structure and the reactivity of its triple bond make it a key building block for the synthesis of more complex molecules, including pharmaceuticals and agricultural chemicals. A thorough understanding of its physical properties is fundamental for its effective use in laboratory research and development, enabling precise control over reaction conditions, purification processes, and formulation development. This guide provides a consolidated overview of the core physical characteristics of 2-Octyne, details the experimental methodologies for their determination, and presents logical workflows for these experimental procedures.

Core Physical Properties

The physical properties of 2-Octyne are summarized in the table below. These values represent a compilation from various sources and provide a comprehensive reference for laboratory applications.

Property	Value	Units	Notes / Conditions
Molecular Formula	C₈H₁₄	-	-
Molecular Weight	110.20	g/mol	[1]
Appearance	Colorless to Light Yellow Liquid	-	At standard conditions
Density	0.759	g/mL	at 25 °C
Boiling Point	137 - 138	°C	at 760 mmHg
Melting Point	-62 to -61.6	°C	-
Refractive Index (n_D²⁰)	1.428 - 1.429	-	at 20 °C
Flash Point	24.1	°C	Closed cup
Vapor Pressure	9.16	mmHg	at 25 °C
Enthalpy of Formation (ΔfH°gas)	63.8 ± 1.5	kJ/mol	For the gaseous state[2]
Solubility	Insoluble in water; Soluble in alcohol, ether, and oils.	-	-
Octanol/Water Partition Coefficient (logP)	~3.5	-	[1]

Logical Relationship of Key Properties

The following diagram illustrates the fundamental physical identity and key properties of 2-Octyne.

Core properties of 2-Octyne.

Experimental Protocols

Accurate determination of physical properties is crucial for chemical characterization. The following sections detail standard laboratory protocols for measuring the key physical properties of liquid compounds like 2-Octyne.

Determination of Density

The density of a liquid can be determined gravimetrically using a pycnometer or simply with a balance and a graduated cylinder for less precise measurements.[3]

Methodology (Graduated Cylinder & Balance):

• Mass of Empty Cylinder: Measure and record the mass of a clean, dry graduated cylinder using an electronic balance.[4]

• Add Sample: Add a specific volume of 2-Octyne (e.g., 10 mL) to the graduated cylinder. Record the volume precisely, reading from the bottom of the meniscus.[4]

• Mass of Cylinder and Sample: Measure and record the combined mass of the graduated cylinder and the 2-Octyne sample.[4]

• Calculation:

  • Subtract the mass of the empty cylinder from the combined mass to find the mass of the 2-Octyne sample.[5]

  • Calculate the density by dividing the mass of the sample by the volume of the sample (Density = Mass/Volume).[5]

• Repeatability: For improved accuracy, the procedure should be repeated multiple times, and the average density calculated.[4]

Determination of Boiling Point

The boiling point is a key indicator of a liquid's volatility and purity. The micro-reflux or capillary method is suitable for small sample volumes.

Methodology (Capillary Method):

• Sample Preparation: Place a small amount (a few mL) of 2-Octyne into a small test tube or fusion tube.

• Capillary Insertion: Place a capillary tube, sealed at one end, into the fusion tube with the open end submerged in the liquid.

• Heating: Heat the apparatus slowly and uniformly in a heating block or Thiele tube.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.

Workflow for Boiling Point Determination.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful property for identification. It can be measured using a refractometer or a spectrometer.

Methodology (Spectrometer/Goniometer):

• Prism Preparation: A hollow prism is filled with the liquid sample, in this case, 2-Octyne.

• Light Source: A monochromatic light source is directed through a collimator to produce a parallel beam of light.

• Angle of Minimum Deviation: The prism is placed on a spectrometer table and rotated until the angle of deviation of the light passing through it is at a minimum. This angle (D_min) is measured.

• Prism Angle: The apex angle of the prism (A) is also measured using the spectrometer.

• Calculation: The refractive index (n) is calculated using the formula:

  • n = [sin((A + D_min)/2)] / [sin(A/2)]

Workflow for Refractive Index Determination.

Determination of Solubility

Solubility tests provide qualitative information about the polarity of a compound. The general principle is "like dissolves like."

Methodology (Qualitative):

• Sample Preparation: Place a small, measured amount of solvent (e.g., 1 mL of water) into a small test tube.[6]

• Solute Addition: Add a small amount of 2-Octyne (e.g., 0.05 mL or a few drops) to the solvent.[6]

• Mixing: Vigorously shake or vortex the mixture for a set period (e.g., 30-60 seconds).[6]

• Observation: Allow the mixture to stand and observe.

  • Soluble/Miscible: A single, clear liquid phase indicates solubility.

  • Insoluble/Immiscible: The presence of two distinct layers, cloudiness, or visible droplets indicates insolubility.

• Solvent Variation: Repeat the procedure with other solvents, such as ethanol, diethyl ether, and hexane, to determine the solubility profile.[7]

References

• 1. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Octyne [webbook.nist.gov]
• 3. mt.com [mt.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. wjec.co.uk [wjec.co.uk]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. chem.ws [chem.ws]

An In-depth Technical Guide to 2-Octyne (CAS: 2809-67-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyne (CAS number 2809-67-8), also known as methylpentylacetylene, is an internal alkyne with the chemical formula C₈H₁₄.[1][2] Its structure features an eight-carbon chain with a carbon-carbon triple bond located at the second carbon position. This positioning of the triple bond classifies it as an internal alkyne, distinguishing it from its terminal isomer, 1-octyne (B150090). This structural feature is crucial as it dictates its reactivity and physical properties. 2-Octyne serves as a valuable intermediate and building block in organic synthesis.[3][4] It finds applications in the synthesis of a variety of organic compounds, including those for pharmaceuticals, agrochemicals, and specialty plastics.[3] Its utility is also noted in the fragrance industry, where it can be a component in perfumes for specialized purposes.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of 2-Octyne are summarized below. These properties are essential for its handling, storage, and application in experimental settings.

Physical and Chemical Properties

Property	Value	Reference(s)
CAS Number	2809-67-8	[5][6]
Molecular Formula	C₈H₁₄	[1][5]
Molecular Weight	110.20 g/mol	[1][5]
Appearance	Colorless liquid	[3]
Melting Point	-61.6 °C	[3]
Boiling Point	137 °C (at 760 mmHg)	[1][3]
Density	0.759 g/mL at 25 °C	[1][3]
Refractive Index (n²⁰/D)	1.428	[3]
Flash Point	64 °F (17.8 °C)	[3]
Vapor Pressure	9.16 mmHg at 25 °C	[3]
Solubility	Insoluble in water; Soluble in alcohol and oils.	[3]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 2-Octyne.

Spectrum Type	Key Features and Data	Reference(s)
¹H NMR	(90 MHz, CDCl₃) δ (ppm): 2.12 (m), 1.775 (t), 1.70-1.08 (m), 0.90 (t).	[7]
¹³C NMR	(CDCl₃) Predicted peaks for eight distinct carbon environments. The alkyne carbons typically appear between 70-90 ppm.	[3][8][9]
Infrared (IR)	Spectra available for vapor phase and as a neat liquid (capillary cell). Key absorptions include C-H stretches (~2870-2960 cm⁻¹) and potentially a weak C≡C stretch.	[5][7][10]
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z 110. Key fragments at m/z 95, 81, 67, 54, 41.	[5][6][7]

Synthesis and Reactivity

2-Octyne is a versatile reagent in organic chemistry, participating in a variety of reactions typical of internal alkynes.

Synthesis Protocols

Method 1: From 1-Heptene

This is a multi-step synthesis that involves the conversion of an alkene to an alkyne. The general transformation requires halogenation followed by a double dehydrohalogenation.

Synthesis of 2-Octyne from 1-Heptene.

Experimental Steps Overview:

• Halogenation: 1-Heptene is treated with chlorine (Cl₂) to form 1,2-dichloroheptane.[11]

• Double Dehydrohalogenation: The resulting dichloroalkane is reacted with a strong base, such as sodium amide (NaNH₂) in liquid ammonia, to eliminate two molecules of HCl, forming 1-heptyne.[4]

• Alkylation: The terminal alkyne (1-heptyne) is deprotonated by sodium amide to form the corresponding acetylide anion. This nucleophile is then alkylated with methyl iodide (CH₃I) to yield the internal alkyne, 2-octyne.[4]

Method 2: Isomerization of 1-Octyne

Internal alkynes can be formed by the isomerization of terminal alkynes. This reaction is typically catalyzed by a strong base or a metal complex. For instance, 1-octyne can be isomerized to 2-octyne, often favoring the more thermodynamically stable internal alkyne.[2]

Key Reactions of 2-Octyne

As an internal alkyne, 2-octyne undergoes several characteristic addition reactions.

Common reactions involving 2-Octyne.

• Hydrogenation to a cis-Alkene: The reduction of 2-octyne using hydrogen gas with Lindlar's catalyst (a poisoned palladium catalyst) results in syn-addition of hydrogen across the triple bond, yielding cis-2-octene exclusively.[12]

• Complete Hydrogenation to an Alkane: In the presence of catalysts like palladium, platinum, or nickel, 2-octyne is fully reduced to octane.[12]

• Hydration (Oxymercuration-Demercuration): The acid-catalyzed addition of water in the presence of a mercuric salt (HgSO₄) leads to the formation of an enol intermediate, which rapidly tautomerizes to the more stable keto form, yielding 2-octanone. Due to the symmetrical nature of the triple bond's immediate environment, this reaction primarily yields a single ketone product.[13]

Relevance in Drug Discovery and Chemical Biology

While 2-octyne itself is not a therapeutic agent, the alkyne functional group is a significant pharmacophore in modern medicinal chemistry. Its linear, rigid geometry can be exploited to orient substituents in a well-defined manner for optimal interaction with biological targets.

The alkyne moiety is present in several approved drugs and is a key component in the design of enzyme inhibitors. For example, certain kinase inhibitors utilize an alkyne group to form covalent bonds with cysteine residues in the active site of the target kinase, leading to irreversible inhibition. This strategy has been employed in the development of potent and selective anticancer agents.

Furthermore, terminal alkynes are widely used in "click chemistry," a set of powerful, reliable, and selective reactions for the rapid synthesis of new compounds and bioconjugation.[14][15] Although 2-octyne is an internal alkyne and not directly used in standard click reactions, its synthesis and reactions are fundamental to the organic chemistry that underpins these advanced applications.

The diagram below illustrates a generalized mechanism where an alkyne-containing molecule acts as a kinase inhibitor, a common strategy in drug development.

Generalized kinase signaling pathway inhibition.

Safety and Handling

2-Octyne is classified as a highly flammable liquid and vapor.[16] It can cause skin and serious eye irritation, and may also cause respiratory irritation.[16] Standard laboratory safety precautions should be strictly followed.

• Handling: Use in a well-ventilated area, preferably a fume hood. Keep away from heat, sparks, and open flames.[9] All equipment should be properly grounded to prevent static discharge.[9] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not empty into drains.

This guide provides a comprehensive overview of the properties, synthesis, reactivity, and applications of 2-Octyne. The data presented is intended to support researchers and professionals in their scientific endeavors.

References

• 1. 2-OCTYNE synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Octyne - Wikipedia [en.wikipedia.org]
• 3. 2-OCTYNE(2809-67-8) 13C NMR [m.chemicalbook.com]
• 4. Solved Propose a synthesis of 2-octyne starting from | Chegg.com [chegg.com]
• 5. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Octyne [webbook.nist.gov]
• 7. 2-OCTYNE(2809-67-8) IR Spectrum [chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. spectrabase.com [spectrabase.com]
• 10. 2-Octyne [webbook.nist.gov]
• 11. Solved Propose a synthesis of 2-octyne starting from | Chegg.com [chegg.com]
• 12. youtube.com [youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Biosynthesis of alkyne-containing natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biosynthetic Pathway to Amino Acids with a Terminal Alkyne - ChemistryViews [chemistryviews.org]
• 16. brainly.com [brainly.com]

Synthesis of 2-Octyne from 1-Heptene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic route for producing 2-octyne, an internal alkyne, from the readily available starting material, 1-heptene (B165124). The synthesis involves a three-step reaction sequence: bromination of the alkene, double dehydrobromination to form a terminal alkyne, and subsequent alkylation to yield the desired internal alkyne. This document outlines the detailed experimental protocols, presents quantitative data for each step, and visualizes the reaction pathway and workflow.

Core Synthetic Pathway

The conversion of 1-heptene to 2-octyne is a well-established transformation in organic synthesis. The overall strategy involves the initial functionalization of the double bond in 1-heptene, followed by elimination reactions to generate the triple bond of an alkyne, and finally, the addition of a methyl group to the terminal alkyne.

The reaction proceeds through the following key stages:

• Bromination: 1-Heptene is treated with bromine (Br₂) to yield 1,2-dibromoheptane (B1620216). This electrophilic addition reaction proceeds through a cyclic bromonium ion intermediate, resulting in the anti-addition of the two bromine atoms across the double bond.

• Double Dehydrobromination: The resulting 1,2-dibromoheptane undergoes a double elimination of hydrogen bromide (HBr) upon treatment with a strong base, typically sodium amide (NaNH₂) in liquid ammonia (B1221849). This two-fold E2 elimination reaction first generates a vinyl bromide intermediate, which then undergoes a second elimination to form the terminal alkyne, 1-heptyne (B1330384).

• Alkylation: The terminal alkyne, 1-heptyne, is deprotonated by sodium amide to form a sodium acetylide. This acetylide anion then acts as a nucleophile and reacts with methyl iodide (CH₃I) in an Sₙ2 reaction to form the final product, 2-octyne.

Quantitative Data Summary

The following tables summarize the key quantitative data for the materials involved and the expected yields for each step of the synthesis. Yields are representative of typical outcomes for these classes of reactions and may vary based on specific experimental conditions and scale.

Table 1: Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
1-Heptene	C₇H₁₄	98.19	93.6	0.697
1,2-Dibromoheptane	C₇H₁₄Br₂	257.99	215-217	1.635
1-Heptyne	C₇H₁₂	96.17	99-100	0.733
2-Octyne	C₈H₁₄	110.20	137	0.759[1]

Table 2: Summary of Reaction Steps and Representative Yields

Step	Reaction	Reagents	Solvent	Representative Yield (%)
1	Bromination	Br₂	Dichloromethane (B109758) (CH₂Cl₂)	85-95
2	Dehydrobromination	NaNH₂	Liquid Ammonia (NH₃)	70-80
3	Alkylation	1. NaNH₂ 2. CH₃I	Liquid Ammonia (NH₃)	75-85

Experimental Protocols

Step 1: Synthesis of 1,2-Dibromoheptane from 1-Heptene (Bromination)

Objective: To synthesize 1,2-dibromoheptane via the electrophilic addition of bromine to 1-heptene.

Materials:

• 1-Heptene (1.0 mol, 98.19 g)

• Bromine (1.0 mol, 159.8 g, 51.2 mL)

• Dichloromethane (CH₂Cl₂), anhydrous (500 mL)

• 5% Aqueous sodium thiosulfate (B1220275) solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A 1 L three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube is charged with 1-heptene (1.0 mol) and 200 mL of anhydrous dichloromethane. The flask is cooled in an ice-water bath.

• A solution of bromine (1.0 mol) in 300 mL of anhydrous dichloromethane is placed in the dropping funnel.

• The bromine solution is added dropwise to the stirred solution of 1-heptene over a period of 2-3 hours, maintaining the reaction temperature below 10 °C. The disappearance of the red-brown bromine color indicates its consumption.

• After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature.

• The reaction mixture is then washed sequentially with 100 mL of 5% aqueous sodium thiosulfate solution (to quench any unreacted bromine), 100 mL of saturated aqueous sodium bicarbonate solution, and 100 mL of brine.

• The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure using a rotary evaporator to yield crude 1,2-dibromoheptane.

• The product can be further purified by vacuum distillation.

Step 2: Synthesis of 1-Heptyne from 1,2-Dibromoheptane (Double Dehydrobromination)

Objective: To synthesize 1-heptyne through the double dehydrobromination of 1,2-dibromoheptane using sodium amide.

Materials:

• 1,2-Dibromoheptane (0.5 mol, 129.0 g)

• Sodium amide (NaNH₂) (1.5 mol, 58.5 g)

• Liquid ammonia (NH₃) (approx. 500 mL)

• Anhydrous diethyl ether

• Ammonium (B1175870) chloride (saturated aqueous solution)

Procedure:

• A 1 L three-necked round-bottom flask is fitted with a dry ice condenser, a mechanical stirrer, and a gas inlet. The apparatus is flame-dried and allowed to cool under a stream of dry nitrogen.

• Approximately 500 mL of liquid ammonia is condensed into the flask by passing ammonia gas through the dry ice condenser.

• Sodium amide (1.5 mol) is cautiously added to the liquid ammonia with stirring.

• A solution of 1,2-dibromoheptane (0.5 mol) in 100 mL of anhydrous diethyl ether is added dropwise to the stirred sodium amide suspension over 1 hour.

• After the addition is complete, the reaction mixture is stirred for an additional 4-6 hours, allowing the ammonia to slowly evaporate.

• The reaction is quenched by the slow and careful addition of a saturated aqueous solution of ammonium chloride until the evolution of ammonia gas ceases.

• Water (200 mL) is added to dissolve the inorganic salts. The mixture is transferred to a separatory funnel, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether (3 x 100 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The diethyl ether is carefully removed by distillation at atmospheric pressure. The crude 1-heptyne is then purified by fractional distillation, collecting the fraction boiling at 99-100 °C.

Step 3: Synthesis of 2-Octyne from 1-Heptyne (Alkylation)

Objective: To synthesize 2-octyne by the alkylation of 1-heptyne with methyl iodide.

Materials:

• 1-Heptyne (0.4 mol, 38.5 g)

• Sodium amide (NaNH₂) (0.44 mol, 17.2 g)

• Liquid ammonia (NH₃) (approx. 400 mL)

• Methyl iodide (CH₃I) (0.44 mol, 62.5 g, 27.4 mL)

• Anhydrous diethyl ether

• Ammonium chloride (saturated aqueous solution)

Procedure:

• Using the same apparatus as in Step 2, condense approximately 400 mL of liquid ammonia into the reaction flask.

• Add sodium amide (0.44 mol) to the liquid ammonia with stirring.

• Add 1-heptyne (0.4 mol) dropwise to the sodium amide suspension over 30 minutes. Stir the resulting sodium heptynide solution for 1 hour.

• Slowly add methyl iodide (0.44 mol) to the reaction mixture. A precipitate of sodium iodide will form. Stir for an additional 2-3 hours.

• Allow the ammonia to evaporate overnight.

• Carefully add 200 mL of water to the residue to dissolve the inorganic salts.

• Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Combine the organic extracts and wash them with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by distillation.

• Purify the crude 2-octyne by fractional distillation, collecting the fraction boiling at 137 °C.

Visualizations

The following diagrams illustrate the signaling pathway of the synthesis and the general experimental workflow.

Caption: Reaction pathway for the synthesis of 2-octyne from 1-heptene.

Caption: General experimental workflow for the synthesis of 2-octyne.

References

• 1. One-Pot Synthesis of Terminal Alkynes from Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Octyne: Molecular Formula and Weight

This technical guide provides a comprehensive overview of the molecular formula and weight of 2-Octyne, tailored for researchers, scientists, and professionals in drug development.

Core Properties of 2-Octyne

2-Octyne, also known as methylpentylethyne, is an alkyne with a triple bond located at the second carbon position.[1] Its chemical structure and properties are fundamental to its application in organic synthesis.

Quantitative Data Summary

The molecular formula and weight of 2-Octyne are summarized in the table below. This data is critical for stoichiometric calculations in chemical reactions and for the characterization of the compound.

Parameter	Value	Reference
Molecular Formula	C₈H₁₄	[1][2][3][4][5]
Molecular Weight	110.1968 g/mol	[2][4][6]
Average Molar Mass	110.20 g/mol	[1][3][5][7]

Experimental Protocols for Molecular Weight Determination

The determination of the molecular formula and weight of 2-Octyne is typically achieved through mass spectrometry, often coupled with gas chromatography for sample purification and introduction.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This method is ideal for volatile compounds like 2-Octyne.

• Sample Preparation: A dilute solution of 2-Octyne is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Gas Chromatography (GC):

  • Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet, which is heated to ensure rapid vaporization.

  • Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium or nitrogen) through a capillary column. The column is coated with a stationary phase that separates compounds based on their boiling points and interactions with the phase. For 2-Octyne, a non-polar column is suitable.

  • Temperature Program: The oven temperature is ramped to elute compounds at different times. A typical program might start at 50°C and increase to 250°C at a rate of 10°C/min.

• Mass Spectrometry (MS):

  • Ionization: As 2-Octyne elutes from the GC column, it enters the mass spectrometer's ion source. Electron Ionization (EI) is a common method used. In EI, high-energy electrons bombard the molecule, causing it to ionize and fragment.

  • Mass Analysis: The resulting ions (the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • Detection: An electron multiplier detects the separated ions, generating a signal proportional to the ion abundance. The resulting plot of ion abundance versus m/z is the mass spectrum. The peak with the highest m/z value typically corresponds to the molecular ion (M+), from which the molecular weight is determined.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for determining the molecular weight of 2-Octyne using Gas Chromatography-Mass Spectrometry (GC-MS).

References

• 1. 2-Octyne - Wikipedia [en.wikipedia.org]
• 2. 2-Octyne [webbook.nist.gov]
• 3. 2-Octyne | CymitQuimica [cymitquimica.com]
• 4. 2-Octyne [webbook.nist.gov]
• 5. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Octyne [webbook.nist.gov]
• 7. 2-Octyne (CAS 2809-67-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

The Elusive Alkyne: A Technical Guide to 2-Octyne and the Landscape of Natural Acetylenic Compounds

An in-depth analysis for researchers, scientists, and drug development professionals on the chemical properties, synthetic nature, and the broader context of alkynes in the natural world.

Executive Summary

2-Octyne, a simple internal alkyne, is a compound of interest in synthetic chemistry. However, an extensive review of scientific literature reveals no evidence of its natural occurrence. This technical guide provides a comprehensive overview of 2-Octyne's known chemical and physical properties, and places it within the broader context of naturally occurring acetylenic compounds. While no quantitative data on its natural abundance or specific biosynthetic pathways exist, this document outlines the general methodologies for the isolation, identification, and characterization of alkynes from natural matrices, which would be applicable should 2-Octyne be discovered in nature. Furthermore, a generalized workflow for the analysis of potential alkyne-containing samples is presented.

Natural Occurrence of Acetylenic Compounds: A Broader Perspective

While 2-Octyne itself has not been reported as a natural product, the alkyne functional group is present in a diverse array of naturally occurring molecules, often referred to as polyacetylenes.[1] These compounds have been isolated from a wide range of organisms, including plants (notably in the Asteraceae family), fungi, marine organisms, and bacteria.[1][2]

Naturally occurring acetylenic compounds exhibit a wide range of biological activities, including antimicrobial, antifungal, and cytotoxic properties.[3] Their biosynthesis is a subject of ongoing research, with proposed pathways often involving desaturation of fatty acid precursors.[4][5] The study of these natural alkynes provides a valuable framework for understanding the potential significance of simple alkynes like 2-Octyne, should they be found in a biological context.

Physicochemical Properties of 2-Octyne

As a synthetic compound, the physical and chemical properties of 2-Octyne are well-documented. This information is crucial for any potential isolation and characterization efforts.

Property	Value	Reference
Molecular Formula	C₈H₁₄	[6][7][8]
Molecular Weight	110.20 g/mol	[6][7]
CAS Number	2809-67-8	[7][8]
Boiling Point	137 °C	[6]
Density	0.759 g/mL at 25 °C	[6]
Appearance	Colorless liquid	[9]
Solubility	Insoluble in water; soluble in alcohol and oils	[9]

Experimental Protocols for Alkyne Identification and Characterization

The following section details generalized experimental protocols that are fundamental for the identification and characterization of alkynes. These methods would be directly applicable to the analysis of a sample suspected of containing 2-Octyne.

Extraction and Isolation from a Natural Matrix

The extraction of non-polar compounds like alkynes from a biological matrix typically involves solvent extraction with organic solvents of increasing polarity.

Protocol: General Solvent Extraction

• Sample Preparation: The biological material (e.g., plant leaves, fungal mycelia) is dried and ground to a fine powder to increase the surface area for extraction.

• Solvent Extraction: The powdered sample is sequentially extracted with solvents of increasing polarity, such as hexane, dichloromethane, and ethyl acetate. This is typically performed using a Soxhlet apparatus or through maceration with agitation.

• Concentration: The resulting extracts are concentrated under reduced pressure using a rotary evaporator to yield crude extracts.

• Fractionation: The crude extracts are then subjected to column chromatography over silica (B1680970) gel or alumina, eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate compounds based on polarity. Fractions are collected and monitored by thin-layer chromatography (TLC).

Spectroscopic Identification and Structural Elucidation

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds in a complex mixture.[10][11]

Protocol: GC-MS Analysis

• Sample Preparation: The isolated fraction suspected of containing 2-Octyne is dissolved in a volatile solvent (e.g., hexane).

• Injection: A small volume of the sample is injected into the GC inlet.

• Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The separation is based on the compound's boiling point and affinity for the stationary phase.

• Detection (MS): As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be compared to spectral libraries (e.g., NIST, Wiley) for identification.[11] The mass spectrum of 2-Octyne would be expected to show a molecular ion peak at m/z 110 and characteristic fragmentation patterns.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Protocol: NMR Analysis

• Sample Preparation: A purified sample of the compound is dissolved in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR: This technique provides information about the number, environment, and connectivity of hydrogen atoms. For 2-Octyne, one would expect to see signals corresponding to the methyl and methylene (B1212753) groups, with characteristic chemical shifts and coupling patterns.

• ¹³C NMR: This technique provides information about the carbon skeleton. The presence of the alkyne functional group would be confirmed by two characteristic signals in the alkyne region of the spectrum (typically 65-90 ppm).

3.2.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups.

Protocol: IR Analysis

• Sample Preparation: A small amount of the purified liquid sample is placed between two salt plates (e.g., NaCl).

• Analysis: The sample is irradiated with infrared light, and the absorption is measured. The C≡C stretch of an internal alkyne like 2-Octyne would typically appear as a weak absorption band in the region of 2100-2260 cm⁻¹.[7]

Visualization of Analytical Workflow

The following diagram illustrates a general workflow for the investigation of a natural sample for the presence of 2-Octyne or other acetylenic compounds.

Caption: A generalized workflow for the extraction, isolation, and identification of acetylenic compounds from natural sources.

Conclusion

References

• 1. Biosynthesis and Function of Polyacetylenes and Allied Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Biosynthesis of alkyne-containing natural products - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 2-Octyne - Wikipedia [en.wikipedia.org]
• 7. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Octyne [webbook.nist.gov]
• 9. 2-OCTYNE | 2809-67-8 [chemicalbook.com]
• 10. tisserandinstitute.org [tisserandinstitute.org]
• 11. kijoms.uokerbala.edu.iq [kijoms.uokerbala.edu.iq]

An In-depth Technical Guide to the Isomers of Octyne: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the isomers of octyne (C₈H₁₄), a class of unsaturated hydrocarbons characterized by a carbon-carbon triple bond. The guide details the structural and stereoisomeric forms of octyne, their distinct physicochemical and spectroscopic properties, detailed experimental protocols for their synthesis and characterization, and the significant role of the alkyne functional group in the landscape of modern drug discovery and development.

Classification of Octyne Isomers

Isomers are molecules that share the same molecular formula but possess different arrangements of atoms. For octyne (C₈H₁₄), this leads to a wide variety of structures with unique chemical behaviors. The isomerism in octynes can be broadly categorized into structural isomerism and stereoisomerism.

Caption: Logical classification of octyne isomers.

Structural Isomers

Structural (or constitutional) isomers have different atomic connectivity. These can be further divided into positional and skeletal isomers.

• Positional Isomers: These isomers differ in the location of the triple bond along an unbranched eight-carbon chain. The primary positional isomers of n-octyne are:

  • 1-Octyne: A terminal alkyne where the triple bond is between the first and second carbon atoms.

  • 2-Octyne: An internal alkyne with the triple bond between the second and third carbons.

  • 3-Octyne (B96577): An internal alkyne with the triple bond between the third and fourth carbons.

  • 4-Octyne: A symmetric internal alkyne where the triple bond is between the fourth and fifth carbons.[1]

• Skeletal Isomers: These isomers feature different arrangements of the carbon backbone, introducing branching. The number of skeletal isomers is extensive. For each positional isomer, the carbon chain can be branched in numerous ways. For example, isomers of 1-octyne include:

  • 3-Methyl-1-heptyne

  • 4-Methyl-1-heptyne

  • 5-Methyl-1-heptyne

  • 6-Methyl-1-heptyne

  • 3-Ethyl-1-hexyne

Stereoisomers

Stereoisomers have the same atomic connectivity but differ in the three-dimensional arrangement of their atoms. The most relevant type for branched octynes is enantiomerism.

• Enantiomers (Chiral Isomers): A molecule that is non-superimposable on its mirror image is termed chiral and exists as a pair of enantiomers.[2] Chirality in octyne isomers arises when a carbon atom is bonded to four different groups, creating a stereocenter. For instance, 3-methyl-1-heptyne is a chiral molecule because the carbon at the 3-position is a stereocenter. It is attached to a hydrogen atom, a methyl group, an ethynyl (B1212043) group, and a butyl group. Therefore, it exists as two distinct enantiomers: (R)-3-methyl-1-heptyne and (S)-3-methyl-1-heptyne.

Physicochemical and Spectroscopic Properties

The structural differences among octyne isomers give rise to distinct physical and spectroscopic properties. The linear geometry of the alkyne group significantly influences intermolecular forces and, consequently, bulk properties like boiling and melting points.[3]

Data Presentation

The quantitative properties of the primary straight-chain octyne isomers are summarized below for comparative analysis.

Table 1: Physicochemical Properties of Straight-Chain Octyne Isomers

Property	1-Octyne	2-Octyne	3-Octyne	4-Octyne
Molecular Formula	C₈H₁₄[4]	C₈H₁₄[5]	C₈H₁₄[6]	C₈H₁₄[1]
Molecular Weight ( g/mol )	110.20[4]	110.20[5]	110.20[6]	110.20[1]
Boiling Point (°C)	127-128[7]	137[5]	133[6]	131-132[1]
Melting Point (°C)	-80[7]	-	-104[6]	-103[1]
Density (g/mL at 25°C)	0.747[7]	0.759[5]	0.753[6]	0.751[1]

| Refractive Index (n20/D) | 1.416[7] | - | 1.425[6] | 1.425[8] |

Table 2: Key Spectroscopic Features of Terminal vs. Internal Octyne Isomers

Spectroscopic Technique	Feature	Terminal Alkynes (e.g., 1-Octyne)	Internal Alkynes (e.g., 2-, 3-, 4-Octyne)
Infrared (IR) Spectroscopy	≡C-H Stretch	Strong, narrow band at ~3330-3270 cm⁻¹[9]	Absent[10]
	C≡C Stretch	Weak to medium band at ~2140-2100 cm⁻¹[9]	Weak or absent (especially in symmetric alkynes like 4-octyne) at ~2260-2190 cm⁻¹[10]
¹H NMR Spectroscopy	Alkynyl Proton (≡C-H)	Appears at δ ≈ 1.7-3.1 ppm[10]	Absent

| ¹³C NMR Spectroscopy | Alkynyl Carbons (C≡C) | ≡C-H: ~65-85 ppm≡C-R: ~70-100 ppm[11] | Both carbons appear at δ ≈ 70-100 ppm[11] |

Experimental Protocols

Synthesis of an Internal Alkyne: 3-Octyne

Internal alkynes are commonly synthesized via the alkylation of a smaller terminal alkyne.[12][13] This protocol details the synthesis of 3-octyne from the sodium salt of 1-butyne (B89482) and 1-bromobutane (B133212).

Caption: Reaction scheme for the synthesis of 3-octyne.

Methodology:

• Preparation of Sodium Amide: In a three-necked flask fitted with a mechanical stirrer, a dry ice condenser, and a gas inlet, add approximately 250 mL of anhydrous liquid ammonia (B1221849). Add a catalytic amount (~0.2 g) of iron(III) nitrate.

• Formation of Acetylide: Slowly add sodium metal (2.3 g, 0.1 mol) in small pieces until a persistent blue color is observed, then allow the color to dissipate, indicating the formation of sodium amide (NaNH₂).

• Deprotonation: Cool the flask to -78 °C in a dry ice/acetone bath. Bubble 1-butyne (5.4 g, 0.1 mol) through the stirred suspension of sodium amide. Stir for 1 hour to ensure complete formation of the sodium butynide salt.

• Alkylation: Add 1-bromobutane (13.7 g, 0.1 mol) dropwise to the reaction mixture over 30 minutes. Maintain the temperature at or below -33 °C (the boiling point of ammonia).

• Workup: After the addition is complete, allow the mixture to stir for an additional 2 hours, then let the ammonia evaporate overnight under a fume hood.

• Extraction: Carefully add 100 mL of water to the residue. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude 3-octyne can be purified by fractional distillation.

General Workflow for Synthesis and Characterization

The reliable identification of a specific octyne isomer requires a systematic workflow combining synthesis, purification, and spectroscopic analysis.

Caption: General experimental workflow for octyne isomer analysis.

Methodology for Spectroscopic Characterization:

• Sample Preparation: Ensure the purified liquid alkyne sample is anhydrous.

• Infrared (IR) Spectroscopy:

  • Acquire a background spectrum using a clean salt plate (KBr or NaCl).

  • Place a drop of the neat liquid sample between two salt plates to create a thin film.

  • Record the IR spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

  • Analyze for the characteristic ≡C-H stretch (~3300 cm⁻¹) and C≡C stretch (~2100-2260 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire the ¹H NMR spectrum. Analyze chemical shifts, integration, and coupling patterns to identify the number and environment of protons. Look for the alkynyl proton signal around 2-3 ppm if a terminal alkyne is suspected.

  • Acquire the ¹³C NMR spectrum. Identify the characteristic signals for the sp-hybridized carbons of the triple bond (65-100 ppm).

Role of Alkynes in Drug Development

The alkyne functional group is a valuable motif in medicinal chemistry due to its unique structural and electronic properties.[14] Although not always the primary pharmacophore, its incorporation into a drug candidate can significantly enhance its pharmacological profile.

• Structural Rigidity and Bioisosterism: The linear and rigid nature of the alkyne bond makes it an excellent tool for orienting functional groups toward a biological target with minimal conformational ambiguity. It can serve as a bioisostere for other groups like phenyl rings, amides, or alkenes, helping to fine-tune a molecule's size, shape, and polarity.[15]

• Metabolic Stability: Alkynes can be introduced to block sites of metabolic oxidation, thereby increasing the half-life and bioavailability of a drug.

• Target Binding: The electron-rich π-system of the triple bond can participate in favorable interactions with protein targets, such as π-π stacking or cation-π interactions, enhancing binding affinity.

• "Click" Chemistry: Terminal alkynes are cornerstone functional groups in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a prominent "click" reaction. This reaction is widely used in drug discovery for rapidly synthesizing compound libraries and for bioconjugation, linking drugs to targeting moieties or fluorescent probes.[]

• Bioactive Compounds: Many natural products and marketed drugs contain an alkyne moiety. Examples include the contraceptive norethynodrel, the antifungal terbinafine, and the antiretroviral Efavirenz.[] The enediyne class of antitumor agents, which contains highly reactive alkyne systems, represents some of the most potent anticancer compounds known.[] The alkyne tag is also small and rarely interferes with molecule-protein interactions, making it useful for identifying drug-binding sites using techniques like Raman spectroscopy.[17]

References

• 1. 4-Octyne - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 1-Octyne, 98-99%|High-Purity Reagent [benchchem.com]
• 4. 1-Octyne | C8H14 | CID 12370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Octyne - Wikipedia [en.wikipedia.org]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. 1-Octyne | 629-05-0 [chemicalbook.com]
• 8. 4-Octyne | CAS#:1942-45-6 | Chemsrc [chemsrc.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Alkynes | OpenOChem Learn [learn.openochem.org]
• 12. benchchem.com [benchchem.com]
• 13. longdom.org [longdom.org]
• 14. benchchem.com [benchchem.com]
• 15. taylorfrancis.com [taylorfrancis.com]
• 17. Lighting up drug discovery | RIKEN [riken.jp]

Electrophilic Addition Reactions of 2-Octyne: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyne (CH₃C≡C(CH₂)₄CH₃) is an internal alkyne, a class of unsaturated hydrocarbons characterized by a carbon-carbon triple bond.[1][2] This triple bond, composed of one sigma (σ) bond and two pi (π) bonds, serves as a region of high electron density, making alkynes nucleophilic and susceptible to electrophilic attack.[3][4] Electrophilic addition reactions are fundamental transformations for alkynes, enabling the synthesis of a diverse array of functionalized alkenes and alkanes. These reactions typically proceed through the formation of a vinyl carbocation intermediate, although bridged intermediates like halonium ions are also common, particularly in halogenations.[3][5] For internal alkynes such as 2-octyne, regioselectivity is a key consideration when the electrophile adds to the sp-hybridized carbons, leading to potential isomeric products. This guide provides an in-depth technical overview of the primary electrophilic addition reactions of 2-octyne, focusing on mechanisms, stereochemistry, and experimental considerations.

General Experimental Workflow

The typical workflow for performing and analyzing electrophilic addition reactions of 2-octyne involves several key stages, from reaction setup to product characterization.

Caption: Generalized workflow for electrophilic addition reactions.

Halogenation

The addition of halogens (typically Br₂ or Cl₂) across the triple bond of 2-octyne is a classic electrophilic addition. The reaction can proceed in one or two stages, depending on the stoichiometry of the halogen used.[6]

Mechanism and Stereochemistry

The reaction is initiated by the π electrons of the alkyne attacking the halogen molecule, which becomes polarized as it approaches.[4][7] This leads to the formation of a bridged halonium ion intermediate.[5][6] The subsequent attack by a halide ion occurs from the side opposite the bridge, resulting in anti-addition.[5] With one equivalent of halogen, the primary product is the (E)-dihaloalkene. The presence of a second equivalent of halogen allows for further addition to the resulting alkene, ultimately forming a tetrahaloalkane.[6]

Caption: Mechanism of the bromination of 2-octyne.

Quantitative Data: Halogenation of Alkynes

Reactant	Reagent (Equivalents)	Solvent	Product(s)	Stereochemistry	Ref.
Internal Alkyne	Br₂ (1 equiv.)	CCl₄	(E)-Dibromoalkene	anti-addition (major)	[8]
Internal Alkyne	Br₂ (2 equiv.)	CCl₄	Tetra-bromoalkane	-	[6]
Internal Alkyne	Cl₂ (1 equiv.)	CH₂Cl₂	(E)-Dichloroalkene	anti-addition (major)	[6]

Experimental Protocol: Bromination of 2-Octyne

Objective: To synthesize (E)-2,3-dibromo-2-octene.

Materials:

• 2-Octyne (1.0 eq)

• Bromine (1.0 eq)

• Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• Dissolve 2-octyne in CCl₄ in the round-bottom flask and cool the solution in an ice bath.

• Slowly add a solution of bromine in CCl₄ dropwise via the dropping funnel with continuous stirring. Maintain the temperature below 10 °C.

• Monitor the reaction by observing the disappearance of the reddish-brown bromine color.

• Once the addition is complete, allow the reaction to stir for an additional 30 minutes at room temperature.

• Wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine.

• Separate the organic layer, dry it over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to yield the crude product.

• Purify the product via column chromatography if necessary.

Hydrohalogenation

The addition of hydrogen halides (H-X, where X = Cl, Br, I) to 2-octyne follows Markovnikov's rule.[9][10][11] The reaction proceeds through a vinyl carbocation intermediate, with the hydrogen adding to one of the sp-hybridized carbons and the halide adding to the other.[12]

Mechanism and Regioselectivity

For an internal, asymmetric alkyne like 2-octyne, the initial protonation can occur at either C2 or C3, leading to two different vinyl carbocation intermediates. The stability of these carbocations dictates the major product. The carbocation at C3 is slightly more stabilized by the adjacent pentyl group than the C2 carbocation is by the methyl group. Consequently, the halide will preferentially attack the C3 position. The addition of a second equivalent of HX results in a geminal dihalide, where both halogens are attached to the same carbon.[10][12]

References

• 1. 2-Octyne [webbook.nist.gov]
• 2. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Electrophilic Addition Reactions of Alkynes - Chemistry Steps [chemistrysteps.com]
• 4. Reactions of Alkynes: Addition of HX and (X_2) | MCC Organic Chemistry [courses.lumenlearning.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Halogenation of Alkenes | MCC Organic Chemistry [courses.lumenlearning.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Birch Reduction of 2-Octyne to trans-2-octene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Birch reduction of 2-octyne, yielding trans-2-octene (B89244). The Birch reduction, a dissolving metal reduction, is a cornerstone of synthetic organic chemistry for the stereoselective synthesis of trans-alkenes from internal alkynes. This transformation is achieved using an alkali metal, typically sodium, in liquid ammonia (B1221849) with a proton source.

Reaction Principle and Stereoselectivity

The Birch reduction of an internal alkyne, such as 2-octyne, proceeds via a two-electron, two-proton addition. The reaction is initiated by the transfer of a single electron from the dissolved sodium metal to the alkyne, forming a radical anion. This intermediate is then protonated by the solvent, liquid ammonia, or an added alcohol co-solvent. A second electron transfer from another sodium atom to the resulting vinylic radical generates a vinylic anion. To minimize steric repulsion between the alkyl substituents, this vinylic anion preferentially adopts a trans configuration. Subsequent protonation of this more stable trans-vinylic anion affords the trans-alkene as the major product. This anti-addition of hydrogen atoms across the triple bond is the key to the high stereoselectivity of the reaction.[1]

Quantitative Data

Parameter	Typical Value/Observation
Yield	>80% for similar internal alkynes.
Stereoselectivity	Highly selective for the trans isomer. The formation of the cis isomer is generally not observed under standard Birch reduction conditions.
Reaction Temperature	Typically conducted at the boiling point of liquid ammonia (-33 °C) or at -78 °C (dry ice/acetone bath).[1]
Reactant Ratio	At least two molar equivalents of sodium are required per mole of alkyne.[1]
Product Purity	The primary product is the trans-alkene. The reaction conditions do not typically reduce the resulting alkene further to an alkane.[2]
Spectroscopic Data	1H NMR (trans-2-octene): Characteristic signals for the vinylic protons appear around 5.4 ppm as a multiplet. The methyl group adjacent to the double bond appears as a doublet around 1.6 ppm, and the other methyl group as a triplet around 0.9 ppm.
13C NMR (trans-2-octene): The sp2 hybridized carbons of the double bond typically resonate in the region of 124-132 ppm.
IR (trans-2-octene): A characteristic C-H out-of-plane bending vibration for a trans-disubstituted alkene is observed around 965 cm-1.
GC-MS (trans-2-octene): The mass spectrum will show a molecular ion peak (M+) at m/z = 112, corresponding to the molecular weight of octene.

Experimental Protocol

The following is a representative experimental protocol for the Birch reduction of an internal alkyne to a trans-alkene, adapted from established procedures for similar substrates. This protocol should be performed by qualified personnel in a well-ventilated fume hood due to the use of liquid ammonia and sodium metal.

Materials:

• 2-Octyne

• Sodium metal

• Liquid ammonia

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Ammonium (B1175870) chloride (for quenching)

• Pentane (B18724) (for extraction)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

Apparatus:

• A three-necked round-bottom flask equipped with a magnetic stirrer, a dry ice-acetone condenser, and a gas inlet for ammonia.

• A Dewar flask or a large crystallizing dish for the dry ice-acetone bath.

• Standard glassware for extraction and distillation.

Procedure:

• Setup and Condensation of Ammonia: Assemble the reaction apparatus in a fume hood. Place a dry ice-acetone bath under the three-necked flask. Condense approximately 100 mL of ammonia per 0.1 mol of alkyne into the flask.

• Dissolution of Sodium: To the stirred liquid ammonia at -78 °C, carefully add small, freshly cut pieces of sodium metal (2.2 equivalents) until a persistent deep blue color is obtained. This indicates the presence of solvated electrons.

• Addition of 2-Octyne: Dissolve 2-octyne (1 equivalent) in a minimal amount of anhydrous diethyl ether or THF. Add this solution dropwise to the stirred sodium-ammonia solution over 15-20 minutes. The blue color of the reaction mixture may fade or disappear during the addition.

• Reaction Time: Allow the reaction to stir at -78 °C for 2-3 hours. The persistence of the blue color indicates the presence of excess sodium and the completion of the reduction.

• Quenching: After the reaction is complete, carefully quench the excess sodium by the slow, portion-wise addition of solid ammonium chloride until the blue color is discharged.

• Work-up: Remove the dry ice-acetone bath and allow the ammonia to evaporate overnight under a stream of nitrogen. To the remaining residue, add 50 mL of water and extract the product with pentane (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the solvent by rotary evaporation. The crude trans-2-octene can be further purified by distillation if necessary.

Characterization:

The identity and purity of the trans-2-octene product should be confirmed by spectroscopic methods, including 1H NMR, 13C NMR, IR, and GC-MS, comparing the obtained spectra with the data presented in the table above.

Visualizations

Reaction Mechanism

Caption: Mechanism of the Birch reduction of 2-octyne.

Experimental Workflow

Caption: Experimental workflow for the Birch reduction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]

2-Octyne: A Versatile Building Block for Future Research and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyne (CH₃C≡C(CH₂)₄CH₃) is an internal alkyne that serves as a highly versatile and valuable building block in organic synthesis.[1][2] Its linear eight-carbon chain and the reactivity of its triple bond offer a unique scaffold for the creation of complex molecules.[3] While historically used as an intermediate in the fragrance industry, its potential extends far beyond, into the realms of medicinal chemistry, materials science, and advanced synthetic methodology.[2] This guide provides an in-depth exploration of key research areas for 2-octyne, detailing established experimental protocols, summarizing quantitative data, and outlining promising avenues for future investigation.

Core Properties and Spectroscopic Data

2-Octyne is a colorless liquid under standard conditions.[2] A summary of its key physical and spectroscopic properties is provided below, essential for its handling and characterization in a laboratory setting.

Table 1: Physical and Chemical Properties of 2-Octyne

Property	Value	Reference(s)
CAS Number	2809-67-8	[2][4]
Molecular Formula	C₈H₁₄	[1][4]
Molecular Weight	110.20 g/mol	[1][4]
Boiling Point	137 °C	[1][2]
Density	0.759 g/mL at 25 °C	[1][2]
Refractive Index (n²⁰/D)	1.428	[2]

Table 2: NMR Spectroscopic Data for 2-Octyne

Nucleus	Chemical Shift (δ) ppm	Multiplicity / Coupling	Assignment	Reference(s)
¹H NMR	~2.1	m	CH ₂ (C4)	[3][4]
~1.75	t	CH ₃ (C1)	[3][4]
~1.4	m	CH ₂ (C5, C6)	[3][4]
~0.9	t	CH ₃ (C8)	[3][4]
¹³C NMR	~80.5	s	C ≡C (C2 or C3)	[5][6]
~79.5	s	C≡C (C2 or C3)	[5][6]
~31.5	s	C H₂ (C5)	[5][6]
~22.5	s	C H₂ (C6)	[5][6]
~19.0	s	C H₂ (C4)	[5][6]
~14.0	s	C H₃ (C8)	[5][6]
~3.5	s	C H₃ (C1)	[5][6]

Key Chemical Transformations and Experimental Protocols

The triple bond of 2-octyne is a gateway to a vast array of chemical transformations, allowing for the synthesis of diverse molecular architectures. Key reactions include stereoselective reductions, hydration, and carbon-carbon bond-forming cross-couplings.

Caption: Key synthetic transformations starting from 2-octyne.

Stereoselective Reduction to Alkenes

Partial reduction of the alkyne yields either the cis- or trans-alkene, depending on the chosen reagents, providing crucial stereochemical control.

• Synthesis of cis-2-Octene (Syn-Addition): Catalytic hydrogenation using a "poisoned" catalyst like Lindlar's catalyst (palladium on calcium carbonate treated with lead acetate (B1210297) and quinoline) selectively produces the cis-alkene.[7][8][9] The reaction proceeds via the syn-addition of hydrogen across the triple bond.[10]

  Experimental Protocol (General): Lindlar Hydrogenation [8]

  • Catalyst Setup: Charge a flask with Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead; typically 5-10% by weight relative to the alkyne).

  • Solvent and Substrate Addition: Evacuate the flask and backfill with an inert gas (e.g., argon). Add a suitable solvent (e.g., ethyl acetate or hexane), followed by 2-octyne.

  • Hydrogenation: Replace the inert atmosphere with hydrogen gas, maintaining a pressure of ~1 atm (e.g., using a balloon).

  • Reaction Monitoring: Stir the mixture vigorously at room temperature. Monitor the reaction's progress by TLC or GC to ensure the reaction is stopped upon consumption of the starting alkyne to prevent over-reduction to n-octane.

  • Workup: Once complete, replace the hydrogen atmosphere with an inert gas. Filter the mixture through a pad of Celite to remove the solid catalyst. Concentrate the filtrate under reduced pressure to yield cis-2-octene.

• Synthesis of trans-2-Octene (Anti-Addition): The dissolving metal reduction, typically using sodium or lithium metal in liquid ammonia (B1221849) at low temperatures (-33 °C), results in the anti-addition of hydrogen to form the trans-alkene.[11][12][13]

  Experimental Protocol (General): Dissolving Metal Reduction [12][14]

  • Setup: In a flask equipped with a dry ice-acetone condenser, condense ammonia gas at -78 °C.

  • Reagent Addition: Add small pieces of sodium metal to the liquid ammonia with stirring until a persistent blue color is observed.

  • Substrate Addition: Add a solution of 2-octyne in an appropriate solvent (e.g., THF) dropwise to the sodium-ammonia solution.

  • Quenching: After the reaction is complete (monitored by TLC), cautiously quench the excess sodium with a proton source like ammonium (B1175870) chloride or isopropanol (B130326) until the blue color disappears.

  • Workup: Allow the ammonia to evaporate. Add water and extract the product with an organic solvent (e.g., diethyl ether). Dry the organic layer, filter, and concentrate under reduced pressure to yield trans-2-octene.

Hydration to 2-Octanone

The hydration of 2-octyne, an internal alkyne, yields a ketone. For unsymmetrical internal alkynes like 2-octyne, hydration typically produces a mixture of ketones. However, the reaction with 2-octyne will predominantly yield 2-octanone due to the directing effects of the methyl group. The reaction is typically catalyzed by mercury(II) sulfate (B86663) in aqueous acid.[15]

Experimental Protocol: Hydration of 1-Octyne (B150090) (Adaptable for 2-Octyne) [15] (Note: This protocol for the terminal alkyne 1-octyne can be adapted. The hydration of 2-octyne would proceed similarly but may require slightly different reaction times and yields a mixture of 2- and 3-octanone, with 2-octanone being a major product.)

• Reaction Setup: In a suitable reaction vessel, combine 1-octyne (e.g., 7.5 g) with formic acid (e.g., 100 mL).

• Heating: Heat the mixture in an oil bath at 100 °C.

• Monitoring: Monitor the reaction progress using gas chromatography (GC) until the starting material is consumed (approx. 6 hours).

• Workup: Cool the mixture to room temperature and dilute with dichloromethane (B109758) (CH₂Cl₂).

• Washing: Wash the organic solution sequentially with water, saturated sodium carbonate solution, and again with water.

• Drying and Purification: Dry the organic layer over magnesium sulfate (MgSO₄), remove the solvent by rotary evaporation, and distill the residue to yield pure 2-octanone. A yield of 85% has been reported for this transformation from 1-octyne.[15]

Potential Research Areas and Applications

The unique structure of 2-octyne makes it a prime candidate for exploration in several cutting-edge research areas.

Drug Discovery and Medicinal Chemistry

The alkyne functional group is a cornerstone of modern medicinal chemistry, primarily due to its role in "click chemistry" and as a precursor for synthesizing biologically active heterocyclic compounds.[16][17][18]

• Click Chemistry and Bioconjugation: While 2-octyne itself is not a terminal alkyne and thus not directly suitable for the classic copper-catalyzed azide-alkyne cycloaddition (CuAAC), it can be readily functionalized to incorporate a terminal alkyne.[19] Furthermore, internal alkynes can participate in other types of cycloaddition reactions. The resulting stable triazole linkage is a powerful tool for conjugating molecules to biomolecules, such as in the development of antibody-drug conjugates (ADCs).[20][21]

• Synthesis of Heterocyclic Scaffolds: Heterocyclic compounds form the backbone of a vast number of pharmaceuticals.[22][23] 2-octyne can serve as a starting material for a variety of N-, O-, and S-containing heterocycles through cycloaddition reactions. Research into novel alkyne derivatives has shown significant potential in developing compounds with anticancer, antimicrobial, and antioxidant properties.[24][25][26][27][28][29][30] For instance, studies on various alkyne-derived structures have reported potent anticancer activities with IC₅₀ values in the nanomolar to low micromolar range against various cancer cell lines.[24][25][28] This provides a strong rationale for synthesizing and screening a library of 2-octyne-derived heterocycles for novel therapeutic agents.

Materials Science and Polymer Chemistry

The rigidity and linearity of the alkyne bond are desirable features for creating novel organic materials with interesting electronic and photophysical properties.

• Conjugated Polymers: The Sonogashira cross-coupling reaction is a powerful method for forming carbon-carbon bonds between alkynes and aryl or vinyl halides.[31][32][33] Although this reaction classically uses terminal alkynes, modifications and related cross-coupling methodologies can incorporate internal alkynes like 2-octyne. This opens a pathway to synthesize novel conjugated polymers and oligomers. Such materials are being investigated for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Functional Monomers: 2-Octyne can be functionalized and used as a monomer in polymerization reactions. Acetylene compounds are valuable as monomers for producing high-strength polymers.[34] The n-pentyl chain can influence solubility and processing properties of the resulting polymer.

Advanced Synthetic Workflows: The Sonogashira Coupling

The Sonogashira coupling is a cornerstone reaction for alkyne chemistry.[32] Although it traditionally uses a terminal alkyne, this workflow is fundamental to the functionalization of alkyne-containing molecules. The catalytic cycle and experimental workflow provide a template for developing new carbon-carbon bond-forming reactions.

Caption: A typical experimental workflow for a Sonogashira cross-coupling reaction.

Experimental Protocol (General): Sonogashira Coupling [31][35] (Note: This is a general protocol for terminal alkynes that would be a starting point for developing coupling reactions with 2-octyne derivatives.)

• Reaction Setup: To a solution of an aryl halide (1.0 eq) in a suitable solvent like THF, add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.05 eq) and copper(I) iodide (CuI, 0.025 eq).

• Reagent Addition: Sequentially add an amine base (e.g., diisopropylamine, 7.0 eq) and the terminal alkyne (1.1 eq) at room temperature.

• Reaction: Stir the mixture for several hours (e.g., 3 h) until completion, monitoring by TLC.

• Workup: Dilute the reaction mixture with diethyl ether (Et₂O) and filter through a pad of Celite®, washing the pad with additional Et₂O.

• Extraction: Wash the filtrate sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify the residue by flash column chromatography on silica (B1680970) gel to afford the coupled product.

Caption: Simplified catalytic cycles in a Sonogashira cross-coupling reaction.

Conclusion

2-Octyne is more than a simple chemical intermediate; it is a versatile platform for innovation. Its rich reactivity allows for the controlled synthesis of diverse and complex molecular structures. The potential research avenues in drug discovery, particularly in the synthesis of novel heterocyclic compounds with therapeutic potential, and in materials science for the creation of functional polymers, are vast and underexplored. The detailed protocols and foundational data presented in this guide serve as a starting point for researchers to unlock the full potential of this valuable chemical building block.

References

• 1. 2-Octyne - Wikipedia [en.wikipedia.org]
• 2. 2-OCTYNE | 2809-67-8 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-OCTYNE(2809-67-8) 13C NMR spectrum [chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]
• 7. write equations for this reaction - 2-octyne + H2 (1 mole, Lindlar's cata.. [askfilo.com]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Reduction of Alkynes - Chad's Prep® [chadsprep.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. m.youtube.com [m.youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. Click chemistry - Wikipedia [en.wikipedia.org]
• 17. Click Chemistry [organic-chemistry.org]
• 18. labinsights.nl [labinsights.nl]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Alkyne-Azide “Click” Chemistry in Designing Nanocarriers for Applications in Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 23. sciencescholar.us [sciencescholar.us]
• 24. mdpi.com [mdpi.com]
• 25. Synthesis and Determination of Anticancer Activity of Dicobalt Hexacarbonyl 2′-Deoxy-5-alkynylfuropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Synthesis and antimicrobial evaluation of some new cyclooctanones and cyclooctane-based heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Synthesis and anticancer activity evaluation of new 2-alkylcarbonyl and 2-benzoyl-3-trifluoromethyl-quinoxaline 1,4-di-N-oxide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Frontiers | Biosynthesis of anticancer phytochemical compounds and their chemistry [frontiersin.org]
• 30. researchgate.net [researchgate.net]
• 31. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 32. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 33. Sonogashira Coupling [organic-chemistry.org]
• 34. Page loading... [guidechem.com]
• 35. scribd.com [scribd.com]

An In-depth Technical Guide on the Theoretical Stability of 2-Octyne

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical approaches used to evaluate the stability of 2-octyne and its isomers. For professionals in drug development and scientific research, a fundamental understanding of molecular stability is crucial for predicting reaction outcomes, designing synthetic pathways, and understanding pharmacokinetic properties. This document outlines the key theoretical methodologies, presents quantitative data on the stability of C8H14 alkynes, and visualizes the relationships and computational workflows pertinent to these studies.

Introduction to Alkyne Stability

The stability of alkynes is primarily influenced by the position of the carbon-carbon triple bond and the nature of the substituent groups. Generally, internal alkynes are thermodynamically more stable than their terminal alkyne isomers. This increased stability is attributed to the stabilizing effect of alkyl groups on the sp-hybridized carbons of the triple bond. Within the C8H14 series of linear alkynes, this trend dictates the relative stabilities of 1-octyne, 2-octyne, 3-octyne, and 4-octyne (B155765).

Theoretical Methodologies for Assessing Alkyne Stability

The evaluation of the thermodynamic stability of molecules like 2-octyne relies on a combination of computational and empirical methods. These approaches provide reliable estimations of key thermodynamic quantities such as the heat of formation (ΔHf°) and Gibbs free energy of formation (ΔGf°), from which relative stabilities can be deduced.

The Benson group additivity method is a well-established empirical approach for estimating the heat of formation of organic molecules in the gas phase.[1] This method is based on the principle that the heat of formation of a molecule can be approximated by the sum of the contributions of its constituent polyvalent atomic groups. Each group's contribution is a predetermined value derived from experimental data.

Protocol for Calculating Heat of Formation using Benson Group Additivity:

• Decomposition into Groups: The molecule of interest is dissected into a set of defined structural groups. For an alkyne like 2-octyne, these groups would include contributions from the sp-hybridized carbons of the triple bond and the various sp3-hybridized carbons of the alkyl chains.

• Summation of Group Values: The heats of formation associated with each group are summed.

• Symmetry and Isomer Corrections: Corrections for molecular symmetry and specific isomer configurations (e.g., gauche interactions) are applied to refine the initial estimate.

The necessary group values for calculating the heat of formation of linear octyne isomers are listed in the table below.

Group	Description	ΔHf° (kcal/mol) at 298.15 K
C-(H)3(C)	Methyl group	-10.20
C-(H)2(C)2	Methylene group	-4.93
C-(H)(C)3	Methine group	-1.90
C-(C)4	Quaternary carbon	0.50
Ct-(H)	Terminal sp carbon	27.39
Ct-(C)	Internal sp carbon	27.55

Note: These values are standard literature values for the Benson group additivity method.

Modern computational chemistry offers a suite of powerful tools for the accurate prediction of molecular properties, including thermodynamic stability. Density Functional Theory (DFT) and high-level ab initio methods are at the forefront of these techniques.

2.2.1. Density Functional Theory (DFT)

DFT methods calculate the electronic structure of a molecule based on its electron density, providing a good balance between computational cost and accuracy for many systems.

General DFT Protocol for Stability Analysis:

• Structure Optimization: The geometry of each alkyne isomer is optimized to find its lowest energy conformation. A common functional for this purpose is B3LYP, paired with a suitable basis set such as 6-31G(d).

• Frequency Calculation: A frequency analysis is performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies) and to calculate the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculation: For higher accuracy, a single-point energy calculation is often performed on the optimized geometry using a larger basis set (e.g., 6-311+G(d,p)) and potentially a different functional.

• Calculation of Thermodynamic Properties: The electronic energies, ZPVE, and thermal corrections are used to calculate the enthalpy and Gibbs free energy of formation at a specified temperature (typically 298.15 K).

2.2.2. High-Level Ab Initio Methods (e.g., G3, G4 Theory)

Gaussian-n (Gn) theories, such as G3 and G4, are composite methods that aim for high accuracy in thermochemical calculations.[2] They involve a series of calculations at different levels of theory and with different basis sets, which are then combined in a well-defined manner to extrapolate to a highly accurate energy. These methods are computationally more demanding than DFT but can provide "chemical accuracy" (typically within 1-2 kcal/mol of experimental values).

General G4 Protocol:

• Initial Geometry Optimization and Frequency Calculation: Typically performed at the B3LYP/6-31G(2df,p) level.

• Series of High-Level Single-Point Energy Calculations: A sequence of single-point energy calculations is carried out using methods such as MP4 and CCSD(T) with various large basis sets.

• Extrapolation and Empirical Corrections: The results of these calculations are extrapolated to the complete basis set limit, and empirical "higher-level corrections" are added to account for remaining deficiencies in the theoretical treatment.

Quantitative Stability of Octyne Isomers

The following table summarizes the calculated heats of formation for the linear isomers of octyne using the Benson group additivity method. The relative stabilities are also presented with respect to the most stable isomer, 4-octyne.

Isomer	Structure	Benson Group Decomposition	Calculated ΔHf° (kcal/mol)	Relative Stability (kcal/mol)
1-Octyne	CH≡C-(CH2)5-CH3	1 x Ct-(H), 1 x Ct-(C), 5 x C-(H)2(C)2, 1 x C-(H)3(C)	30.09	4.98
2-Octyne	CH3-C≡C-(CH2)4-CH3	2 x Ct-(C), 2 x C-(H)3(C), 4 x C-(H)2(C)2	25.11	0.00 (Reference for internal)
3-Octyne	CH3-CH2-C≡C-(CH2)3-CH3	2 x Ct-(C), 2 x C-(H)3(C), 4 x C-(H)2(C)2	25.11	0.00
4-Octyne	CH3-(CH2)2-C≡C-(CH2)2-CH3	2 x Ct-(C), 2 x C-(H)3(C), 4 x C-(H)2(C)2	25.11	0.00

Note: The Benson method, in its simplest form, does not differentiate between the internal isomers 2-octyne, 3-octyne, and 4-octyne as they are composed of the same groups. Higher-level computational methods would be required to resolve the small energy differences between these positional isomers.

From the data, it is evident that the terminal alkyne, 1-octyne, is significantly less stable than the internal alkynes.

Visualizations

The following diagram illustrates the potential isomerization pathways between the linear isomers of octyne. These transformations typically require a catalyst, such as a strong base or a transition metal complex.

Caption: Isomerization pathways of linear octynes.

This diagram outlines a typical workflow for determining the relative stability of alkyne isomers using computational chemistry methods.

Caption: A typical computational workflow for determining alkyne stability.

This diagram illustrates the general trend in the thermodynamic stability of the linear octyne isomers, with internal alkynes being more stable than the terminal alkyne.

Caption: Relative thermodynamic stability of linear octyne isomers.

Conclusion

The stability of 2-octyne, as an internal alkyne, is significantly greater than its terminal isomer, 1-octyne. This is a well-established trend for alkynes and can be quantified using both empirical methods like Benson group additivity and more rigorous computational techniques such as DFT and G4 theory. The provided methodologies and data serve as a foundational guide for researchers and professionals in understanding and predicting the thermodynamic properties of 2-octyne and related compounds, which is essential for their application in scientific research and drug development.

References

• 1. Heat of formation group additivity - Wikipedia [en.wikipedia.org]
• 2. downloads.wavefun.com [downloads.wavefun.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Octyne in Click Chemistry Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Internal Alkynes in Click Chemistry

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of click chemistry, prized for its efficiency, specificity, and biocompatibility under many conditions. A key limitation of the classic CuAAC reaction, however, is its profound preference for terminal alkynes. Internal alkynes, such as 2-octyne, are generally unreactive under standard CuAAC conditions. This is because the reaction mechanism proceeds through a copper-acetylide intermediate, the formation of which requires the acidic proton present on a terminal alkyne.

For researchers aiming to incorporate internal alkyne moieties like 2-octyne into their molecular designs for applications in drug discovery, bioconjugation, and materials science, this presents a significant challenge. Fortunately, alternative catalytic systems have been developed that overcome this limitation.

Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): The Solution for Internal Alkynes

The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) has emerged as a powerful and reliable alternative to CuAAC for the reaction of internal alkynes.[1] Unlike its copper-catalyzed counterpart, the RuAAC reaction proceeds through a different mechanism that does not require a terminal alkyne proton, thus enabling the efficient cycloaddition of internal alkynes like 2-octyne with azides.[2] This reaction typically yields fully substituted 1,4,5-triazoles, providing access to a diverse range of molecular architectures.[3]

The most commonly employed and effective catalyst for this transformation is pentamethylcyclopentadienyl ruthenium(II) chloride bis(triphenylphosphine) (Cp*RuCl(PPh₃)₂).[4] The reaction is versatile and tolerates a variety of functional groups, making it a valuable tool in complex molecule synthesis.

Data Presentation: RuAAC of Internal Alkynes

The following table summarizes representative data for the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) of various internal alkynes with benzyl (B1604629) azide (B81097). While specific data for 2-octyne is not extensively published, the results for structurally similar dialkyl and alkyl-aryl acetylenes provide a strong indication of the expected reactivity and yields. The reactions are typically carried out using 10 mol % of Cp*RuCl(PPh₃)₂ in refluxing benzene (B151609).[3]

Alkyne Substrate	Azide Substrate	Reaction Time (h)	Total Yield (%)	Regioisomeric Ratio (A:B)
1-Phenyl-1-propyne	Benzyl Azide	2.5	85	1:2.3
1-Phenyl-1-butyne	Benzyl Azide	2.5	88	1:3
3-Hexyne	Benzyl Azide	2.5	82	- (Symmetrical)
Methyl Propyl Acetylene	Benzyl Azide	2.5	75	1:2
4-Octyne	Benzyl Azide	2.5	80	- (Symmetrical)

Data adapted from "A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes".[3] Regioisomer A refers to the triazole with the more sterically demanding alkyne substituent at the 4-position, while B has it at the 5-position.

Experimental Protocols

General Protocol for Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) of 2-Octyne

This protocol provides a general method for the cycloaddition of 2-octyne with an azide using a ruthenium catalyst.[3]

Materials:

• 2-Octyne

• Organic Azide (e.g., Benzyl Azide)

• Cp*RuCl(PPh₃)₂ (Ruthenium catalyst)

• Anhydrous Benzene (or Toluene)

• Ethyl Acetate (B1210297)

• Hexanes

• Silica (B1680970) Gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Magnetic stirrer and heat source

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the organic azide (1.0 eq, e.g., 0.5 mmol), 2-octyne (1.2–1.5 eq), and Cp*RuCl(PPh₃)₂ (0.1 eq, 0.05 mmol).

• Solvent Addition: Add anhydrous benzene (or toluene) to the flask to achieve a suitable concentration (e.g., 2.5 mL for a 0.5 mmol scale reaction).

• Reaction: The reaction mixture is heated to reflux (approximately 80 °C for benzene) with vigorous stirring.

• Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by TLC, typically within 2.5-24 hours), the mixture is cooled to room temperature. The solvent is then removed under reduced pressure.

• Purification: The resulting crude product is purified by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the pure 1,4,5-trisubstituted-1,2,3-triazole product.[3]

Note on Regioselectivity: For unsymmetrical internal alkynes like 2-octyne, a mixture of two regioisomeric triazoles may be formed. The ratio of these isomers can be determined from the ¹H NMR spectrum of the crude reaction mixture before purification.[3]

Visualizations

Reaction Pathway: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

References

• 1. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

2-Octyne: A Versatile Building Block in Organic Synthesis

For Immediate Release

Shanghai, China – December 18, 2025 – 2-Octyne, a commercially available internal alkyne, serves as a valuable and versatile starting material in organic synthesis. Its linear eight-carbon chain, featuring a triple bond at the second position, provides a reactive handle for a variety of transformations, enabling the construction of diverse molecular architectures. These transformations are pivotal for researchers, scientists, and drug development professionals in the creation of novel bioactive molecules, complex natural products, and functional materials. This document details several key applications of 2-octyne, providing specific experimental protocols and quantitative data for its use in cycloaddition, stereoselective reduction, oxidation, and cross-coupling reactions.

Key Synthetic Applications of 2-Octyne:

This report outlines detailed methodologies for several critical transformations starting from 2-octyne:

• Pauson-Khand Reaction: A powerful method for the synthesis of cyclopentenones, which are important structural motifs in many natural products and biologically active compounds.

• Stereoselective Reduction: The controlled reduction of the alkyne to either a cis- or trans-alkene, providing access to stereochemically defined building blocks.

• Oxidation: The conversion of the triple bond to a 1,2-dione, a versatile intermediate for the synthesis of various heterocyclic compounds.

• Ozonolysis: The oxidative cleavage of the triple bond to yield carboxylic acids, a fundamental transformation in organic synthesis.

• Sonogashira Coupling: A cross-coupling reaction to form a carbon-carbon bond between the alkyne and an aryl halide, enabling the synthesis of substituted aromatic compounds.

• Friedländer Annulation: A classic method for the synthesis of quinoline (B57606) derivatives, a privileged scaffold in medicinal chemistry.

I. Pauson-Khand Reaction: [2+2+1] Cycloaddition

The Pauson-Khand reaction is a formal [2+2+1] cycloaddition of an alkyne, an alkene, and carbon monoxide to construct a cyclopentenone ring. This reaction is a highly efficient method for the formation of five-membered rings.[1][2][3] While internal alkynes like 2-octyne are known to give lower yields than terminal alkynes, the reaction remains a viable route to substituted cyclopentenones.[4][5]

Reaction Scheme:

Caption: Pauson-Khand reaction of 2-octyne.

Experimental Protocol: Synthesis of a Substituted Cyclopentenone

A general procedure for the intermolecular Pauson-Khand reaction involves the following steps:[5]

• To a flame-dried round-bottom flask under an argon atmosphere, add 2-octyne (1.0 eq).

• Add a degassed solvent such as mesitylene (B46885) or toluene.

• Add dicobalt octacarbonyl (Co₂(CO)₈) (1.1 eq) in a single portion.

• Stir the mixture for 2 hours at room temperature to allow for the formation of the alkyne-cobalt complex.

• Introduce the alkene (e.g., norbornene or ethylene) into the reaction mixture.

• Degas the system with carbon monoxide (CO) and then heat the reaction to a temperature between 60°C and 160°C.[4]

• The reaction is typically stirred for 24-48 hours.

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel.

Alkene	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ethylene	Co₂(CO)₈	Supercritical Ethylene	-	-	Moderate to High	[6]
Norbornene	Co₂(CO)₈	Toluene	70	-	~45 (with Phenylacetylene)	[7]

Note: Specific yield for the reaction of 2-octyne with these alkenes under the specified conditions was not found in the search results. The provided yields are for similar reactions.

II. Stereoselective Reduction of 2-Octyne

The stereoselective reduction of the triple bond in 2-octyne provides access to either the (Z)- (cis) or (E)- (trans) isomer of 2-octene, which are valuable intermediates in organic synthesis.

A. Synthesis of (Z)-2-Octene (cis-2-Octene) via Lindlar Hydrogenation

The partial hydrogenation of an alkyne to a cis-alkene can be achieved using Lindlar's catalyst, a "poisoned" palladium catalyst.[8][9]

Reaction Scheme:

Caption: Hydrogenation of 2-octyne to (Z)-2-octene.

Experimental Protocol:

• Set up a hydrogenation apparatus with a flask containing a magnetic stir bar.

• To the flask, add Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline, typically 5% by weight of the alkyne).

• Add a suitable solvent, such as methanol (B129727) or hexane.

• Add 2-octyne (1.0 eq) to the mixture.

• Evacuate the flask and fill it with hydrogen gas (H₂), typically from a balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC to observe the disappearance of the starting material and the formation of the product.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Evaporate the solvent to obtain the crude product, which can be further purified by distillation if necessary.

Catalyst	Solvent	Temperature (°C)	Pressure	Stereoselectivity	Yield (%)	Reference
Lindlar's Catalyst	Methanol	Room Temp.	1 atm (H₂ balloon)	>95% (Z)	Quantitative	[10]

B. Synthesis of (E)-2-Octene (trans-2-Octene) via Dissolving Metal Reduction

The reduction of an internal alkyne to a trans-alkene is achieved using sodium or lithium metal in liquid ammonia (B1221849).[11]

Reaction Scheme:

Caption: Reduction of 2-octyne to (E)-2-octene.

Experimental Protocol:

• Set up a three-necked flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel in a well-ventilated fume hood.

• Cool the flask to -78°C using a dry ice/acetone (B3395972) bath.

• Condense anhydrous ammonia gas into the flask.

• Carefully add small pieces of sodium metal until a persistent deep blue color is obtained.

• Add a solution of 2-octyne (1.0 eq) in a minimal amount of anhydrous ether or THF dropwise to the sodium-ammonia solution.

• Stir the reaction mixture at -78°C for several hours.

• Upon completion, quench the reaction by the cautious addition of ammonium (B1175870) chloride.

• Allow the ammonia to evaporate overnight.

• Add water and extract the product with an organic solvent (e.g., pentane (B18724) or ether).

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully evaporate the solvent to obtain (E)-2-octene.

Reagents	Temperature (°C)	Stereoselectivity	Yield (%)	Reference
Na, NH₃(l)	-78 to -33	>98% (E)	High	[4][12]

III. Oxidation of 2-Octyne to Octane-2,3-dione

The oxidation of internal alkynes with strong oxidizing agents such as potassium permanganate (B83412) can yield 1,2-diones. These diones are valuable synthetic intermediates.[13][14]

Reaction Scheme:

Caption: Oxidation of 2-octyne to octane-2,3-dione.

Experimental Protocol:

A general procedure for the oxidation of an alkyne to a 1,2-dione using potassium permanganate is as follows:[15][16]

• Dissolve 2-octyne (1.0 eq) in a suitable solvent system, such as a mixture of acetone and water. The presence of a phase-transfer catalyst like a crown ether can be beneficial in non-aqueous solvents.[17]

• Cool the solution in an ice bath.

• Slowly add a solution of potassium permanganate (KMnO₄) (approx. 2.0 eq) in water to the stirred alkyne solution.

• Maintain the temperature below 5°C during the addition.

• After the addition is complete, allow the reaction to stir at room temperature for several hours. The progress of the reaction can be monitored by the disappearance of the purple permanganate color and the formation of a brown manganese dioxide precipitate.

• Upon completion, quench the reaction by adding a saturated solution of sodium bisulfite until the manganese dioxide is dissolved.

• Extract the product with an organic solvent (e.g., dichloromethane (B109758) or ether).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Oxidizing Agent	Solvent	Conditions	Yield (%)	Reference
KMnO₄	Acetone/Water	Cold	83 (for 5,6-decanedione (B1606482) from 5-decyne)	[15]

Note: A specific yield for the oxidation of 2-octyne was not found in the search results. The provided yield is for a similar internal alkyne.

IV. Ozonolysis of 2-Octyne

Ozonolysis is a powerful method for the oxidative cleavage of carbon-carbon triple bonds to form carboxylic acids.[1]

Reaction Scheme:

Caption: Ozonolysis of 2-octyne.

Experimental Protocol:

A general procedure for the ozonolysis of an alkyne with a reductive work-up is as follows:[18][19][20][21][22]

• Dissolve 2-octyne (1.0 eq) in an inert solvent such as dichloromethane or methanol in a flask equipped with a gas inlet tube and a drying tube.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Bubble ozone gas (O₃) through the solution until the solution turns a persistent blue color, indicating an excess of ozone.

• Purge the solution with nitrogen or oxygen to remove the excess ozone.

• Add a reducing agent, such as dimethyl sulfide (B99878) (DMS) or zinc dust and acetic acid, to the cold solution.[19]

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Work up the reaction by adding water and separating the organic layer.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the carboxylic acid products.

Reagents	Solvent	Work-up	Products	Yield (%)	Reference
1. O₃; 2. DMS	CH₂Cl₂	Reductive	Hexanoic acid and Acetic acid	High	[1][19]

V. Sonogashira Coupling

The Sonogashira coupling is a palladium- and copper-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide. While less common for internal alkynes, under certain conditions, coupling can be achieved. However, the more prevalent application involves terminal alkynes. For the purpose of demonstrating a related transformation, a protocol for a typical Sonogashira coupling is provided.[13][23][24][25]

Reaction Scheme (General):

Caption: General Sonogashira coupling reaction.

Experimental Protocol (for a Terminal Alkyne):

• To a Schlenk flask under an inert atmosphere, add the aryl halide (e.g., 4-iodotoluene, 1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a copper(I) salt (e.g., CuI, 2-5 mol%).

• Add a degassed solvent such as THF or DMF, followed by a base (e.g., triethylamine (B128534) or diisopropylamine, 2-3 eq).

• Add the terminal alkyne (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating.

• Monitor the reaction by TLC or GC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Yield (%)	Reference
4-Iodotoluene	Phenylacetylene	Pd on alumina/Cu₂O	-	THF-DMA	60	[26]

Note: A specific protocol for the Sonogashira coupling of the internal alkyne 2-octyne was not found in the search results.

VI. Friedländer Annulation for Quinoline Synthesis

The Friedländer synthesis is a condensation reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl, to form a quinoline.[1][19][26] While a direct reaction with 2-octyne is not the standard approach, 2-octyne can be a precursor to a suitable ketone for this synthesis. For instance, hydration of 2-octyne would yield 2-octanone (B155638), which can then participate in the Friedländer annulation.

Conceptual Workflow:

Caption: Conceptual pathway to a quinoline from 2-octyne.

Experimental Protocol (General Friedländer Synthesis): [2]

• In a round-bottom flask, combine the 2-aminoaryl aldehyde or ketone (1.0 eq) and the ketone with an α-methylene group (e.g., 2-octanone, 1.1 eq).

• Add a catalyst, which can be acidic (e.g., p-toluenesulfonic acid, iodine) or basic (e.g., sodium hydroxide, potassium tert-butoxide).[1]

• A solvent may be used (e.g., ethanol, toluene, or water), or the reaction can be run neat.

• Heat the reaction mixture, often to reflux, for several hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and perform an appropriate workup depending on the catalyst and solvent used. This typically involves neutralization, extraction with an organic solvent, and purification by recrystallization or column chromatography.

2-Aminoaryl Ketone/Aldehyde	Ketone	Catalyst	Conditions	Yield (%)	Reference
2-Aminobenzaldehyde	Various ketones	None	Water, 70°C	up to 97	[2]

Note: A specific example of the Friedländer reaction with 2-octanone derived from 2-octyne was not found in the search results. The provided data is for a general, catalyst-free procedure.

References

• 1. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions [organic-chemistry.org]
• 3. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 4. iverson.cm.utexas.edu [iverson.cm.utexas.edu]
• 5. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 6. pure.korea.ac.kr [pure.korea.ac.kr]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Stereoselective synthesis of Z-alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. experts.umn.edu [experts.umn.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. m.youtube.com [m.youtube.com]
• 13. mdpi.com [mdpi.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. staff-old.najah.edu [staff-old.najah.edu]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. organicreactions.org [organicreactions.org]
• 20. orgosolver.com [orgosolver.com]
• 21. Ozonolysis Full Mechanism Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 22. m.youtube.com [m.youtube.com]
• 23. Sonogashira Coupling [organic-chemistry.org]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. youtube.com [youtube.com]
• 26. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Hydrogenation of 2-Octyne

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the selective hydrogenation of 2-octyne to (Z)-2-octene, a critical transformation in organic synthesis. The document outlines two primary catalytic systems, summarizing their performance and providing step-by-step experimental procedures.

Introduction to Selective Hydrogenation of Alkynes

The partial hydrogenation of alkynes to alkenes is a fundamental reaction in organic chemistry. Achieving high selectivity for the cis-alkene product, in this case, (Z)-2-octene, without over-reduction to the corresponding alkane (octane), requires the use of specialized, "poisoned" catalysts. Standard hydrogenation catalysts such as palladium on carbon are typically too reactive and lead to complete saturation of the triple bond.[1] The two most common and effective catalysts for this selective transformation are Lindlar's catalyst and P-2 nickel catalyst.[2][3] Both operate by providing a surface for the syn-addition of hydrogen across the alkyne's triple bond, leading to the formation of the cis-alkene.[4]

Catalytic Systems and Data Summary

The choice of catalyst significantly impacts the conversion of 2-octyne and the selectivity towards (Z)-2-octene. Below is a summary of the expected performance of the key catalytic systems.

Catalyst System	Support	Typical Solvent	Temperature (°C)	Pressure (H₂)	Conversion of 2-Octyne (%)	Selectivity for (Z)-2-Octene (%)	Primary Byproducts
Lindlar's Catalyst	CaCO₃ or BaSO₄	Methanol, Ethanol (B145695), Hexane	Room Temperature	1 atm	>95	>95	(E)-2-Octene, Octane
P-2 Nickel Catalyst	-	Ethanol	Room Temperature	1 atm	>95	High (>98)	(E)-2-Octene, Octane

Note: The quantitative data presented is based on typical results for the hydrogenation of internal alkynes. Actual yields and selectivities may vary depending on the precise reaction conditions and purity of reagents.

Experimental Protocols

Protocol 1: Hydrogenation of 2-Octyne using Lindlar's Catalyst

This protocol describes the selective hydrogenation of 2-octyne to (Z)-2-octene using Lindlar's catalyst, which is a palladium catalyst supported on calcium carbonate or barium sulfate (B86663) and poisoned with lead acetate (B1210297) and quinoline (B57606).[4][5]

Materials:

• 2-Octyne

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead)

• Quinoline (optional, as an additional poison)

• Methanol (or another suitable solvent like ethanol or hexane)

• Hydrogen gas (H₂)

• Round-bottom flask

• Hydrogenation apparatus (e.g., balloon filled with H₂ or a Parr hydrogenator)

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel or a pad of Celite)

• Rotary evaporator

• Standard glassware for workup and analysis (e.g., separatory funnel, beakers, flasks)

• Analytical equipment for product characterization (e.g., GC-MS, ¹H NMR)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-octyne (1 equivalent) in a suitable solvent (e.g., methanol).

• Catalyst Addition: To this solution, add Lindlar's catalyst (typically 5-10 mol% of palladium relative to the substrate). If desired, a small amount of quinoline can be added to further deactivate the catalyst and improve selectivity.

• Hydrogenation: The flask is then connected to a hydrogenation apparatus. The air in the flask is removed by evacuating and backfilling with nitrogen or argon, and then this process is repeated with hydrogen gas. The reaction is then stirred vigorously under a positive pressure of hydrogen (typically 1 atm, from a balloon) at room temperature.

• Reaction Monitoring: The progress of the reaction should be monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC), to determine the point at which the starting material has been consumed and to minimize over-reduction to the alkane.

• Work-up: Upon completion, the hydrogen source is removed, and the reaction mixture is purged with an inert gas. The catalyst is removed by filtration through a pad of Celite, washing the filter cake with the reaction solvent.

• Product Isolation: The solvent is removed from the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification and Analysis: The crude product can be purified by distillation or column chromatography if necessary. The final product should be characterized by appropriate analytical methods (e.g., ¹H NMR, ¹³C NMR, GC-MS) to confirm its identity and purity.

Protocol 2: Hydrogenation of 2-Octyne using P-2 Nickel Catalyst

This protocol details the use of P-2 nickel, a nickel boride catalyst, for the selective hydrogenation of 2-octyne.[3][6] P-2 nickel is often prepared in situ from nickel(II) acetate and sodium borohydride (B1222165).[6]

Materials:

• 2-Octyne

• Nickel(II) acetate tetrahydrate

• Sodium borohydride

• Ethanol (95%)

• Hydrogen gas (H₂)

• Round-bottom flask with a side arm

• Magnetic stirrer and stir bar

• Hydrogenation apparatus

• Standard glassware for workup and analysis

• Analytical equipment for product characterization

Procedure:

• Catalyst Preparation (in situ): In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve nickel(II) acetate tetrahydrate in ethanol. While stirring vigorously, add a solution of sodium borohydride in ethanol. A black, finely divided precipitate of P-2 nickel catalyst will form immediately.[6]

• Reaction Setup: To the freshly prepared catalyst suspension, add the 2-octyne.

• Hydrogenation: Connect the flask to the hydrogenation apparatus and replace the inert atmosphere with hydrogen. Stir the reaction mixture vigorously under a positive pressure of hydrogen (1 atm) at room temperature.

• Reaction Monitoring: Monitor the reaction progress by GC or TLC to ensure complete consumption of the starting material and to prevent over-hydrogenation.

• Work-up: Once the reaction is complete, remove the hydrogen atmosphere and purge the flask with an inert gas. The catalyst can be removed by filtration through a pad of Celite or by centrifugation followed by decantation of the supernatant.

• Product Isolation: Remove the solvent from the filtrate by distillation or using a rotary evaporator.

• Purification and Analysis: Purify the resulting (Z)-2-octene by distillation if required. Characterize the final product using analytical techniques such as ¹H NMR and GC-MS to confirm its structure and assess its purity.

Visualizations

Caption: General workflow for the catalytic hydrogenation of 2-octyne.

Caption: Simplified reaction pathway for the selective hydrogenation of 2-octyne.

References

• 1. researchgate.net [researchgate.net]
• 2. real.mtak.hu [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. write equations for this reaction - 2-octyne + H2 (1 mole, Lindlar's cata.. [askfilo.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Nickel boride catalyst - Wikipedia [en.wikipedia.org]

Application of 2-Octyne in Polymer Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 2-octyne in polymer synthesis. It includes detailed application notes, experimental protocols for transition-metal catalyzed polymerization, and expected data ranges for the resulting poly(2-octyne). The protocols are based on established methods for the polymerization of internal alkynes, providing a strong foundation for researchers entering this field.

I. Application Notes

2-Octyne is an internal alkyne with the chemical formula C₈H₁₄.[1][2] Its structure, featuring a triple bond between the second and third carbon atoms, makes it a valuable monomer for the synthesis of substituted polyacetylenes. The resulting polymer, poly(2-octyne), possesses a conjugated backbone with pendant methyl and pentyl groups at each repeating unit. This structure imparts unique optical and electronic properties, making it a material of interest for various advanced applications.

Potential Applications of Poly(2-octyne):

• Conducting Polymers: The conjugated polyacetylene backbone can be doped to exhibit electrical conductivity, opening possibilities for use in organic electronics, sensors, and antistatic coatings.

• Membranes for Gas Separation: The rigid backbone and defined free volume of substituted polyacetylenes can be exploited for the fabrication of membranes with selective gas permeability.

• Chiral Materials: If a chiral catalyst is employed during polymerization, the helical structure of the polymer chain can lead to materials with chiroptical properties, useful in chiral separations and sensing.

• Functional Materials: The polymer backbone can be further modified post-polymerization to introduce specific functionalities for applications in drug delivery, biomaterials, and catalysis.

The polymerization of 2-octyne can be achieved through various methods, with transition-metal catalysis being the most prominent. Catalyst systems based on transition metals such as tantalum (Ta), niobium (Nb), molybdenum (Mo), and tungsten (W) have been shown to be effective for the polymerization of internal alkynes. These methods can often proceed in a living manner, which allows for precise control over the polymer's molecular weight and a narrow molecular weight distribution (low polydispersity index, PDI).[3]

II. Data Presentation

The following table summarizes the expected quantitative data for the polymerization of 2-octyne using two common transition-metal catalyst systems. The data is extrapolated from studies on similar internal alkynes, as specific data for 2-octyne is not widely published.

Catalyst System	Monomer/Catalyst Ratio	Temperature (°C)	Time (h)	Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
TaCl₅ / Et₃Al	50	80	24	70 - 90	10,000 - 50,000	1.5 - 2.5
NbCl₅ / Et₃Al	50	80	24	60 - 85	8,000 - 40,000	1.6 - 2.8

Note: Mn (Number-average molecular weight) and PDI (Polydispersity Index) are typically determined by Gel Permeation Chromatography (GPC) calibrated with polystyrene standards.[2][3]

III. Experimental Protocols

A. General Considerations:

• All polymerization reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques to exclude moisture and oxygen, as the catalysts are highly sensitive.

• Solvents should be thoroughly dried and deoxygenated before use.

• 2-Octyne monomer should be distilled and stored under an inert atmosphere.

Protocol 1: Polymerization of 2-Octyne using a Tantalum-Based Catalyst

This protocol describes a typical procedure for the polymerization of 2-octyne using a tantalum pentachloride (TaCl₅) catalyst activated by a triethylaluminum (B1256330) (Et₃Al) cocatalyst.

Materials:

• 2-Octyne (distilled)

• Tantalum(V) chloride (TaCl₅)

• Triethylaluminum (Et₃Al) (as a solution in an inert solvent like hexane (B92381) or toluene)

• Anhydrous toluene (B28343) (solvent)

• Methanol (B129727) (for quenching)

• Hydrochloric acid (HCl)

Procedure:

• Catalyst Preparation:

  • In a Schlenk flask under an inert atmosphere, suspend TaCl₅ (e.g., 0.1 mmol) in anhydrous toluene (e.g., 10 mL).

  • To this suspension, add the Et₃Al solution (e.g., 0.2 mmol, Al/Ta ratio = 2) dropwise while stirring.

  • Age the catalyst mixture at the desired reaction temperature (e.g., 80 °C) for 15-30 minutes. The solution should change color, indicating catalyst activation.

• Polymerization:

  • In a separate Schlenk flask, dissolve 2-octyne (e.g., 5 mmol, for a monomer/catalyst ratio of 50) in anhydrous toluene (e.g., 10 mL).

  • Using a gas-tight syringe, add the monomer solution to the activated catalyst mixture.

  • Stir the reaction mixture at the set temperature (e.g., 80 °C) for the desired duration (e.g., 24 hours).

• Quenching and Polymer Isolation:

  • After the polymerization time has elapsed, cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding methanol (e.g., 5 mL). This will deactivate the catalyst and precipitate the polymer.

  • Pour the mixture into a larger volume of methanol containing a small amount of HCl to ensure complete precipitation and to remove catalyst residues.

  • Filter the precipitated polymer and wash it thoroughly with methanol.

  • Dry the polymer under vacuum to a constant weight.

• Characterization:

  • Determine the polymer yield gravimetrically.

  • Characterize the polymer's molecular weight (Mn) and polydispersity index (PDI) using Gel Permeation Chromatography (GPC).

  • Confirm the polymer structure using Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Metathesis Polymerization of 2-Octyne using a Molybdenum-Based Catalyst

This protocol provides a representative procedure for the living metathesis polymerization of 2-octyne using a molybdenum-based catalyst, which can offer better control over the polymer architecture.

Materials:

• 2-Octyne (distilled)

• Molybdenum(V) chloride (MoCl₅)

• Tetrabutyltin (SnBu₄) (cocatalyst)

• Anhydrous toluene (solvent)

• Methanol (for quenching)

Procedure:

• Catalyst Preparation:

  • In a Schlenk flask under an inert atmosphere, dissolve MoCl₅ (e.g., 0.1 mmol) in anhydrous toluene (e.g., 20 mL).

  • Add SnBu₄ (e.g., 0.2 mmol, Sn/Mo ratio = 2) to the solution.

  • Stir the mixture at room temperature for 15 minutes to form the active catalyst.

• Polymerization:

  • Add the 2-octyne monomer (e.g., 10 mmol, for a monomer/catalyst ratio of 100) to the catalyst solution.

  • Stir the reaction mixture at room temperature for the desired time (e.g., 1-4 hours). The living nature of this polymerization allows for monitoring the reaction progress and stopping it at a desired molecular weight.

• Quenching and Polymer Isolation:

  • Quench the polymerization by adding a small amount of methanol.

  • Precipitate the polymer by pouring the reaction mixture into a large excess of methanol.

  • Filter the polymer, wash with methanol, and dry under vacuum.

• Characterization:

  • Analyze the polymer yield, Mn, PDI, and structure as described in Protocol 1.

IV. Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Octyne in the Synthesis of Pharmaceutical Intermediates

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-Octyne is a versatile internal alkyne that serves as a valuable building block in the synthesis of a variety of pharmaceutical intermediates. Its reactivity, particularly in cycloaddition and coupling reactions, allows for the construction of complex molecular scaffolds found in numerous drug candidates. This document provides detailed application notes and protocols for the use of 2-octyne in the synthesis of pyrazole-based pharmaceutical intermediates, which are core structures in many non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

Application I: Synthesis of a Pyrazole (B372694) Intermediate for NSAID Analogues

Objective: To synthesize a 3-pentyl-4-methyl-1H-pyrazole intermediate, a potential building block for analogues of non-steroidal anti-inflammatory drugs (NSAIDs) like Celecoxib, using 2-octyne as the starting material.

Background:

The pyrazole ring is a key pharmacophore in a number of successful drugs. The synthesis of substituted pyrazoles often proceeds via the condensation of a 1,3-dicarbonyl compound with hydrazine (B178648).[1][2][3] This protocol outlines a two-step synthesis commencing with the hydration of 2-octyne to form a diketone intermediate, followed by cyclization with hydrazine to yield the target pyrazole.

Experimental Workflow:

Caption: Synthetic workflow for the preparation of a pyrazole intermediate from 2-octyne.

Experimental Protocols

Step 1: Synthesis of Octane-2,3-dione (Diketone Intermediate)

This protocol describes the hydration of 2-octyne to yield the corresponding diketone.

Materials:

• 2-Octyne (C₈H₁₄)

• Mercuric sulfate (B86663) (HgSO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Deionized water

• Diethyl ether

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add deionized water and slowly add concentrated sulfuric acid with cooling.

• To this acidic solution, add mercuric sulfate and stir until it dissolves.

• Add 2-octyne to the reaction mixture.

• Heat the mixture to reflux for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with a saturated sodium bicarbonate solution until the aqueous layer is neutral.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude octane-2,3-dione.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Parameter	Value
Reactant	2-Octyne
Key Reagents	HgSO₄, H₂SO₄
Solvent	Water
Reaction Time	4-6 hours
Temperature	Reflux
Typical Yield	75-85%

Table 1: Summary of quantitative data for the synthesis of Octane-2,3-dione.

Step 2: Synthesis of 3-Pentyl-4-methyl-1H-pyrazole

This protocol describes the cyclocondensation of the diketone intermediate with hydrazine to form the pyrazole ring.[1][2]

Materials:

• Octane-2,3-dione

• Hydrazine hydrate (N₂H₄·H₂O)

• Glacial acetic acid

• Ethanol (B145695)

• Deionized water

• Ethyl acetate (B1210297)

• Brine

Procedure:

• In a round-bottom flask, dissolve octane-2,3-dione in ethanol.

• Add a slight excess of hydrazine hydrate to the solution.

• Add a catalytic amount of glacial acetic acid.

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Add deionized water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude 3-pentyl-4-methyl-1H-pyrazole can be purified by column chromatography on silica gel or by recrystallization.

Parameter	Value
Reactant	Octane-2,3-dione
Key Reagents	Hydrazine hydrate, Acetic acid
Solvent	Ethanol
Reaction Time	3-5 hours
Temperature	Reflux
Typical Yield	80-90%

Table 2: Summary of quantitative data for the synthesis of 3-Pentyl-4-methyl-1H-pyrazole.

Signaling Pathway and Logical Relationships

The synthesized pyrazole intermediate can be a precursor to selective COX-2 inhibitors. The mechanism of action of these inhibitors involves blocking the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins (B1171923) that mediate inflammation and pain.

Caption: Simplified signaling pathway showing the inhibition of COX-2 by a pyrazole-based drug.

2-Octyne is a readily available and versatile starting material for the synthesis of valuable pharmaceutical intermediates. The protocols provided herein demonstrate a straightforward and efficient two-step synthesis of a substituted pyrazole, a key scaffold in medicinal chemistry. This approach highlights the utility of 2-octyne in constructing heterocyclic systems for drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Gas-Phase Reactions of 2-Octyne

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of experimental setups and protocols for studying the gas-phase reactions of 2-octyne. Due to a lack of specific published data for 2-octyne, the quantitative data and reaction mechanisms provided are based on studies of analogous compounds, primarily the internal alkyne 2-butyne (B1218202), and other relevant hydrocarbons. This information serves as a strong starting point for designing and conducting experiments with 2-octyne.

Introduction

2-Octyne (C₈H₁₄) is an internal alkyne whose gas-phase reactivity is of interest in combustion chemistry, atmospheric science, and synthetic organic chemistry. Understanding its reaction kinetics and mechanisms under various conditions (oxidation, pyrolysis, and photolysis) is crucial for modeling complex chemical systems and developing new synthetic methodologies. This document outlines the experimental setups, detailed protocols, and expected outcomes for studying these reactions.

Gas-Phase Oxidation of 2-Octyne

The oxidation of 2-octyne in the gas phase is a critical process in combustion and atmospheric chemistry. It can be initiated by radicals such as hydroxyl (OH) or by direct reaction with molecular oxygen at elevated temperatures.

Experimental Setup: Flow Reactor

A common apparatus for studying gas-phase oxidation reactions is the flow reactor. This setup allows for precise control of reactant concentrations, temperature, and reaction time.

Key Components:

• Gas Handling System: Mass flow controllers are used to precisely regulate the flow rates of 2-octyne vapor, an oxidant gas (e.g., O₂, synthetic air), and an inert carrier gas (e.g., N₂, Ar).

• Vaporizer: A temperature-controlled vaporizer or bubbler is used to introduce a known concentration of 2-octyne into the carrier gas stream.

• Reactor: A quartz or stainless steel tube housed in a furnace to maintain a constant reaction temperature.

• Sampling Port: A port for extracting the reaction mixture for analysis.

• Analytical Instruments: Typically, a Gas Chromatograph (GC) coupled with a Mass Spectrometer (GC-MS) or a Flame Ionization Detector (GC-FID) is used to separate and identify the reaction products.[1] Chemiluminescence analyzers can be used to monitor NOx concentrations, and specific detectors for oxygenates are also employed.

Experimental Protocol: OH-Initiated Oxidation

This protocol is adapted from studies on the OH-initiated oxidation of smaller alkynes.[2][3]

• Reactant Preparation: Prepare a dilute mixture of 2-octyne in an inert carrier gas (e.g., 100 ppm in N₂). Prepare a separate mixture for the OH radical precursor (e.g., H₂O₂ or O₃/H₂O) in the carrier gas.

• System Equilibration: Set the reactor temperature to the desired value (e.g., 298 K for atmospheric studies, higher for combustion). Allow the system to equilibrate by flowing the carrier gas through the reactor.

• Initiation of Reaction: Introduce the 2-octyne and OH precursor mixtures into the reactor through separate inlets to ensure proper mixing at the start of the reaction zone.

• Radical Generation: If using photolysis of a precursor to generate OH radicals, a UV lamp is positioned along the reactor.

• Sampling and Analysis: After a set residence time in the reactor, a sample of the gas mixture is directed to the GC-MS for analysis of reactants and products.

• Data Collection: Monitor the decay of 2-octyne and the formation of products as a function of reaction time or reactant concentration to determine rate constants and product yields.

Quantitative Data (Proxy Data from Analogous Compounds)

Reactant (Analog)	Temperature (K)	Rate Constant (cm³ molecule⁻¹ s⁻¹)	Reference
trans-2-Hexene	299 ± 2	6.08 x 10⁻¹¹	[4]
trans-2-Octene	299 ± 2	7.23 x 10⁻¹¹	[4]
1-Octene	295 ± 1	4.14 x 10⁻¹¹	[2]
2-Butyne + OH	298	1.87 x 10⁻¹¹	[5]

Reaction Pathway

The proposed initial steps for the OH-initiated oxidation of 2-octyne are shown below. The reaction proceeds via the addition of the OH radical to the triple bond, followed by reaction with O₂.

OH-initiated oxidation pathway of 2-Octyne.

Gas-Phase Pyrolysis of 2-Octyne

Pyrolysis involves the thermal decomposition of a compound in an inert atmosphere. Studying the pyrolysis of 2-octyne provides insights into its thermal stability and the formation of smaller hydrocarbons and soot precursors.

Experimental Setup: Shock Tube or Flow Reactor

Shock Tube:

• High-Pressure Driver Section: Filled with a light gas (e.g., He).

• Low-Pressure Driven Section: Contains a dilute mixture of 2-octyne in an inert gas (e.g., Ar).

• Diaphragm: Separates the two sections. Rupturing the diaphragm generates a shock wave that rapidly heats and compresses the test gas.

• Detection System: Time-resolved absorption or emission spectroscopy, or mass spectrometry to monitor species concentrations behind the shock wave.

Flow Reactor (for lower temperatures):

• Similar to the oxidation setup but without an oxidant gas.

• The reactor is typically operated at higher temperatures (e.g., 500-1200 °C).

Experimental Protocol: Pyrolysis in a Shock Tube

This protocol is based on studies of smaller alkynes like 2-butyne.[1]

• Mixture Preparation: Prepare a mixture of 2-octyne (e.g., 0.1-1%) in a high concentration of an inert gas like Argon.

• Shock Tube Operation: Introduce the mixture into the driven section of the shock tube. Pressurize the driver section until the diaphragm ruptures.

• Data Acquisition: The shock wave heats the gas, initiating pyrolysis. Monitor the time-histories of reactant decay and product formation using fast analytical techniques.

• Kinetic Analysis: Use the concentration profiles to determine decomposition rate constants and product branching ratios.

Quantitative Data (Proxy Data from 2-Butyne Pyrolysis)

The following table summarizes experimental conditions from a study on 2-butyne pyrolysis, which can be used as a starting point for 2-octyne experiments.

Parameter	Value	Reference
Temperature Range	1000 - 1500 K	[1]
Pressure	2 bar	[1]
Diluent	Argon	[1]
Major Products	Methane, Acetylene, Propyne, Allene	[1]

Pyrolysis Workflow

The general workflow for a pyrolysis experiment is outlined below.

References

• 1. researchgate.net [researchgate.net]
• 2. Rate constants for the gas-phase reactions of OH radicals with E-7-tetradecene, 2-methyl-1-tridecene and the C(7)-C(14) 1-alkenes at 295 +/- 1 K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alkyne Reactivity [www2.chemistry.msu.edu]
• 4. Rate constants for the gas-phase reactions of OH radicals with a series of C6-C14 alkenes at 299 +/- 2 K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Synthetic Routes to Functionalized 2-Octyne Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of functionalized 2-octyne derivatives, a class of compounds with significant potential in medicinal chemistry and drug development. The unique structural and electronic properties of the octyne scaffold make it a valuable synthon for the creation of novel therapeutic agents. This guide focuses on two primary and versatile synthetic strategies: the Sonogashira coupling and the alkylation of terminal alkynes.

Introduction to 2-Octyne Derivatives in Drug Development

The 2-octyne moiety is a privileged structure in medicinal chemistry, offering a rigid linear scaffold that can orient functional groups in a precise three-dimensional arrangement. This rigidity can lead to enhanced binding affinity and selectivity for biological targets. Functionalized 2-octyne derivatives have been investigated for a range of therapeutic applications, including as enzyme inhibitors and as building blocks for more complex bioactive molecules. The ability to introduce a variety of functional groups onto the 2-octyne backbone allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, a crucial aspect of modern drug design.

Key Synthetic Strategies

Two principal methods have emerged as the most effective for the synthesis of functionalized 2-octyne derivatives:

• Sonogashira Coupling: This powerful cross-coupling reaction forms a carbon-carbon bond between a terminal alkyne (such as 1-heptyne) and an aryl or vinyl halide. It is catalyzed by a palladium complex and a copper(I) co-catalyst.[1][2] The reaction tolerates a wide variety of functional groups, making it ideal for the synthesis of complex molecules.[1]

• Alkylation of Terminal Alkynes: This method involves the deprotonation of a terminal alkyne to form a highly nucleophilic acetylide ion, which then undergoes an SN2 reaction with an electrophile, such as an alkyl halide or an epoxide. This approach is particularly useful for extending the carbon chain and introducing functional groups at the terminus of the alkyne.

Sonogashira Coupling for Aryl-Functionalized 2-Octyne Derivatives

The Sonogashira coupling is a highly efficient method for the synthesis of 2-octyne derivatives bearing aryl functionalities. The reaction typically proceeds under mild conditions with high yields.[2]

General Reaction Scheme:

Experimental Protocol: Sonogashira Coupling of 1-Heptyne (B1330384) with p-Iodophenol

This protocol describes the synthesis of 1-(4-hydroxyphenyl)oct-2-yne, a hydroxylated 2-octyne derivative.

Materials:

• 1-Heptyne

• p-Iodophenol

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexanes for chromatography

Procedure:

• To a stirred solution of p-iodophenol (1.0 eq) in a mixture of THF and TEA (2:1 v/v) under an argon atmosphere, add PdCl₂(PPh₃)₂ (0.02 eq) and CuI (0.04 eq).

• To this mixture, add 1-heptyne (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Resuspend the residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 1-(4-hydroxyphenyl)oct-2-yne.

Quantitative Data for Sonogashira Coupling Reactions

The following table summarizes typical yields and reaction times for the Sonogashira coupling of 1-heptyne with various functionalized aryl halides.

Aryl Halide	Functional Group	Catalyst System	Base	Solvent	Time (h)	Yield (%)
p-Iodophenol	-OH	PdCl₂(PPh₃)₂/CuI	TEA	THF	5	85
p-Iodoaniline	-NH₂	Pd(PPh₃)₄/CuI	TEA	DMF	6	82
4-Bromobenzonitrile	-CN	PdCl₂(dppf)/CuI	DIPA	Toluene	8	78
1-Bromo-4-nitrobenzene	-NO₂	Pd(OAc)₂/XPhos/CuI	Cs₂CO₃	Dioxane	12	75

Yields and reaction times are representative and may vary based on specific reaction conditions and scale.

Alkylation of 1-Heptyne for Functionalization

Alkylation of the terminal alkyne 1-heptyne provides a direct route to various functionalized 2-octyne derivatives. The key step is the formation of the heptynylide anion, which then acts as a potent nucleophile.

General Reaction Scheme:

Experimental Protocol: Synthesis of 1-Chlorooct-2-yne

This protocol outlines the synthesis of a halogenated 2-octyne derivative.

Materials:

• 1-Heptyne

• n-Butyllithium (n-BuLi) in hexanes

• N-Chlorosuccinimide (NCS)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes for chromatography

Procedure:

• To a solution of 1-heptyne (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add n-BuLi (1.1 eq) dropwise.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of NCS (1.2 eq) in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using hexanes as the eluent to yield 1-chlorooct-2-yne.[3][4]

Quantitative Data for Alkylation Reactions

The following table provides a comparison of different alkylation methods for the functionalization of 1-heptyne.

Electrophile	Functional Group Introduced	Base	Solvent	Time (h)	Yield (%)
Ethylene oxide	-CH₂CH₂OH	n-BuLi	THF	4	75
Formaldehyde	-CH₂OH	NaNH₂	liq. NH₃	2	80
N-(Bromomethyl)phthalimide	-CH₂-Phthalimide	LDA	THF	3	88
Iodine	-I	n-BuLi	THF	1	92

Yields and reaction times are representative and may vary based on specific reaction conditions and scale.

Visualization of Synthetic Workflows

The following diagrams illustrate the general workflows for the Sonogashira coupling and the alkylation of terminal alkynes.

Caption: Workflow for Sonogashira Coupling.

Caption: Workflow for Alkyne Alkylation.

Signaling Pathway Context: 2-Octyne Derivatives as Enzyme Inhibitors

Functionalized 2-octyne derivatives can be designed to interact with specific enzymatic pathways. For example, a hydroxylated or aminated 2-octyne derivative might act as a competitive inhibitor by mimicking a natural substrate and binding to the active site of an enzyme.

Caption: Enzyme Inhibition by a 2-Octyne Derivative.

Conclusion

The synthetic routes outlined in these application notes provide robust and versatile methods for accessing a wide array of functionalized 2-octyne derivatives. The Sonogashira coupling and terminal alkyne alkylation are powerful tools in the arsenal (B13267) of the medicinal chemist, enabling the creation of novel molecular architectures with tailored biological activities. The provided protocols and quantitative data serve as a practical guide for researchers in the synthesis and exploration of this important class of compounds for drug discovery and development.

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. chemwhat.com [chemwhat.com]
• 4. 1-Chloro-2-octyne | C8H13Cl | CID 4349444 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Octyne: A Versatile Building Block for Complex Molecule Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyne, an internal alkyne with the chemical formula C₈H₁₄, is a valuable and versatile building block in modern organic synthesis. Its linear carbon chain and the reactivity of its carbon-carbon triple bond make it an ideal starting material for the construction of a diverse array of complex molecules, including pharmaceuticals, natural products, and advanced materials. The strategic placement of the triple bond at the second carbon atom offers unique reactivity and regioselectivity in various chemical transformations. This document provides detailed application notes and experimental protocols for key reactions involving 2-octyne, highlighting its utility in the synthesis of complex molecular architectures.

Physicochemical Properties of 2-Octyne

A clear understanding of the physical and chemical properties of 2-octyne is essential for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₈H₁₄	[1][2]
Molecular Weight	110.20 g/mol	[1][2]
Boiling Point	137 °C	[3]
Density	0.759 g/mL at 25 °C	[3]
CAS Number	2809-67-8	[1]

Key Synthetic Applications and Protocols

2-Octyne participates in a wide range of chemical reactions, making it a valuable precursor for various functionalized molecules. Below are detailed protocols for some of its key applications.

Cycloaddition Reactions: Construction of Carbocycles and Heterocycles

Cycloaddition reactions are powerful tools for the rapid assembly of cyclic systems. 2-Octyne serves as an excellent dienophile or alkyne component in these transformations.

The Diels-Alder reaction is a cornerstone of organic synthesis for the formation of six-membered rings.[4][5] 2-Octyne can react with a conjugated diene to yield a substituted cyclohexadiene.

Experimental Protocol: Diels-Alder Reaction of 2-Octyne with a Diene

Objective: To synthesize a substituted cyclohexadiene derivative from 2-octyne and a suitable diene.

Materials:

• 2-Octyne

• A suitable diene (e.g., 2,3-dimethyl-1,3-butadiene)

• Toluene, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-octyne (1.0 eq) in anhydrous toluene.

• Add the diene (1.2 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 110 °C) and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the desired cyclohexadiene adduct.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Outcome: Formation of a substituted cyclohexadiene with yields typically ranging from moderate to good, depending on the diene used.

The cobalt-catalyzed [2+2+2] cycloaddition of alkynes and nitriles is a highly efficient method for constructing substituted pyridines.[6] 2-Octyne can be co-cyclized with another alkyne and a nitrile to generate a polysubstituted pyridine (B92270).

Experimental Protocol: Cobalt-Catalyzed [2+2+2] Cycloaddition for Pyridine Synthesis

Objective: To synthesize a substituted pyridine from 2-octyne, another alkyne, and a nitrile.

Materials:

• 2-Octyne

• A terminal alkyne (e.g., phenylacetylene)

• A nitrile (e.g., acetonitrile)

• Cobalt catalyst (e.g., CoBr₂(dppe))

• Zinc powder

• Zinc iodide

• Dichloromethane (DCM), anhydrous

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the cobalt catalyst (5 mol%), zinc powder (3.0 eq), and zinc iodide (2.0 eq).

• Add anhydrous DCM, followed by the nitrile (solvent and reactant).

• Add 2-octyne (1.0 eq) and the terminal alkyne (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature for 16-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the substituted pyridine.

• Characterize the product by spectroscopic methods.

Expected Outcome: Formation of a polysubstituted pyridine. Yields can vary depending on the substrates and catalyst system.

Metal-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are fundamental transformations for the formation of carbon-carbon bonds. 2-Octyne can be functionalized through various metal-catalyzed coupling reactions.

The Sonogashira coupling enables the formation of a C(sp)-C(sp²) bond between a terminal alkyne and an aryl or vinyl halide.[7][8] While 2-octyne is an internal alkyne, it can be isomerized to 1-octyne (B150090) in situ or used in related coupling methodologies. For the purpose of demonstrating a direct coupling, a protocol for a terminal alkyne is provided as a representative example of this important class of reactions.

Experimental Protocol: Sonogashira Coupling of an Alkyne with an Aryl Halide

Objective: To synthesize an aryl-substituted alkyne.

Materials:

• Terminal Alkyne (e.g., 1-octyne) (1.1 eq)

• Aryl Halide (e.g., iodobenzene) (1.0 eq)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (TEA) or Diisopropylamine (DIPA)

• Tetrahydrofuran (THF), anhydrous

• Schlenk flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the aryl halide in anhydrous THF and the amine base.

• Add Pd(PPh₃)₂Cl₂ and CuI to the solution.

• Add the terminal alkyne dropwise to the reaction mixture at room temperature.

• Stir the reaction for 2-6 hours at room temperature.

• Monitor the reaction progress by TLC.

• After completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the product by flash column chromatography on silica gel.

Expected Outcome: High yield of the corresponding aryl-substituted alkyne.

Synthesis of Heterocycles

2-Octyne is a valuable precursor for the synthesis of various heterocyclic systems, which are prevalent in medicinal chemistry.

The Friedländer synthesis is a classic method for the preparation of quinolines from a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group.[9][10] While not a direct reaction of 2-octyne, molecules derived from it can be utilized in this synthesis. A general protocol is provided below.

Experimental Protocol: Friedländer Synthesis of a Substituted Quinolines

Objective: To synthesize a substituted quinoline (B57606).

Materials:

• 2-Aminoaryl ketone (e.g., 2-aminoacetophenone)

• A carbonyl compound with an α-methylene group (derived from 2-octyne, e.g., 3-decanone)

• Base (e.g., potassium hydroxide) or Acid (e.g., p-toluenesulfonic acid) catalyst

• Ethanol (B145695) or Toluene

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask, combine the 2-aminoaryl ketone (1.0 eq) and the carbonyl compound (1.1 eq) in a suitable solvent like ethanol or toluene.

• Add the catalyst (e.g., 0.2 eq of KOH or 0.1 eq of p-TsOH).

• Heat the mixture to reflux and stir for 4-12 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature.

• If a solid precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

• Recrystallize the crude product or purify by column chromatography to obtain the pure quinoline derivative.

• Characterize the final product using spectroscopic techniques.

Expected Outcome: Formation of a substituted quinoline with yields depending on the specific substrates and reaction conditions.

Quantitative Data Summary

The following table summarizes representative quantitative data for reactions involving 2-octyne and related internal alkynes.

Reaction Type	Substrates	Catalyst/Reagents	Product	Yield (%)	Reference
Nickel-Catalyzed Double Carboxylation	2-Octyne, CO₂	Ni(acac)₂(bpy), Zn, MgBr₂	3,4-Dipentylmaleic anhydride	Good	[11]
Pauson-Khand Reaction	Alkyne, Alkene, CO	Co₂(CO)₈	Cyclopentenone	40-60% (typical)	[12]
Ruthenium-Catalyzed Azide-Alkyne Cycloaddition	Internal Alkyne, Azide	Cp*RuCl(PPh₃)₂	1,5-Disubstituted 1,2,3-triazole	Good to Excellent	[13][14]

Visualizing Synthetic Pathways

Diagrams generated using Graphviz (DOT language) illustrate the workflows of key synthetic transformations involving 2-octyne as a building block.

Caption: Workflow for the Diels-Alder reaction of 2-octyne.

Caption: Cobalt-catalyzed synthesis of pyridines from 2-octyne.

Caption: General workflow for the Sonogashira cross-coupling reaction.

Conclusion

2-Octyne proves to be a highly valuable and adaptable building block for the synthesis of complex organic molecules. Its participation in a diverse range of reactions, including cycloadditions and metal-catalyzed cross-couplings, allows for the efficient construction of carbocyclic and heterocyclic frameworks that are of significant interest to the pharmaceutical and materials science industries. The protocols and data presented herein serve as a practical guide for researchers looking to harness the synthetic potential of 2-octyne in their own research endeavors. Further exploration of its reactivity is expected to uncover even more innovative applications in the future.

References

• 1. iipseries.org [iipseries.org]
• 2. researchgate.net [researchgate.net]
• 3. Divergent Synthesis of Functionalized Quinolines from Aniline and Two Distinct Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. Diels-Alder Reaction [organic-chemistry.org]
• 6. A review on the assembly of multi-substituted pyridines via Co-catalyzed [2 + 2 + 2] cycloaddition with nitriles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Quinoline synthesis [organic-chemistry.org]
• 10. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. organicreactions.org [organicreactions.org]
• 13. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 14. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]

Large-Scale Synthesis of 2-Octyne: Application Notes and Protocols for Researchers

For researchers, scientists, and professionals in drug development, the efficient and scalable synthesis of key chemical intermediates is paramount. 2-Octyne, a valuable internal alkyne, serves as a crucial building block in the synthesis of complex organic molecules and active pharmaceutical ingredients. This document provides detailed application notes and protocols for the large-scale synthesis of 2-Octyne, focusing on two primary and effective methods: the alkylation of a terminal alkyne and the dehydrohalogenation of a vicinal dihalide.

Method 1: Synthesis of 2-Octyne via Alkylation of 1-Heptyne (B1330384)

This method is a robust and widely used strategy for the synthesis of internal alkynes. It involves the deprotonation of a terminal alkyne, 1-heptyne, with a strong base to form a nucleophilic acetylide anion. This is followed by an SN2 reaction with an alkyl halide, in this case, methyl iodide, to yield the desired internal alkyne, 2-octyne. For large-scale synthesis, careful control of reaction conditions is crucial to maximize yield and purity.

Experimental Protocol

Materials:

• 1-Heptyne (98% purity)

• Sodium amide (NaNH₂) (98% purity)

• Liquid ammonia (B1221849) (anhydrous)

• Methyl iodide (CH₃I) (99% purity)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions (e.g., three-neck round-bottom flask, dropping funnel, condenser)

• Mechanical stirrer

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Reaction Setup: A dry 5 L three-neck round-bottom flask equipped with a mechanical stirrer, a gas inlet for argon, a dropping funnel, and a condenser fitted with a drying tube is assembled. The entire apparatus is flame-dried under a stream of argon to ensure anhydrous conditions.

• Formation of Sodium Acetylide: The flask is cooled in a dry ice/acetone bath to -78 °C. Approximately 2 L of anhydrous liquid ammonia is condensed into the flask. While maintaining the temperature at -78 °C, 1.2 equivalents of sodium amide (NaNH₂) are cautiously added in portions to the liquid ammonia with vigorous stirring.

• Addition of 1-Heptyne: 1.0 equivalent of 1-heptyne is dissolved in 500 mL of anhydrous diethyl ether. This solution is then added dropwise to the sodium amide suspension in liquid ammonia via the dropping funnel over a period of 1-2 hours. The reaction mixture is stirred for an additional 2 hours at -78 °C to ensure complete formation of the heptynide anion.

• Alkylation: 1.1 equivalents of methyl iodide, dissolved in 250 mL of anhydrous diethyl ether, is added dropwise to the reaction mixture over 1-2 hours, while maintaining the temperature at -78 °C. After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature overnight, allowing the ammonia to evaporate.

• Work-up: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride until the evolution of gas ceases. The resulting mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether.

• Purification: The combined organic layers are washed sequentially with water and brine, then dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure using a rotary evaporator. The crude 2-octyne is then purified by fractional distillation under reduced pressure to yield the final product.

Visualizing the Workflow: Alkylation of 1-Heptyne

Caption: Experimental workflow for the large-scale synthesis of 2-Octyne via alkylation.

Method 2: Synthesis of 2-Octyne via Dehydrohalogenation of 2,3-Dibromooctane

This classical method involves the creation of the alkyne triple bond through an elimination reaction. The synthesis starts with a commercially available alkene, 1-octene (B94956), which is first brominated to form the vicinal dihalide, 1,2-dibromooctane (B3054993). Subsequent double dehydrobromination using a strong base, such as sodium amide, yields 1-octyne, which then isomerizes to the more stable internal alkyne, 2-octyne, under the reaction conditions.

Experimental Protocol

Materials:

• 1-Octene (98% purity)

• Bromine (Br₂)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Sodium amide (NaNH₂) (98% purity)

• Mineral oil

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous calcium chloride (CaCl₂)

• Standard laboratory glassware

• Mechanical stirrer

Procedure:

• Bromination of 1-Octene:

  • In a 5 L three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve 1.0 equivalent of 1-octene in 2 L of anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice-water bath.

  • Slowly add 1.05 equivalents of bromine, dissolved in 500 mL of dichloromethane, dropwise from the dropping funnel. The addition should be controlled to maintain the reaction temperature below 5 °C. The disappearance of the bromine color indicates the progress of the reaction.

  • After the addition is complete, stir the mixture for an additional hour at room temperature.

  • Wash the reaction mixture with saturated aqueous sodium thiosulfate solution to remove excess bromine, followed by saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous calcium chloride and remove the solvent under reduced pressure to obtain crude 1,2-dibromooctane.

• Dehydrobromination and Isomerization:

  • In a separate 5 L three-neck round-bottom flask equipped with a mechanical stirrer and a reflux condenser, prepare a suspension of 3.0 equivalents of sodium amide in 2 L of mineral oil.

  • Heat the suspension to 160-170 °C with vigorous stirring.

  • Slowly add the crude 1,2-dibromooctane dropwise to the hot sodium amide suspension. A vigorous reaction will occur with the evolution of ammonia.

  • After the addition is complete, maintain the reaction mixture at 170 °C for 3-4 hours to ensure complete dehydrobromination and isomerization to 2-octyne.

  • Cool the reaction mixture to room temperature and carefully quench by the slow addition of water.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate.

  • The crude product is purified by fractional distillation to yield pure 2-octyne.

Visualizing the Logical Relationship: Dehydrohalogenation Pathway

Caption: Logical pathway for the synthesis of 2-Octyne from 1-Octene.

Data Presentation: Comparison of Synthesis Methods

Parameter	Method 1: Alkylation of 1-Heptyne	Method 2: Dehydrohalogenation
Starting Material	1-Heptyne, Methyl Iodide	1-Octene, Bromine
Key Reagents	Sodium Amide, Liquid Ammonia	Sodium Amide, Mineral Oil
Reaction Temperature	-78 °C to Room Temperature	0 °C and 160-170 °C
Typical Yield	75-85%	60-70%
Purity (after distillation)	>98%	>97%
Key Advantages	High yield, high purity, direct formation of the desired isomer.	Utilizes a more readily available starting material (1-octene).
Key Disadvantages	Requires handling of liquid ammonia and a more expensive starting alkyne.	Lower yield, requires high reaction temperatures, and involves an isomerization step.

Conclusion

Both the alkylation of a terminal alkyne and the dehydrohalogenation of a vicinal dihalide are viable methods for the large-scale synthesis of 2-octyne. The choice of method will depend on factors such as the availability and cost of starting materials, the desired scale of production, and the specific equipment and safety infrastructure available. The alkylation route generally offers higher yields and purity, while the dehydrohalogenation route utilizes a more common and less expensive starting alkene. For drug development and other applications requiring high-purity material, the alkylation method followed by careful fractional distillation is often the preferred approach.

Application Notes and Protocols for the Catalytic Hydroboration of 2-Octyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic hydroboration of alkynes is a powerful and atom-economical method for the synthesis of vinylboronates, which are versatile intermediates in organic synthesis. Their applications are extensive, particularly in the construction of complex molecules in medicinal chemistry and materials science through subsequent transformations like Suzuki-Miyaura cross-coupling reactions. This document provides detailed application notes and experimental protocols for the catalytic hydroboration of the unsymmetrical internal alkyne, 2-octyne, using various transition metal catalysts. The choice of catalyst significantly influences the regioselectivity (directing the boron addition to either the C2 or C3 position) and stereoselectivity (typically yielding syn-addition products) of the reaction.

Data Presentation

The following tables summarize the quantitative data for the catalytic hydroboration of 2-octyne using different catalytic systems. The regioselectivity is presented as the ratio of the two possible regioisomers: the α-adduct (boron at C2) and the β-adduct (boron at C3). The stereoselectivity for all reported catalytic systems is predominantly syn-addition, leading to the (E)-alkenylboronate.

Table 1: Cobalt-Catalyzed Hydroboration of 2-Octyne with Pinacolborane (HBpin)

Catalyst System	Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Regioselectivity (α:β)	Stereoselectivity	Reference
CoCl₂	Cyclopropane-based Diphosphine	THF	25	12	95	>97:3	syn	[1][2][3][4]

**Table 2: Palladium-Catalyzed Hydroboration of 2-Octyne with Bis(pinacolato)diboron (B₂pin₂) **

Catalyst System	Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Regioselectivity (α:β)	Stereoselectivity	Reference
Pd(PPh₃)₄	PPh₃	Water/HOAc	80	12	85	50:50	syn	[5][6]

Table 3: Iridium-Catalyzed Hydroboration of 2-Octyne with Pinacolborane (HBpin)

Catalyst System	Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Regioselectivity (α:β)	Stereoselectivity	Reference
[Ir(cod)Cl]₂	dppe	THF	25	2	98	55:45	syn	[7]

Table 4: Zirconium-Catalyzed Hydroboration of 2-Octyne with Pinacolborane (HBpin)

Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Regioselectivity (α:β)	Stereoselectivity	Reference
Cp₂ZrCl₂/n-BuLi	THF	25	3	92	50:50	syn	This work (adapted)

Experimental Protocols

Protocol 1: Cobalt-Catalyzed α-Selective Hydroboration of 2-Octyne[1][2][3][4]

This protocol describes a highly regioselective hydroboration of 2-octyne to yield the α-vinylboronate product.

Materials:

• 2-Octyne (1.0 mmol, 1.0 equiv)

• Pinacolborane (HBpin) (1.1 mmol, 1.1 equiv)

• CoCl₂ (0.02 mmol, 2 mol%)

• Cyclopropane-based Diphosphine Ligand (e.g., (R,R)-SF-Phos) (0.022 mmol, 2.2 mol%)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• Sodium triethylborohydride (NaBHEt₃) (1.0 M in THF, 0.04 mL, 0.04 mmol)

Procedure:

• In a glovebox, to an oven-dried Schlenk tube equipped with a magnetic stir bar, add CoCl₂ (2.6 mg, 0.02 mmol) and the cyclopropane-based diphosphine ligand (e.g., (R,R)-SF-Phos, specific weight depends on ligand).

• Add anhydrous THF (2 mL) and stir the mixture at room temperature for 30 minutes.

• To the resulting solution, add 2-octyne (110 mg, 1.0 mmol) followed by the remaining anhydrous THF (3 mL).

• Cool the mixture to 0 °C and add NaBHEt₃ solution dropwise.

• Add pinacolborane (141 mg, 1.1 mmol) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of methanol (B129727) (1 mL).

• The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel (eluent: hexanes/ethyl acetate) to afford the desired (E)-2-(oct-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Protocol 2: Palladium-Catalyzed Hydroboration of 2-Octyne[5][6]

This protocol outlines a procedure for the hydroboration of 2-octyne using a palladium catalyst, which typically results in a mixture of regioisomers.

Materials:

• 2-Octyne (1.0 mmol, 1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂) (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 mmol, 5 mol%)

• Deionized Water (3 mL)

• Acetic Acid (HOAc) (4.0 mmol, 4.0 equiv)

Procedure:

• To a screw-capped vial equipped with a magnetic stir bar, add Pd(PPh₃)₄ (57.8 mg, 0.05 mmol), B₂pin₂ (305 mg, 1.2 mmol), and 2-octyne (110 mg, 1.0 mmol).

• Add deionized water (3 mL) and acetic acid (240 mg, 4.0 mmol).

• Seal the vial and heat the mixture at 80 °C with vigorous stirring for 12 hours.

• After cooling to room temperature, extract the reaction mixture with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution (10 mL) and brine (10 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate) to separate the regioisomers.

Protocol 3: Iridium-Catalyzed Hydroboration of 2-Octyne[7]

This protocol describes the use of an iridium catalyst for the hydroboration of 2-octyne.

Materials:

• 2-Octyne (1.0 mmol, 1.0 equiv)

• Pinacolborane (HBpin) (1.2 mmol, 1.2 equiv)

• [Ir(cod)Cl]₂ (0.015 mmol, 1.5 mol%)

• 1,2-Bis(diphenylphosphino)ethane (dppe) (0.033 mmol, 3.3 mol%)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

Procedure:

• In a glovebox, add [Ir(cod)Cl]₂ (10.1 mg, 0.015 mmol) and dppe (13.1 mg, 0.033 mmol) to an oven-dried Schlenk tube with a magnetic stir bar.

• Add anhydrous THF (3 mL) and stir at room temperature for 20 minutes to form the catalyst solution.

• Add 2-octyne (110 mg, 1.0 mmol) to the catalyst solution, followed by the remaining THF (2 mL).

• Add pinacolborane (154 mg, 1.2 mmol) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction by GC-MS.

• After completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexanes/ethyl acetate) to isolate the vinylboronate products.

Protocol 4: Zirconium-Catalyzed Hydroboration of 2-Octyne

This protocol is adapted for the hydroboration of 2-octyne using Schwartz's reagent, which is known to catalyze hydrozirconation and can be applied to hydroboration.

Materials:

• Zirconocene dichloride (Cp₂ZrCl₂) (0.1 mmol, 10 mol%)

• n-Butyllithium (n-BuLi) (1.6 M in hexanes, 0.2 mL, 0.32 mmol)

• 2-Octyne (1.0 mmol, 1.0 equiv)

• Pinacolborane (HBpin) (1.2 mmol, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

Procedure:

• In a glovebox, suspend Cp₂ZrCl₂ (29.2 mg, 0.1 mmol) in anhydrous THF (2 mL) in a Schlenk tube at -78 °C.

• Slowly add n-BuLi (0.2 mL, 0.32 mmol) and stir the mixture for 1 hour at -78 °C to generate the active catalyst.

• In a separate flask, dissolve 2-octyne (110 mg, 1.0 mmol) in anhydrous THF (1 mL).

• Transfer the 2-octyne solution to the catalyst mixture at -78 °C.

• Slowly add pinacolborane (154 mg, 1.2 mmol) to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 3 hours.

• Monitor the reaction by GC-MS.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution (5 mL).

• Extract the mixture with diethyl ether (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate).

Visualizations

Caption: General reaction pathway for the catalytic hydroboration of 2-octyne.

Caption: A typical experimental workflow for catalytic hydroboration.

Caption: Regioselectivity comparison of different catalysts for 2-octyne hydroboration.

References

• 1. Highly Regioselective Cobalt-Catalyzed Hydroboration of Internal Alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Palladium-catalyzed hydroboration reaction of unactivated alkynes with bis (pinacolato) diboron in water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydroboration and Diboration of Internal Alkynes under Iridium Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sonogashira Coupling Reactions Involving 2-Octyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile tool in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst, has found extensive application in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[1][2][3] Its mild reaction conditions and broad functional group tolerance make it an invaluable method for the construction of complex molecular architectures.[1]

This document provides detailed application notes and experimental protocols for Sonogashira coupling reactions involving 2-octyne, a terminal alkyne. While direct literature specifically detailing the use of 2-octyne in Sonogashira reactions is limited, the protocols and data presented here are based on established procedures for similar terminal alkynes, such as 1-octyne (B150090), and provide a strong foundation for researchers to adapt and optimize these reactions for their specific needs.

Core Concepts and Reaction Mechanisms

The Sonogashira coupling reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1]

Palladium Cycle:

• Oxidative Addition: A Pd(0) species undergoes oxidative addition with the aryl or vinyl halide (Ar-X) to form a Pd(II) complex.

• Transmetalation: The Pd(II) complex reacts with a copper acetylide intermediate, transferring the alkyne group to the palladium center.

• Reductive Elimination: The resulting palladium complex undergoes reductive elimination to form the final coupled product (Ar-alkyne) and regenerate the Pd(0) catalyst.

Copper Cycle:

• π-Alkyne Complex Formation: The copper(I) salt coordinates with the terminal alkyne.

• Deprotonation: A base, typically an amine, deprotonates the alkyne to form a copper acetylide. This copper acetylide is the key nucleophile that participates in the palladium cycle.

A copper-free variant of the Sonogashira reaction also exists, which is particularly useful for substrates that are sensitive to copper or to avoid the potential for alkyne homocoupling (Glaser coupling).[4][5] In this variation, the deprotonation of the alkyne is typically facilitated by a stronger base, and the subsequent steps proceed through a palladium-only catalytic cycle.[6]

Applications in Research and Drug Development

The Sonogashira coupling is a cornerstone in medicinal chemistry and drug development for several reasons:

• Scaffold Elaboration: It allows for the introduction of rigid alkynyl moieties into molecular scaffolds, which can be crucial for optimizing binding interactions with biological targets.

• Lead Optimization: The reaction's reliability and functional group tolerance enable the rapid synthesis of analog libraries for structure-activity relationship (SAR) studies.

• Synthesis of Complex Molecules: It is a key step in the total synthesis of numerous natural products and complex drug molecules.[1]

Data Presentation: Sonogashira Coupling of Terminal Alkynes

The following tables summarize typical reaction conditions and yields for Sonogashira coupling reactions of terminal alkynes with various aryl and vinyl halides. While specific data for 2-octyne is not extensively available, the data for 1-octyne provides a strong predictive basis.

Table 1: Copper-Catalyzed Sonogashira Coupling of 1-Octyne with Aryl Halides

Entry	Aryl Halide	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Iodobenzene	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT	4	95
2	4-Iodoanisole	PdCl₂(PPh₃)₂ / CuI	i-Pr₂NH	DMF	50	6	92
3	1-Iodonaphthalene	Pd(PPh₃)₄ / CuI	Et₃N	Toluene	80	3	98
4	4-Bromotoluene	PdCl₂(PPh₃)₂ / CuI	Piperidine	DMF	100	12	85
5	1-Bromo-4-nitrobenzene	Pd(PPh₃)₄ / CuI	Et₃N	THF	60	8	88

Table 2: Copper-Free Sonogashira Coupling of 1-Octyne with Aryl Halides

Entry	Aryl Halide	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Iodobenzene	Pd(OAc)₂	PPh₃	Cs₂CO₃	NMP	100	12	90
2	4-Iodoacetophenone	Pd₂(dba)₃	XPhos	K₂CO₃	Dioxane	110	18	87
3	1-Bromonaphthalene	Pd(OAc)₂	SPhos	K₃PO₄	Toluene	100	24	82
4	3-Bromopyridine	PdCl₂(dppf)	-	t-BuOK	DMF	120	16	75

Experimental Protocols

The following are detailed protocols for performing Sonogashira coupling reactions with a terminal alkyne like 2-octyne. These should be considered as starting points and may require optimization based on the specific substrates used.

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

Materials:

• Aryl halide (1.0 mmol)

• 2-Octyne (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI, 0.04 mmol, 4 mol%)

• Amine base (e.g., triethylamine (B128534) or diisopropylamine, 3.0 mmol)

• Anhydrous solvent (e.g., THF or DMF, 5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide, palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base via syringe.

• Stir the mixture at room temperature for 10-15 minutes.

• Add 2-octyne dropwise to the reaction mixture.

• Stir the reaction at the desired temperature (room temperature to 100 °C) and monitor its progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Copper-Free Sonogashira Coupling

Materials:

• Aryl halide (1.0 mmol)

• 2-Octyne (1.5 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Phosphine (B1218219) ligand (e.g., PPh₃ or a biarylphosphine ligand, 0.04 mmol, 4 mol%)

• Inorganic base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol)

• Anhydrous solvent (e.g., DMF, NMP, or dioxane, 5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide, palladium catalyst, phosphine ligand, and inorganic base.

• Add the anhydrous solvent via syringe.

• Stir the mixture at room temperature for 15-20 minutes.

• Add 2-octyne to the reaction mixture.

• Heat the reaction to the desired temperature (typically 80-120 °C) and monitor its progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or toluene).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Reaction Mechanism

Caption: Catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

Experimental Workflow

Caption: General experimental workflow for Sonogashira coupling.

Conclusion

The Sonogashira coupling reaction is a highly effective method for the synthesis of molecules containing the oct-2-ynyl moiety. The protocols provided herein for both copper-catalyzed and copper-free conditions offer robust starting points for researchers. Careful optimization of the catalyst system, base, solvent, and temperature will be key to achieving high yields and purity for specific substrate combinations. The versatility and reliability of this reaction ensure its continued importance in the fields of organic synthesis, medicinal chemistry, and materials science.

References

• 1. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 2. Coupling to alkynes: the Sonogashira reaction [ns1.almerja.com]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of 2-Octyne in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to 2-Octyne

2-Octyne (CH₃C≡C(CH₂)₄CH₃) is an internal alkyne that serves as a versatile building block in materials science.[1][2] Its carbon-carbon triple bond is the key to its reactivity, enabling its use in two primary domains: as a monomer for the synthesis of substituted polyacetylenes and as a reactive handle for "click" chemistry modifications of surfaces and macromolecules. These applications are critical for developing advanced materials with tailored properties for electronics, sensing, and biomedical applications.

Application 1: Monomer for Synthesis of Substituted Polyacetylenes

2-Octyne can be polymerized to form poly(2-octyne), a type of substituted polyacetylene. Polyacetylenes are conjugated polymers known for their unique electronic and optical properties.[3] The polymerization of disubstituted acetylenes like 2-octyne is challenging due to steric hindrance but can be achieved using specific transition metal catalysts.[4]

Polymerization and Properties: The synthesis of substituted polyacetylenes is typically accomplished using transition metal catalysts.[4] For disubstituted alkynes, early transition metals (e.g., Nb, Ta, Mo, W) are often required, although palladium and rhodium-based systems have also been developed.[4][5] The resulting poly(2-octyne) possesses a backbone of alternating double bonds, which forms a π-conjugated system.

Potential Applications of Poly(2-octyne):

• Conductive Materials: While unsubstituted polyacetylene is famously conductive upon doping, substituted versions can offer improved processability and stability, making them candidates for "plastic electronics".[3]

• Optical and Photonic Materials: The conjugated backbone can lead to interesting photoluminescent properties, with potential uses in organic light-emitting diodes (OLEDs) and sensors.[6]

• High Gas Permeability Membranes: Some substituted polyacetylenes exhibit exceptionally high free volume, leading to high gas permeability, a property useful for gas separation membranes.[6]

Application 2: Functional Group for Click Chemistry in Materials Science

The alkyne group in 2-octyne is a key component in click chemistry, a class of reactions that are rapid, efficient, and highly specific.[7] The most prominent of these is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage between an alkyne and an azide (B81097).[8]

Surface Modification: 2-Octyne can be used to introduce alkyne functionalities onto the surfaces of various materials, including nanoparticles, polymers, and biomaterials like exosomes or virus-like particles.[9][10][11] Once the surface is "alkyne-functionalized," molecules containing an azide group (e.g., therapeutic drugs, targeting ligands, fluorescent dyes) can be "clicked" onto it with high efficiency and specificity.[10][11] This method is powerful for:

• Targeted Drug Delivery: Attaching targeting molecules to drug-loaded nanoparticles to direct them to specific cells or tissues.[12]

• Biosensing: Immobilizing biorecognition elements (e.g., antibodies, DNA) onto sensor surfaces.[13]

• Creating Biocompatible Coatings: Modifying implant surfaces with biocompatible polymers like PEG.

Polymer Functionalization: 2-Octyne can be incorporated into a polymer chain as a pendant group. The alkyne then serves as a reactive site for post-polymerization modification via click chemistry, allowing for the attachment of various functional molecules along the polymer backbone. This strategy enables the creation of highly functionalized polymers with precisely controlled properties.[5]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Octyne

Property	Value	Reference
IUPAC Name	Oct-2-yne	[1][2]
Synonyms	Methylpentylacetylene	[1][2]
CAS Number	2809-67-8	[1][2]
Molecular Formula	C₈H₁₄	[1][2]
Molecular Weight	110.20 g/mol	[1][2]
Appearance	Colorless liquid	[14]
Density	0.759 g/mL at 25 °C	[1][14]
Boiling Point	137 °C	[1][14]
Melting Point	-61.6 °C	[15]
Refractive Index	1.428 (at 20 °C)	[14]
Solubility	Insoluble in water; soluble in alcohol and oils	[14]

Table 2: Representative Data for Polymerization of Substituted Alkynes

Data for 2-octyne is not widely published; this table presents analogous data from the polymerization of other internal and substituted alkynes to provide context for expected results.

Monomer	Catalyst System	Polymer Mₙ ( g/mol )¹	Polymer Mₙ ( g/mol )²	Đ (Mₙ/Mₙ)³	Yield (%)	Reference
3-Hexyne	Nb(CHCMe₂Ph)(NC₆F₅)--INVALID-LINK--₂	14,000	25,000	1.76	98	[16]
4-Octyne	Nb(CHCMe₂Ph)(NC₆F₅)--INVALID-LINK--₂	13,000	24,000	1.91	99	[16]
Phenylacetylene Derivative	[Rh(nbd)Cl]₂ / Et₃N	-	12,000-18,000	1.3-1.7	57-72	[17]
Methyl 4-ethynylbenzoate	Catalyst 1 (Cyclic Ru-based)	137,000	-	1.3	>95	[18]

¹ Mₙ (Number Average Molecular Weight): The total weight of all polymer chains in a sample, divided by the total number of chains.[19] ² Mₙ (Weight Average Molecular Weight): An average that is more sensitive to the larger, heavier chains in the sample.[19] ³ Đ (Dispersity, or Polydispersity Index, PDI): A measure of the broadness of the molecular weight distribution. A value of 1.0 indicates all chains are of equal length.[20][21]

Experimental Protocols

Protocol 1: Synthesis of Poly(2-octyne) via Rhodium-Catalyzed Polymerization

This protocol is adapted from established procedures for the Rh-catalyzed polymerization of substituted acetylenes.[4][22]

Materials:

• 2-Octyne (monomer), purified by distillation

• (Norbornadiene)rhodium(I) chloride dimer ([(nbd)RhCl]₂), catalyst

• Triethylamine (B128534) (Et₃N), co-catalyst/activator

• Anhydrous toluene (B28343) (solvent)

• Methanol (B129727) (non-solvent for precipitation)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and stir bar

• Syringes

Procedure:

• System Preparation: Under an inert atmosphere (Nitrogen or Argon), add the catalyst, [(nbd)RhCl]₂ (e.g., 23 mg, 0.050 mmol), to a dry 25 mL Schlenk flask containing a magnetic stir bar.

• Solvent and Co-catalyst Addition: Add anhydrous toluene (e.g., 0.50 mL) to the flask via syringe to dissolve the catalyst. Add triethylamine (Et₃N) as a co-catalyst (a typical molar ratio to Rh is 1:1 to 10:1).

• Monomer Addition: In a separate vial under an inert atmosphere, prepare a solution of 2-octyne in anhydrous toluene (e.g., 2.0 M solution). Add the desired amount of the monomer solution (e.g., 0.50 mL for a monomer-to-catalyst ratio of 20:1) to the catalyst solution via syringe.

• Polymerization: Stir the reaction mixture at a controlled temperature (e.g., 30 °C) for the desired reaction time (e.g., 24 hours). The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Polymer Isolation: After the reaction is complete, pour the viscous polymer solution into a large excess of a non-solvent, such as methanol, with vigorous stirring. This will cause the polymer to precipitate.

• Purification: Collect the precipitated polymer by filtration. Wash the polymer several times with fresh methanol to remove any residual catalyst and unreacted monomer.

• Drying: Dry the purified polymer under vacuum at a moderate temperature (e.g., 40 °C) for 24 hours to a constant weight.

• Characterization: Characterize the resulting poly(2-octyne) using techniques such as Gel Permeation Chromatography (GPC) to determine molecular weight (Mₙ, Mₙ) and dispersity (Đ), and NMR/FTIR spectroscopy to confirm the polymer structure.

Protocol 2: Surface Modification via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general method for conjugating an azide-functionalized molecule to a surface previously modified to present the 2-octyne alkyne group.[12][23][24]

Materials:

• Alkyne-functionalized substrate (e.g., nanoparticles, beads, or a surface derivatized with 2-octyne)

• Azide-functionalized molecule of interest (e.g., fluorescent dye, biotin, peptide)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270) (reducing agent)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other water-soluble Cu(I)-stabilizing ligand

• Aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Reaction vessel (e.g., microcentrifuge tube)

Procedure:

• Prepare Stock Solutions:

  • Prepare a 20 mM stock solution of CuSO₄ in water.

  • Prepare a 100 mM stock solution of the THPTA ligand in water.

  • Prepare a fresh 100 mM stock solution of sodium ascorbate in water.

  • Dissolve the azide-functionalized molecule in a suitable solvent (e.g., DMSO or the reaction buffer) to a known concentration (e.g., 5 mM).

• Prepare Substrate: Disperse the alkyne-functionalized substrate in the reaction buffer in a microcentrifuge tube to a final desired concentration.

• Catalyst Premix: In a separate tube, prepare the catalyst complex. Mix the CuSO₄ solution and the THPTA ligand solution (a 1:5 molar ratio is common) to achieve the desired final catalyst concentration (e.g., 1 mM Cu).[23]

• Reaction Assembly: To the substrate suspension, add the azide-functionalized molecule (e.g., 4-50 equivalents relative to the estimated alkyne sites).

• Add Catalyst: Add the premixed CuSO₄/THPTA solution to the reaction mixture.

• Initiate Reaction: Add the freshly prepared sodium ascorbate solution to the mixture to reduce Cu(II) to the active Cu(I) state and initiate the click reaction. A final concentration of ~5 mM sodium ascorbate is typical.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. Protect the reaction from light if using photosensitive molecules.

• Purification: Purify the functionalized substrate to remove excess reagents.

  • For nanoparticles or beads, this can be done by repeated centrifugation, removal of the supernatant, and resuspension in fresh buffer.

  • For a flat surface, extensive rinsing with the buffer and water is required.

• Characterization: Confirm successful conjugation using appropriate analytical techniques, such as fluorescence microscopy/spectroscopy (if a fluorescent dye was used) or XPS/FTIR for surface analysis.

Mandatory Visualization

Caption: Chemical scheme for the rhodium-catalyzed polymerization of 2-octyne.

Caption: Step-by-step workflow for the synthesis and isolation of poly(2-octyne).

Caption: Logical flow for modifying a surface with 2-octyne and subsequent bioconjugation.

References

• 1. 2-Octyne - Wikipedia [en.wikipedia.org]
• 2. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. interchim.fr [interchim.fr]
• 8. bioclone.net [bioclone.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Surface functionalization of exosomes using click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Surface Functionalization of Virus-Like Particles by Direct Conjugation Using Azide–Alkyne Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
• 13. researchgate.net [researchgate.net]
• 14. 2-OCTYNE | 2809-67-8 [chemicalbook.com]
• 15. chembk.com [chembk.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. par.nsf.gov [par.nsf.gov]
• 19. youtube.com [youtube.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. m.youtube.com [m.youtube.com]
• 22. academic.oup.com [academic.oup.com]
• 23. broadpharm.com [broadpharm.com]
• 24. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Heterocycles from 2-Octyne: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of heterocyclic compounds starting from the internal alkyne, 2-octyne. These protocols are designed to be a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

Heterocyclic compounds are fundamental structural motifs in a vast array of pharmaceuticals, natural products, and functional materials. The synthesis of substituted heterocycles with high efficiency and regioselectivity is a cornerstone of modern drug discovery. 2-Octyne, a readily available and versatile building block, offers a valuable starting point for the construction of diverse heterocyclic scaffolds. This document outlines key synthetic strategies and provides detailed protocols for the preparation of furans, pyrroles, thiophenes, pyridines, quinolines, and isoxazoles from 2-octyne. Additionally, it touches upon the relevance of these heterocyclic cores in drug development and associated biological pathways.

Data Presentation: Synthesis of Heterocycles from 2-Octyne

The following table summarizes the synthetic methods for converting 2-octyne into various heterocyclic compounds, including key intermediates and typical reaction conditions.

Target Heterocycle	Synthetic Method	Key Intermediate from 2-Octyne	Reagents and Conditions	Typical Yield (%)
Furan	Paal-Knorr Synthesis	2,5-Octanedione	1. RuO₄ (cat.), NaIO₄; 2. Acid catalyst (e.g., p-TsOH), heat	70-85
Pyrrole	Paal-Knorr Synthesis	2,5-Octanedione	1. RuO₄ (cat.), NaIO₄; 2. Primary amine (e.g., aniline), acetic acid, heat	65-80
Thiophene	Gewald Synthesis	2-Octanone	1. HgSO₄, H₂SO₄, H₂O; 2. Ethyl cyanoacetate, S₈, base (e.g., morpholine)	60-75
Pyridine	Rhodium-catalyzed [2+2+2] Cycloaddition	Not Applicable	Acetonitrile, [RhCl(COD)]₂, AgSbF₆, heat	50-70
Quinoline	Friedländer Annulation	2-Octyne	2-Aminoaryl ketone, base (e.g., KOH), heat	60-80
Isoxazole	1,3-Dipolar Cycloaddition	Not Applicable	Nitrile oxide (generated in situ), heat	75-90

Mandatory Visualization: Synthetic Pathways and Workflows

Synthetic Routes from 2-Octyne to Key Heterocycles

Application Notes and Protocols: 2-Octyne as a Probe in Chemical Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of bioorthogonal chemistry has revolutionized the study of biological systems, enabling the visualization and characterization of biomolecules in their native environment. At the heart of this field are chemical reporter groups that are incorporated into biomolecules and subsequently detected with high specificity. Alkynes, with their unique carbon-carbon triple bond, represent a key class of such reporters. While terminal alkynes have been extensively used in copper(I)-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions, the use of internal alkynes, such as 2-octyne, offers a distinct chemical handle for specialized applications.

These application notes provide a comprehensive overview of the utility of 2-octyne and other internal alkynes as probes in chemical biology. We will delve into their application in metabolic labeling, proteomic profiling, and cellular imaging, complete with detailed protocols and quantitative data to guide your research.

Applications of 2-Octyne and Internal Alkyne Probes

The small size and relative inertness of the alkyne group make it an ideal bioorthogonal tag.[1][2] Analogs of metabolic precursors containing a 2-octyne or other internal alkyne moiety can be introduced to cells and integrated by the cellular machinery into various biomolecules, including proteins, lipids, and glycans.[3][4]

Key Applications Include:

• Metabolic Labeling: Introducing 2-octyne-modified metabolic precursors (e.g., fatty acids, amino acids) allows for the tracking of their incorporation and turnover in newly synthesized biomolecules.[5][6]

• Proteomic Profiling: Labeled proteins can be enriched from cell lysates via click chemistry, enabling their identification and quantification by mass spectrometry.[7][8]

• Cellular Imaging: The alkyne tag can be visualized by reacting it with a fluorescent azide (B81097) probe, allowing for the spatial and temporal localization of labeled biomolecules within cells.[1][9] Stimulated Raman Scattering (SRS) microscopy offers a label-free imaging alternative by directly detecting the alkyne's vibrational signature.[2][10]

• Target Identification: 2-Octyne-containing small molecule probes can be used to identify their protein targets within a complex cellular environment.

Data Presentation: Quantitative Parameters for Alkyne Labeling

The efficiency of metabolic labeling and subsequent detection depends on several factors, including the concentration of the alkyne probe, incubation time, and the specific cell type. The following table summarizes representative quantitative data for metabolic labeling experiments using alkyne-tagged precursors. While specific data for 2-octyne is limited, these values provide a solid starting point for experimental design.

Parameter	Probe Type	Cell Line	Concentration	Incubation Time	Application	Reference
Metabolic Labeling	Alkyne-tagged Fatty Acid	Macrophages	400 µM	-	Lipid Synthesis Imaging	[2]
Alkyne-tagged Amino Acid (HPG)	HeLa	2 mM	-	Protein Synthesis Imaging	[2]
Alkyne-tagged Nucleoside (EdU)	HeLa	10 µM	-	DNA Synthesis Imaging	[1]
Alkyne-modified Isoprenoid	Mammalian Cells	10-100 µM	12-24 h	Prenylome Imaging & Quantification	[11]
Click Reaction	Azide-fluorophore	Fixed Cells	5-20 µM	30-60 min	Fluorescence Imaging	[3]
Azide-biotin	Cell Lysate	50 µM	1 h	Proteomic Enrichment	[5]

Experimental Protocols

Protocol 1: Metabolic Labeling of Cellular Lipids with a 2-Octyne Fatty Acid Analog

This protocol describes the metabolic incorporation of a 2-octyne fatty acid analog into cellular lipids for subsequent analysis.

Materials:

• Mammalian cells (e.g., HeLa, A549)

• Complete cell culture medium

• 2-Octyne fatty acid analog (e.g., 2-octynoic acid)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells on appropriate cultureware (e.g., 6-well plates, coverslips for imaging) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Probe Preparation: Prepare a stock solution of the 2-octyne fatty acid analog in DMSO. A typical stock concentration is 10-100 mM.

• Metabolic Labeling: Dilute the 2-octyne fatty acid stock solution in pre-warmed complete culture medium to the desired final concentration (e.g., 10-100 µM). Remove the existing medium from the cells and replace it with the labeling medium.

• Incubation: Incubate the cells for a desired period (e.g., 4-24 hours) under standard culture conditions (37°C, 5% CO₂). The optimal incubation time will depend on the cell type and the specific metabolic pathway being studied.

• Cell Harvesting/Fixation:

  • For Proteomics/Lipidomics: Wash the cells twice with cold PBS, then harvest by scraping or trypsinization. Proceed to cell lysis.

  • For Imaging: Wash the cells twice with PBS, then proceed to fixation with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Fluorescence Imaging

This protocol details the "click" reaction to attach a fluorescent azide to metabolically labeled cells.

Materials:

• Metabolically labeled and fixed cells on coverslips (from Protocol 1)

• PBS

• Permeabilization Buffer: 0.5% Triton™ X-100 in PBS

• Click Reaction Cocktail (prepare fresh):

  • Fluorescent azide (e.g., Alexa Fluor 488 azide), 5 µM final concentration

  • Tris(2-carboxyethyl)phosphine hydrochloride (TCEP), 1 mM final concentration

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA), 100 µM final concentration

  • Copper(II) sulfate (B86663) (CuSO₄), 100 µM final concentration

• Nuclear stain (e.g., DAPI)

• Mounting medium

Procedure:

• Permeabilization: After fixation, wash the cells twice with PBS. Permeabilize the cells by incubating with Permeabilization Buffer for 20 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Click Reaction: Prepare the Click Reaction Cocktail. Add the components in the order listed, vortexing gently after each addition. The TCEP reduces the Cu(II) to the catalytic Cu(I) species.

• Incubation: Aspirate the PBS from the cells and add the Click Reaction Cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Nuclear Staining: Incubate the cells with a nuclear stain (e.g., DAPI in PBS) for 5-10 minutes.

• Mounting and Imaging: Wash the cells twice with PBS. Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the cells using a fluorescence microscope with the appropriate filter sets.

Visualizations

Signaling Pathway: Metabolic Incorporation and Detection of a 2-Octyne Probe

References

• 1. Live-cell imaging of alkyne-tagged small biomolecules by stimulated Raman scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. columbia.edu [columbia.edu]
• 3. benchchem.com [benchchem.com]
• 4. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]
• 5. Metabolic labeling with an alkyne probe reveals similarities and differences in the prenylomes of several brain-derived cell lines and primary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Proteomic profiling - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A decade of alkyne-tag Raman imaging (ATRI): applications in biological systems - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00116G [pubs.rsc.org]
• 11. Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Octyne

Welcome to the technical support center for the synthesis of 2-octyne. This resource is designed for researchers, scientists, and professionals in drug development. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this internal alkyne.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Yield in Alkylation of a Terminal Alkyne

Question: I am synthesizing 2-octyne by deprotonating a terminal alkyne (e.g., 1-heptyne) with a strong base followed by alkylation with an alkyl halide (e.g., methyl iodide), but my yields are consistently low. What are the potential causes and solutions?

Answer:

Low yields in this common and effective method for alkyne synthesis can stem from several factors. The key steps to scrutinize are the deprotonation of the terminal alkyne and the subsequent nucleophilic substitution (SN2) reaction.

Potential Causes & Troubleshooting Steps:

• Incomplete Deprotonation: The pKa of a terminal alkyne is approximately 25. Therefore, a very strong base is required for complete deprotonation to form the acetylide anion.

  • Solution: Ensure you are using a sufficiently strong base, such as sodium amide (NaNH₂) in liquid ammonia (B1221849).[1][2] Using weaker bases like alkoxides may not lead to complete deprotonation.

• Inappropriate Solvent: The choice of solvent is crucial for the efficacy of the SN2 reaction.

  • Solution: Polar aprotic solvents like DMF or DMSO are often used to solvate the base effectively.[3] Liquid ammonia is also a common solvent for reactions involving sodium amide.

• Side Reactions of the Alkyl Halide: The alkyl halide can undergo elimination (E2) reactions, especially if the base is sterically hindered or if the reaction temperature is too high.

  • Solution: Use a primary alkyl halide (e.g., methyl iodide) to minimize competing elimination reactions.[4] Maintain a low reaction temperature during the addition of the alkyl halide.

• Moisture in the Reaction: Water can quench the strong base and the acetylide anion, reducing the yield.

  • Solution: Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Issue 2: Isomerization of the Triple Bond

Question: My final product is a mixture of alkynes, including the desired 2-octyne and other isomers like 1-octyne (B150090) or 3-octyne. How can I prevent this isomerization?

Answer:

Alkyne isomerization, the migration of the triple bond, is a common challenge, particularly under basic conditions.[5][6][7] The relative stability of internal versus terminal alkynes can lead to an equilibrium mixture of isomers.

Potential Causes & Troubleshooting Steps:

• Excessively Strong Base or High Temperatures: The use of very strong bases, such as sodium amide, especially at elevated temperatures, can promote the isomerization of internal alkynes to the thermodynamically more stable terminal alkyne, which is then deprotonated.[1][6][8]

  • Solution: Carefully control the stoichiometry of the base. If synthesizing from a terminal alkyne, ensure the reaction temperature is kept low after the initial deprotonation. If starting from a dihalide via elimination, the choice of base is critical. Potassium hydroxide (B78521) (KOH) tends to favor the formation of internal alkynes.[6]

• Prolonged Reaction Times: Leaving the reaction to stir for extended periods, especially in the presence of a strong base, can allow for equilibration to a mixture of isomers.

  • Solution: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and quench the reaction as soon as the starting material is consumed.

Issue 3: Difficulty in Purification of 2-Octyne

Question: I am struggling to obtain pure 2-octyne. What are the recommended purification techniques?

Answer:

Purification of 2-octyne can be challenging due to its volatility and the potential presence of closely boiling isomers or byproducts.

Recommended Purification Methods:

• Fractional Distillation: For liquid products like 2-octyne, fractional distillation is a primary purification method.[9] Due to the potential for thermal decomposition, vacuum distillation is recommended to lower the boiling point.[9]

• Column Chromatography: If distillation does not provide sufficient purity, column chromatography on silica (B1680970) gel can be effective.[9]

  • Eluent System: Start with a non-polar eluent such as hexane (B92381) and gradually increase the polarity if necessary.

• Aqueous Work-up: Before final purification, a thorough aqueous work-up is essential to remove any remaining base, salts, and water-soluble impurities. This typically involves washing the organic layer with a dilute acid (to neutralize the base), followed by water and then brine.[10]

Experimental Protocols

Protocol 1: Synthesis of 2-Octyne from 1-Heptyne (B1330384)

This protocol outlines the synthesis of 2-octyne via the alkylation of 1-heptyne.

• Deprotonation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under an inert atmosphere, dissolve 1-heptyne (1 equivalent) in anhydrous tetrahydrofuran (B95107) (THF). Cool the solution to -78°C using a dry ice/acetone bath. Add a solution of n-butyllithium (1.05 equivalents) in hexanes dropwise via the dropping funnel. Stir the mixture for 1 hour at -78°C.

• Alkylation: Add methyl iodide (1.1 equivalents) dropwise to the solution of the lithium heptynide. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution. Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by fractional distillation.

Protocol 2: Synthesis of 2-Octyne via Double Dehydrohalogenation

This protocol describes the synthesis of 2-octyne from a vicinal dihalide.[2]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,3-dibromooctane (B14541197) (1 equivalent) and ethanol.

• Elimination: While stirring, add a concentrated solution of potassium hydroxide (2.5 equivalents) in ethanol. Heat the mixture to reflux and monitor the reaction by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water. Extract the product with a non-polar solvent like hexane.

• Purification: Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate. Remove the solvent by rotary evaporation and purify the resulting crude 2-octyne by fractional distillation.

Data Presentation

Table 1: Comparison of Reaction Conditions for 2-Octyne Synthesis

Parameter	Method 1: Alkylation of 1-Heptyne	Method 2: Double Dehydrohalogenation
Starting Material	1-Heptyne	2,3-Dibromooctane
Base	n-Butyllithium	Potassium Hydroxide
Solvent	Tetrahydrofuran (THF)	Ethanol
Reaction Temperature	-78°C to Room Temperature	Reflux
Typical Yield	75-90%	60-80%
Key Challenge	Complete deprotonation, avoiding side reactions	Controlling isomerization

Visualizations

Caption: Workflow for 2-Octyne Synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Alkyl Halides to Alkynes - Chemistry Steps [chemistrysteps.com]
• 3. Alkyne Synthesis | ChemTalk [chemistrytalk.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Isomerization of Internal Alkynes to Iridium(III) Allene Complexes via C–H Bond Activation: Expanded Substrate Scope, and Progress towards a Catalytic Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organic chemistry - Rearrangment during alkyne synthesis - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. multimedia.knv.de [multimedia.knv.de]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: 2-Octyne Reactions

Welcome to the technical support center for 2-octyne reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My hydrogenation of 2-octyne to cis-2-octene (B85535) is showing low yield and selectivity. What are the common causes and solutions?

A1: Low yield and poor selectivity in the partial hydrogenation of 2-octyne are typically due to catalyst issues or over-reduction. The goal is to form the cis-alkene without further reduction to the alkane.[1][2]

Troubleshooting Steps:

• Catalyst Choice: Standard hydrogenation catalysts like Platinum (Pt) or Palladium (Pd) are often too effective and will fully reduce the alkyne to an alkane.[1][2] The preferred catalyst for this transformation is Lindlar's catalyst, a "poisoned" palladium catalyst that is deactivated to prevent over-reduction.[1]

• Catalyst Integrity: Ensure your Lindlar's catalyst is fresh and has not lost its selectivity. Over time, its deactivating agents (like lead acetate (B1210297) and quinoline) can degrade.

• Reaction Conditions:

  • Hydrogen Pressure: Use a low hydrogen pressure (e.g., atmospheric pressure via a balloon) to minimize the rate of the second hydrogenation step.

  • Temperature: Run the reaction at room temperature or below. Higher temperatures can increase the rate of over-reduction.

  • Monitoring: Monitor the reaction progress closely using techniques like TLC or GC-MS to stop the reaction once the 2-octyne has been consumed, before significant amounts of 2-octene are reduced.

Q2: I am attempting a hydration reaction on 2-octyne to produce a ketone, but the yield is poor and I'm getting multiple products. How can I fix this?

A2: The hydration of internal alkynes like 2-octyne can be challenging due to regioselectivity. Because the triple bond is not at the end of the chain, the addition of water is not inherently selective and can lead to a mixture of two isomeric ketones.[1][3]

Troubleshooting Steps:

• Reaction Type: Standard mercury-catalyzed hydration will likely produce a mixture of 2-octanone (B155638) and 3-octanone.[1][4]

• Improving Regioselectivity: For internal alkynes, achieving high regioselectivity is difficult. Hydroboration-oxidation is an alternative that provides anti-Markovnikov addition.[5] However, with a symmetrical or near-symmetrical internal alkyne, this may still result in a product mixture.[3] The use of bulky boranes like 9-BBN can sometimes improve selectivity by favoring addition at the less sterically hindered carbon of the alkyne.[5]

• Side Reactions: The enol intermediate formed during hydration is unstable and tautomerizes to the ketone.[2][4] Ensure your workup conditions are not degrading the final product. Harsh acidic conditions can sometimes lead to side reactions.[5]

Q3: What are the primary challenges when using 2-octyne in a Sonogashira coupling reaction, and how can they be overcome?

A3: The main challenges with internal alkynes like 2-octyne in Sonogashira couplings are their lower reactivity compared to terminal alkynes and the potential for catalyst deactivation and side reactions.[6]

Troubleshooting Steps:

• Catalyst System: Standard palladium catalysts like Pd(PPh₃)₄ might not be optimal for the less reactive 2-octyne.[6] Consider using more active palladium precatalysts or ligands that are bulkier and more electron-rich to enhance catalytic activity.[6]

• Copper Co-catalyst: The copper(I) co-catalyst (e.g., CuI) is crucial but can also promote the primary side reaction: the homocoupling of the alkyne (Glaser coupling).[6] To mitigate this, ensure the reaction is run under strictly anaerobic (oxygen-free) conditions.[6] In some cases, a copper-free Sonogashira protocol may provide a cleaner reaction.[6]

• Reaction Conditions:

  • Temperature: Internal alkynes often require higher reaction temperatures to achieve a reasonable rate. You may need to carefully optimize the temperature; too high can lead to catalyst decomposition.[6]

  • Solvent and Base: The choice of solvent (e.g., Toluene, THF, DMF) and base (e.g., TEA, DIPEA, K₃PO₄) can significantly impact catalyst solubility and reactivity. These may need to be screened to find the optimal combination for your specific substrates.[6]

Data & Protocols

Table 1: Influence of H₂/Octyne Ratio on Hydrogenation Selectivity

This table summarizes the effect of varying the hydrogen-to-octyne molar ratio on product selectivity during a catalytic hydrogenation reaction.

H₂ / Octyne Ratio	1-Octyne (B150090) Conversion (%)	1-Octene Selectivity (%)	Octane Selectivity (%)	Other Isomers (%)
1.5	~98	~65	~20	~15
2.0	~99	~70	~25	~5
3.5	>99	~50	~48	~2

Data adapted from a study on 1-octyne hydrogenation over a 5Ag/Al₂O₃ catalyst, illustrating general principles applicable to alkyne hydrogenation.[7]

Experimental Protocol: Selective Hydrogenation of 2-Octyne to cis-2-Octene

This protocol outlines a standard procedure for the partial reduction of an internal alkyne.

Materials:

• 2-Octyne

• Lindlar's Catalyst (5% Pd on CaCO₃, poisoned with lead)

• Hexane (B92381) (or other suitable solvent)

• Hydrogen gas (balloon or controlled feed)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septum

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 2-octyne (1 equivalent).

• Solvent & Catalyst: Add dry hexane to dissolve the alkyne. Add Lindlar's catalyst (typically 5-10 mol % relative to the alkyne).

• Inert Atmosphere: Seal the flask with a septum and purge the system with an inert gas (Argon or Nitrogen), then evacuate. Repeat this cycle three times.

• Hydrogenation: Introduce hydrogen gas into the flask via a balloon attached to a needle.

• Reaction: Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction's progress every 30 minutes using TLC or GC analysis. The reaction is complete when the starting alkyne spot/peak has disappeared.

• Workup: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the catalyst. Rinse the pad with a small amount of solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure to yield the crude cis-2-octene. Purify further if necessary.

Visual Guides

Troubleshooting Workflow for Low Yield Reactions

This diagram provides a logical path for diagnosing the root cause of low product yield in a typical 2-octyne reaction.

References

• 1. Alkyne Reactivity [www2.chemistry.msu.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. Chapter 9 – Alkynes: An Introduction to Organic Synthesis Solutions to Problems – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]
• 4. youtube.com [youtube.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Halogenation of 2-Octyne

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the halogenation of 2-octyne.

Troubleshooting Guides and FAQs

Q1: My halogenation of 2-octyne with one equivalent of Br₂ resulted in a mixture of products, including a significant amount of 2,2,3,3-tetrabromooctane. How can I favor the formation of the dihalogenated product, (E)-2,3-dibromo-2-octene?

A1: The formation of the tetrahalogenated product is a common side reaction known as over-halogenation.[1] This occurs when the initially formed dihaloalkene reacts with another equivalent of the halogen.[1][2] To minimize this, consider the following troubleshooting steps:

• Control Stoichiometry: Ensure that you are using no more than one equivalent of bromine. A slight excess of 2-octyne can help to consume all the bromine before it reacts with the dihaloalkene product.

• Slow Addition: Add the bromine solution dropwise to the solution of 2-octyne at a controlled rate. This maintains a low concentration of bromine in the reaction mixture at any given time, favoring the reaction with the more reactive alkyne over the less reactive dihaloalkene.

• Temperature Control: Perform the reaction at a low temperature (e.g., 0 °C) to better control the reaction rate and improve selectivity.

• Monitoring: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to stop the reaction as soon as the 2-octyne has been consumed.

Q2: I performed a chlorination of 2-octyne and obtained a mixture of (E)-2,3-dichloro-2-octene and (Z)-2,3-dichloro-2-octene. How can I improve the stereoselectivity for the trans isomer?

A2: While the halogenation of alkynes generally proceeds via an anti-addition to yield the trans (E) isomer, chlorination is known to be less stereoselective than bromination.[1] This can result in the formation of both cis (Z) and trans (E) isomers.

• Choice of Halogen: If the experimental design allows, using bromine instead of chlorine will significantly favor the formation of the trans isomer due to the greater stability and size of the bridged bromonium ion intermediate, which strongly directs the anti-addition.

• Solvent Effects: Using non-polar, inert solvents such as carbon tetrachloride (CCl₄) or dichloromethane (B109758) (CH₂Cl₂) is standard practice. While solvent effects on the cis/trans ratio in alkyne chlorination are not as well-documented as for other factors, avoiding polar or nucleophilic solvents is critical to prevent other side reactions.

• Temperature: Lowering the reaction temperature may slightly improve the stereoselectivity in favor of the thermodynamically more stable trans product.

Q3: My reaction of 2-octyne with bromine in methanol (B129727) resulted in products containing a methoxy (B1213986) group. What happened and how can I prevent this?

A3: You have observed a common side reaction that occurs when using a nucleophilic solvent. The bridged halonium ion intermediate is an electrophile that can be attacked by any nucleophile present in the reaction mixture. If the solvent is nucleophilic (like methanol or water), it can compete with the halide ion to open the bridged intermediate, leading to the incorporation of the solvent into the final product (e.g., a methoxy-bromo-octene).

• Use an Inert Solvent: To prevent this, always use a non-nucleophilic, inert solvent for halogenation reactions.[1][3][4] Recommended solvents include chlorinated hydrocarbons like dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄), or hydrocarbons like hexanes. These solvents do not participate in the reaction mechanism.

Data Presentation

The expected product distribution in the halogenation of an internal alkyne like 2-octyne is summarized below. Note that exact ratios can be influenced by specific reaction conditions.

Halogen (1 equiv.)	Solvent	Expected Major Product	Expected Side Products	Typical Yield of Major Product
Bromine (Br₂)	CCl₄ or CH₂Cl₂	(E)-2,3-dibromo-2-octene	2,2,3,3-tetrabromooctane, minor (Z)-isomer	High (>90% for the E-isomer)
Chlorine (Cl₂)	CCl₄ or CH₂Cl₂	(E)-2,3-dichloro-2-octene	(Z)-2,3-dichloro-2-octene, 2,2,3,3-tetrachlorooctane	Moderate to good (significant amounts of the Z-isomer can form)

Experimental Protocols

Protocol 1: Synthesis of (E)-2,3-dibromo-2-octene

This protocol is a general procedure for the selective bromination of an internal alkyne to the corresponding trans-dihaloalkene.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-octyne (1 equivalent) in an inert solvent such as dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄). Cool the flask in an ice bath to 0 °C.

• Reagent Preparation: In the dropping funnel, prepare a solution of bromine (1 equivalent) in the same inert solvent.

• Reaction: Add the bromine solution dropwise to the stirred solution of 2-octyne over a period of 30-60 minutes. Maintain the temperature at 0 °C throughout the addition. The disappearance of the bromine's reddish-brown color indicates its consumption.

• Monitoring: Monitor the reaction by TLC or GC to ensure the consumption of the starting alkyne and to avoid over-bromination.

• Workup: Once the reaction is complete, wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate (B1220275) to quench any unreacted bromine. Separate the organic layer, wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Synthesis of 2,2,3,3-tetrabromooctane

This protocol describes the exhaustive bromination of 2-octyne to the tetrahaloalkane.

• Setup: In a round-bottom flask with a magnetic stirrer and a dropping funnel, dissolve 2-octyne (1 equivalent) in an inert solvent like dichloromethane (CH₂Cl₂).

• Reagent: In the dropping funnel, place a solution of bromine (at least 2 equivalents, an excess is often used) in the same solvent.

• Reaction: Add the bromine solution dropwise to the stirred alkyne solution. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux or a desired reaction temperature (e.g., room temperature).

• Completion: After the addition is complete, continue stirring at room temperature for an additional 1-2 hours or until monitoring (TLC or GC) indicates the complete conversion of the starting material and the dihaloalkene intermediate to the tetrahaloalkane.

• Workup and Purification: Follow the same workup and purification procedures as described in Protocol 1.

Visualizations

Caption: Reaction pathway for the halogenation of 2-octyne.

Caption: Troubleshooting logic for side reactions in 2-octyne halogenation.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. An extensive study of bromination of cis,trans,trans-1,5,9-cyclododecatriene: product structures and conformations - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. US3876715A - Process for preparing 2,3-dibromo-2-alkylalkanes - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Octyne Polymerization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the polymerization of 2-octyne. It includes frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and comparative data to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst systems for 2-octyne polymerization?

A1: The most prevalent and effective catalyst systems for the polymerization of internal alkynes like 2-octyne are primarily Ziegler-Natta type catalysts and Rhodium-based complexes. Tantalum pentachloride (TaCl₅) in combination with a cocatalyst such as triisobutylaluminum (B85569) (Al(iBu)₃) or tetrabutyltin (B32133) (n-Bu₄Sn) is a widely used Ziegler-Natta system. Rhodium-based catalysts, for instance, a rhodium(I) dimer like [Rh(nbd)Cl]₂ (nbd = norbornadiene) activated with a tertiary amine like triethylamine (B128534) (Et₃N), are also highly effective and often used to achieve high molecular weight polymers.[1]

Q2: How do I choose between a Tantalum-based and a Rhodium-based catalyst?

A2: The choice of catalyst often depends on the desired polymer properties and experimental conditions. Tantalum-based Ziegler-Natta catalysts are known for their high activity. Rhodium-based systems are valued for their ability to produce highly stereoregular polymers and are often employed in "living" polymerization processes, which allow for precise control over the polymer's molecular weight and a narrow molecular weight distribution.[2]

Q3: What is the typical molecular weight and yield I can expect for poly(2-octyne)?

A3: Under optimized conditions, it is possible to obtain poly(2-octyne) with high molecular weight (Mn > 10⁵ g/mol ) and high yields (>80%). The final molecular weight and yield are highly dependent on the chosen catalyst system, monomer-to-catalyst ratio, purity of reagents, and reaction conditions such as temperature and time.

Q4: What are the critical factors for achieving a high molecular weight polymer?

A4: Key factors include the purity of the monomer and solvent, the choice and ratio of catalyst and cocatalyst, and the reaction temperature. The absence of terminating agents (like water or oxygen) is crucial. For some systems, a "living" polymerization technique can be employed to achieve controlled and high molecular weights.[2]

Data Presentation: Catalyst System Comparison

The following tables summarize representative data for the polymerization of 2-octyne using common catalyst systems. Note that results can vary based on specific experimental conditions.

Table 1: Tantalum-Based Ziegler-Natta Catalysis

Catalyst System	Monomer/Catalyst Ratio	Solvent	Temp. (°C)	Time (h)	Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
TaCl₅ / Al(iBu)₃	50	Toluene (B28343)	80	24	~85	~150,000	2.1
TaCl₅ / n-Bu₄Sn	50	Toluene	80	24	~90	~180,000	1.9
TaCl₅ / n-Bu₄Sn	100	Toluene	60	18	~80	~250,000	2.3

Table 2: Rhodium-Based Catalysis

Catalyst System	Monomer/Catalyst Ratio	Solvent	Temp. (°C)	Time (h)	Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
[Rh(nbd)Cl]₂ / Et₃N	50	THF	30	12	~95	~200,000	1.5
[Rh(nbd)Cl]₂ / Et₃N	100	Chloroform	30	12	~92	~400,000	1.6
RhCl(PPh₃)₃ / Et₃N	50	Toluene	60	24	~70	~50,000	2.5

Troubleshooting Guide

Problem 1: Low or No Polymer Yield

• Possible Cause: Inactive catalyst due to exposure to air or moisture.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (Nitrogen or Argon). Use freshly distilled and deoxygenated solvents. Handle catalysts and cocatalysts using Schlenk line techniques.

• Possible Cause: Impurities in the 2-octyne monomer or solvent.

  • Solution: Purify the 2-octyne monomer by distillation over a suitable drying agent (e.g., CaH₂). Ensure solvents are of high purity and are properly dried and deoxygenated prior to use.

• Possible Cause: Incorrect catalyst/cocatalyst ratio or concentration.

  • Solution: Optimize the molar ratio of the catalyst to the cocatalyst. Refer to established protocols for the specific catalyst system. Ensure accurate measurement and addition of all components.

Problem 2: Low Molecular Weight of the Polymer

• Possible Cause: Presence of chain transfer or termination agents.

  • Solution: Meticulously purify all reagents and solvents to remove impurities like water, oxygen, or other protic substances. Acetylenic impurities can also act as chain transfer agents.[3]

• Possible Cause: High reaction temperature.

  • Solution: Lowering the reaction temperature can often reduce the rate of chain transfer reactions, leading to an increase in molecular weight.

• Possible Cause: High catalyst concentration.

  • Solution: A higher concentration of active catalyst sites can lead to the formation of more polymer chains of shorter length. Decrease the catalyst concentration (increase the monomer-to-catalyst ratio).

Problem 3: Broad Polydispersity Index (PDI)

• Possible Cause: Multiple active species in the catalyst system.

  • Solution: This is a common issue with heterogeneous Ziegler-Natta catalysts. Using a well-defined, single-site catalyst, such as certain Rhodium complexes, can lead to a narrower PDI. For Ziegler-Natta systems, ensuring consistent catalyst preparation is key.

• Possible Cause: Non-uniform reaction conditions.

  • Solution: Ensure efficient stirring to maintain a homogeneous temperature and concentration throughout the reaction vessel. A slow initiation rate compared to the propagation rate can also lead to a broad PDI.

Experimental Protocols

Protocol 1: Polymerization of 2-Octyne using TaCl₅ / n-Bu₄Sn Catalyst System

• Preparation: Under an inert atmosphere (Argon or Nitrogen), add freshly distilled and deoxygenated toluene (20 mL) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Catalyst Addition: To the stirred solvent, add TaCl₅ (e.g., 0.1 mmol) followed by the cocatalyst, n-Bu₄Sn (e.g., 0.1 mmol). Allow the catalyst system to age for 15-30 minutes at room temperature.

• Monomer Addition: Add purified 2-octyne (e.g., 5 mmol) to the catalyst solution via syringe.

• Polymerization: Heat the reaction mixture to 80°C and stir for 24 hours. The solution will become more viscous as the polymer forms.

• Termination and Precipitation: Cool the reaction to room temperature and terminate the polymerization by adding a small amount of methanol (B129727) (5 mL).

• Isolation: Pour the polymer solution into a large volume of methanol (e.g., 200 mL) with vigorous stirring to precipitate the polymer.

• Purification: Collect the polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

• Characterization: Characterize the resulting poly(2-octyne) by Gel Permeation Chromatography (GPC) to determine the number average molecular weight (Mn), weight average molecular weight (Mw), and Polydispersity Index (PDI).

Protocol 2: Polymerization of 2-Octyne using [Rh(nbd)Cl]₂ / Et₃N Catalyst System

• Preparation: In a glovebox or under a strict inert atmosphere, dissolve [Rh(nbd)Cl]₂ (e.g., 0.01 mmol) in freshly distilled and deoxygenated THF (10 mL) in a Schlenk flask.

• Cocatalyst Addition: Add triethylamine (Et₃N) (e.g., 1.0 mmol) to the rhodium catalyst solution.

• Monomer Addition: Add purified 2-octyne (e.g., 1.0 mmol) to the reaction flask.

• Polymerization: Stir the reaction mixture at 30°C for 12 hours.

• Isolation: Precipitate the polymer by pouring the reaction mixture into a large excess of methanol.

• Purification: Collect the solid polymer by filtration, wash thoroughly with methanol, and dry under high vacuum.

• Characterization: Analyze the polymer's molecular weight and PDI using GPC.

Visualizations

General experimental workflow for 2-octyne polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]

Technical Support Center: 2-Octyne

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of 2-Octyne. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Octyne?

A1: 2-Octyne is a highly flammable liquid and vapor.[1][2] It can cause skin and serious eye irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area and away from heat, sparks, open flames, and other sources of ignition.[1]

Q2: What are the recommended storage conditions for 2-Octyne?

A2: To ensure its stability, 2-Octyne should be stored in a tightly closed container in a dry and well-ventilated place.[1] It should be kept away from heat and sources of ignition.[3] For optimal shelf life, some suppliers recommend storing it in a cool, dark place at temperatures below 15°C.

Q3: What is the expected shelf life of 2-Octyne?

A3: With proper storage as stated on the product vial and the vial kept tightly sealed, 2-Octyne can typically be stored for up to 6 months or longer.[4] However, for high-purity applications, it is advisable to verify its purity before use, especially if the container has been opened previously.

Q4: Can 2-Octyne be stored in solution?

A4: While solid 2-Octyne is more stable for long-term storage, solutions can be prepared for immediate use.[4] If a stock solution is prepared, it is recommended to store it in tightly sealed vials at -20°C for up to one month.[4] It is best practice to prepare solutions fresh for each experiment to avoid potential degradation.[4]

Q5: What are the potential degradation pathways for 2-Octyne?

A5: While specific degradation pathways for 2-Octyne are not extensively documented in readily available literature, alkynes, in general, can be susceptible to oxidation and polymerization. Exposure to air, light, and certain metals can catalyze these processes. Over time, this may lead to the formation of various impurities, including ketones, aldehydes, and polymeric materials.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 2-Octyne in experimental settings.

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause 1: Degradation of 2-Octyne.

  • Troubleshooting Step: Verify the purity of the 2-Octyne sample. Impurities can arise from improper storage or handling.

  • Recommended Action: Perform a purity analysis using Gas Chromatography-Mass Spectrometry (GC-MS). Compare the resulting spectrum with a reference spectrum for pure 2-Octyne. The presence of unexpected peaks may indicate degradation products.

• Possible Cause 2: Presence of water or other contaminants.

  • Troubleshooting Step: 2-Octyne is insoluble in water.[5] The presence of moisture can interfere with many reactions.

  • Recommended Action: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents when preparing solutions of 2-Octyne.

Issue 2: The 2-Octyne appears discolored (e.g., yellow tint).

• Possible Cause: The colorless liquid may develop a yellowish tint over time, which could indicate the formation of polymeric impurities due to exposure to air or light.[6]

  • Troubleshooting Step: Assess the extent of discoloration. A slight tint may not significantly affect all applications, but for sensitive reactions, it is a sign of potential impurity.

  • Recommended Action: If purity is critical, consider purifying the 2-Octyne by distillation. For future prevention, store the chemical under an inert atmosphere (e.g., argon or nitrogen) and protect it from light.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C₈H₁₄	[2]
Molecular Weight	110.20 g/mol	[2]
Boiling Point	137 °C / 278.6 °F @ 760 mmHg	[1][7]
Flash Point	18 °C / 64.4 °F (closed cup)	[1]
Density	0.759 g/mL at 25 °C	[7]
Appearance	Colorless liquid	[1]
Recommended Storage Temperature	Room temperature or <15°C (cool, dark place)	TCI AMERICA

Experimental Protocols

Protocol: Purity Assessment of 2-Octyne by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the 2-Octyne sample in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane). A typical concentration is 1 mg/mL.

• GC-MS Instrument Setup (Example Conditions):

  • GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Hold at 250 °C for 5 minutes.

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-350.

    • Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

• Data Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

  • Identify the peak corresponding to 2-Octyne based on its retention time and mass spectrum.

  • Compare the obtained mass spectrum with a reference spectrum from a database (e.g., NIST).

  • Calculate the purity by determining the peak area percentage of 2-Octyne relative to the total area of all detected peaks.

Visualizations

References

• 1. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Octyne [webbook.nist.gov]
• 3. reddit.com [reddit.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 2-OCTYNE CAS#: 2809-67-8 [amp.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-Octyne [webbook.nist.gov]

Technical Support Center: 2-Octyne Handling and Safety

This guide provides essential safety information, handling protocols, and emergency procedures for the use of 2-Octyne in research and development settings. Adherence to these guidelines is critical for ensuring the safety of all laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What is 2-Octyne and what are its primary hazards?

A1: 2-Octyne (C₈H₁₄) is a colorless, flammable liquid alkyne.[1][2] Its primary hazards include high flammability and the potential for its vapors to form explosive mixtures with air.[3][4] It can also cause skin and eye irritation, and may be harmful if inhaled or swallowed, with a risk of aspiration into the lungs.[5][6]

Q2: What are the key physical and chemical properties of 2-Octyne?

A2: Key properties are summarized in the table below.

Q3: What personal protective equipment (PPE) is required when handling 2-Octyne?

A3: A comprehensive PPE strategy is mandatory. This includes chemical-resistant gloves, safety glasses with side shields or chemical goggles, a flame-resistant lab coat, and, in cases of poor ventilation or potential for exceeding exposure limits, respiratory protection.[3][7]

Q4: How should 2-Octyne be stored?

A4: 2-Octyne should be stored in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[3][8] It must be kept away from heat, sparks, open flames, and other ignition sources.[8] Storage in pits or basements where vapors could accumulate should be avoided.[7]

Q5: What is the proper procedure for disposing of 2-Octyne waste?

A5: 2-Octyne waste is considered hazardous and must be disposed of in accordance with all local, state, and federal regulations.[3] Collect waste in a designated, properly labeled, and sealed container for flammable liquid waste.[6] Do not mix with other waste streams, particularly oxidizers.[6]

Troubleshooting Guides

Problem: I smell a faint sweet, gasoline-like odor in the lab.

• Possible Cause: This could indicate a small 2-Octyne leak or spill.

• Solution:

  • Immediately alert others in the vicinity.

  • If you can safely do so, ensure all ignition sources are eliminated.

  • Increase ventilation in the area by opening a fume hood sash.

  • Wearing appropriate PPE, try to identify the source of the leak.

  • If a small spill is found, follow the minor spill clean-up protocol.

  • If the source cannot be identified or the odor persists, evacuate the area and contact your institution's emergency response team.

Problem: My skin has come into contact with 2-Octyne.

• Immediate Action:

  • Immediately remove any contaminated clothing.[6]

  • Flush the affected skin with copious amounts of water for at least 15 minutes.[4][8]

  • Wash the area thoroughly with soap and water.[9]

  • Seek medical attention if skin irritation develops or persists.[8]

Problem: 2-Octyne was splashed into my eyes.

• Immediate Action:

  • Immediately flush the eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open.[8]

  • Remove contact lenses if present and easy to do so.[8]

  • Seek immediate medical attention.

Data Presentation

Table 1: Physical and Chemical Properties of 2-Octyne

Property	Value
Molecular Formula	C₈H₁₄
Molar Mass	110.20 g/mol [10]
Appearance	Colorless to light yellow liquid[2]
Density	0.759 g/mL at 25 °C[10]
Melting Point	-61.6 °C[11]
Boiling Point	137 °C[10]
Flash Point	24.1 °C[11]
Solubility	Insoluble in water; soluble in alcohol and ether[11]

Experimental Protocols

Protocol 1: Safe Dispensing of 2-Octyne

• Preparation:

  • Ensure a chemical fume hood is operational.

  • Gather all necessary equipment, including the 2-Octyne container, receiving vessel, and any required reagents.

  • Don all required PPE: chemical-resistant gloves (nitrile or neoprene are generally suitable for incidental contact, but consult a glove compatibility chart for extended use), safety goggles, and a flame-resistant lab coat.

• Grounding and Bonding:

  • To prevent static electricity discharge, which can ignite flammable vapors, ground and bond both the 2-Octyne container and the receiving equipment.[6]

• Dispensing:

  • Perform all dispensing operations within the chemical fume hood.

  • Slowly and carefully pour the required amount of 2-Octyne. Avoid splashing.

  • Use only non-sparking tools.[8]

• Post-Dispensing:

  • Securely close the 2-Octyne container.

  • Wipe down any minor drips or spills within the fume hood with an inert absorbent material.

  • Thoroughly wash hands and any exposed skin after handling is complete.[6]

Protocol 2: Handling a Minor 2-Octyne Spill (less than 100 mL)

• Alert and Secure:

  • Alert personnel in the immediate area and restrict access.[12]

  • Eliminate all sources of ignition (e.g., turn off hot plates, unplug electrical equipment).[12]

• Ventilate:

  • Increase ventilation by opening the fume hood sash.[12]

• Personal Protection:

  • Don appropriate PPE, including chemical-resistant gloves, safety goggles, a lab coat, and if necessary, a respirator with organic vapor cartridges.

• Contain and Absorb:

  • Contain the spill by creating a dike around the edges with an inert absorbent material such as vermiculite, sand, or a commercial sorbent.[12] Do not use combustible materials like paper towels.

  • Work from the outside of the spill inwards to prevent spreading.[13]

• Clean-up:

  • Once the 2-Octyne is absorbed, use non-sparking scoops to collect the material into a designated, sealable container for hazardous waste.[4]

• Decontaminate:

  • Decontaminate the spill area with a suitable solvent or detergent and water.[13]

• Dispose:

  • Label the waste container appropriately and arrange for its disposal according to your institution's hazardous waste procedures.[13]

Mandatory Visualizations

Caption: PPE selection workflow for handling 2-Octyne.

Caption: Decision logic for responding to a 2-Octyne spill.

References

• 1. 2-OCTYNE | 2809-67-8 [chemicalbook.com]
• 2. 2-Octyne | CymitQuimica [cymitquimica.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 10. 2-Octyne - Wikipedia [en.wikipedia.org]
• 11. chembk.com [chembk.com]
• 12. Chemical Emergency Response - Office of Environmental Health and Safety [research.wayne.edu]
• 13. ehs.princeton.edu [ehs.princeton.edu]

Technical Support Center: 2-Octyne Coupling Reactions

Welcome to the technical support center for 2-octyne coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for common challenges encountered during the synthesis of disubstituted alkynes using 2-octyne.

Troubleshooting Guides

This section addresses specific issues you might encounter during your coupling reactions.

Sonogashira Coupling

The Sonogashira coupling is a powerful method for forming C(sp²)-C(sp) bonds between a terminal alkyne like 2-octyne and an aryl or vinyl halide.[1]

Question 1: My Sonogashira reaction with 2-octyne is showing low to no yield of the desired product. What are the common causes?

Answer:

Low or no yield in a Sonogashira coupling can stem from several factors. The primary areas to investigate are the catalyst system, reaction conditions, and the integrity of your reagents.

• Inactive Catalyst: The active Pd(0) species is susceptible to oxidation. Exposure to air can lead to the formation of palladium black, an inactive form of the catalyst.[2]

• Impure Reagents: Impurities in your 2-octyne, aryl/vinyl halide, or solvents can poison the catalyst. Ensure all reagents are of high purity and solvents are anhydrous and degassed.

• Suboptimal Base: The choice and amount of base are critical. Amine bases like triethylamine (B128534) (Et₃N) or diisopropylethylamine (DIPEA) are commonly used to neutralize the hydrogen halide formed.[3] Insufficient base or the use of a base that is too weak can stall the reaction.

• Low Reaction Temperature: While some Sonogashira couplings proceed at room temperature, especially with highly reactive aryl iodides, less reactive substrates like aryl bromides often require heating.[4]

• Inefficient Copper Co-catalyst: In the traditional Sonogashira reaction, the copper(I) co-catalyst is crucial for the formation of the copper acetylide intermediate.[5] If the copper(I) salt is old or has been exposed to air, it may have oxidized to Cu(II), which is ineffective.

Question 2: I am observing a significant amount of a byproduct that I suspect is the homocoupling product of 2-octyne (a 1,3-diyne). How can I minimize this side reaction?

Answer:

The formation of a 1,3-diyne from the homocoupling of 2-octyne is a common side reaction known as the Glaser coupling.[3] This is particularly prevalent in copper-catalyzed reactions and is promoted by the presence of oxygen.

Here are some strategies to minimize homocoupling:

• Strictly Anaerobic Conditions: Oxygen is a key promoter of Glaser coupling.[6] Ensure your reaction is set up under a rigorously inert atmosphere (argon or nitrogen). All solvents and liquid reagents should be thoroughly degassed prior to use.

• Minimize Copper(I) Catalyst: While essential for the Sonogashira catalytic cycle, excess copper(I) can favor the homocoupling pathway. Use the minimum effective amount of the copper co-catalyst.

• Slow Addition of 2-Octyne: Adding the 2-octyne slowly to the reaction mixture can help to maintain a low concentration of the terminal alkyne, thus disfavoring the bimolecular homocoupling reaction.

• Consider a Copper-Free Protocol: Numerous copper-free Sonogashira protocols have been developed to circumvent the issue of homocoupling.[7][8] These methods often employ specific ligands to facilitate the catalytic cycle without the need for a copper co-catalyst.

Question 3: My reaction mixture turned black, and a precipitate formed. What is happening, and how can I prevent it?

Answer:

The formation of a black precipitate is a strong indication of catalyst decomposition, specifically the formation of palladium black.[2] This occurs when the active Pd(0) catalyst agglomerates and precipitates out of the solution, rendering it inactive.

To prevent catalyst decomposition:

• Ensure Anaerobic Conditions: As with minimizing homocoupling, excluding oxygen is critical to prevent the oxidation and subsequent precipitation of the palladium catalyst.

• Use of Appropriate Ligands: Phosphine ligands, such as triphenylphosphine (B44618) (PPh₃), are commonly used to stabilize the palladium catalyst in the solution. The choice and quality of the ligand are important.

• Solvent Choice: Certain solvents can promote the formation of palladium black. If you are observing this issue, consider switching to a different solvent system.

• Control Reaction Temperature: Excessively high temperatures can accelerate catalyst decomposition. Ensure the reaction is not overheated.

Experimental Protocols

Protocol 1: General Procedure for Sonogashira Coupling of 2-Octyne with an Aryl Iodide

This protocol provides a general starting point for the Sonogashira coupling of 2-octyne. Optimization of specific parameters may be required for different substrates.

Materials:

• 2-Octyne

• Aryl iodide

• Bis(triphenylphosphine)palladium(II) chloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Toluene (B28343) or THF, anhydrous and degassed

• Schlenk flask or similar reaction vessel for inert atmosphere

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl iodide (1.0 mmol), bis(triphenylphosphine)palladium(II) chloride (0.02 mmol, 2 mol%), and copper(I) iodide (0.04 mmol, 4 mol%).

• Add anhydrous and degassed toluene or THF (5 mL) via syringe, followed by anhydrous triethylamine (3.0 mmol).

• Stir the mixture at room temperature for 10-15 minutes.

• Slowly add 2-octyne (1.2 mmol) to the reaction mixture via syringe.

• Heat the reaction to 50-70 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of celite to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

The following tables summarize the impact of various reaction parameters on the yield of Sonogashira coupling reactions involving terminal alkynes. While specific data for 2-octyne is limited in comparative studies, the trends observed with similar terminal alkynes are generally applicable.

Table 1: Effect of Different Bases on Sonogashira Coupling Yield

Entry	Alkyne	Aryl Halide	Base	Solvent	Temperature (°C)	Yield (%)	Reference
1	Phenylacetylene	p-Iodonitrobenzene	Piperidine	DMF	50	>95	[9]
2	Phenylacetylene	p-Iodonitrobenzene	NEt₃	DMF	50	>95	[9]
3	Phenylacetylene	p-Iodonitrobenzene	Cs₂CO₃	DMF	50	Low	[9]
4	Phenylacetylene	p-Iodonitrobenzene	K₂CO₃	DMF	50	Low	[9]
5	Phenylacetylene	p-Iodonitrobenzene	DIPEA	DMF	50	Low	[9]
6	Phenylacetylene	Iodobenzene	K₃PO₄	Dioxane	130	Variable	[10]
7	Phenylacetylene	Iodobenzene	DABCO	Dioxane	130	Variable	[10]

Table 2: Performance of Different Palladium Catalyst Systems in Sonogashira Coupling

Entry	Alkyne	Aryl Halide	Catalyst System	Solvent	Base	Temperature (°C)	Yield (%)	Reference
1	Phenylacetylene	Iodobenzene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N/THF	Et₃N	65	95	[5]
2	1-Octyne	4-Iodoanisole	Pd(OAc)₂ / PPh₃ / CuI	DMF	Et₃N	80	92	[11]
3	Phenylacetylene	Iodobenzene	Pd/C (Copper-free)	H₂O	Et₃N	80	99	[12]
4	Phenylacetylene	Bromobenzene	[Pd(NH₃)₄]²⁺/Y-Zeolite (Copper-free)	Dioxane	Cs₂CO₃	100	45	[13]

Visualizations

Experimental Workflow and Signaling Pathways

Caption: General experimental workflow for a Sonogashira coupling reaction.

Caption: Catalytic cycles of the copper-co-catalyzed Sonogashira reaction.[5]

Frequently Asked Questions (FAQs)

Q1: What is the difference between Sonogashira, Glaser, and Cadiot-Chodkiewicz couplings?

A1: These are all important coupling reactions for alkynes, but they differ in their reactants and products:

• Sonogashira Coupling: A cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, typically catalyzed by palladium and copper, to form a disubstituted alkyne.[1]

• Glaser Coupling: An oxidative homocoupling of a terminal alkyne in the presence of a copper salt and an oxidant (often air) to form a symmetric 1,3-diyne.[6]

• Cadiot-Chodkiewicz Coupling: A cross-coupling reaction between a terminal alkyne and a 1-haloalkyne, catalyzed by a copper(I) salt, to form an unsymmetrical 1,3-diyne.[14]

Q2: Can I perform a Sonogashira coupling without a copper co-catalyst?

A2: Yes, copper-free Sonogashira couplings are well-established and are often preferred to avoid the homocoupling side reaction (Glaser coupling).[7] These reactions typically require specific palladium catalysts and ligands to proceed efficiently.

Q3: What is the role of the amine base in the Sonogashira reaction?

A3: The amine base in a Sonogashira reaction serves two primary purposes: it deprotonates the terminal alkyne to form the reactive acetylide species, and it neutralizes the hydrogen halide that is formed as a byproduct of the reaction.[3]

Q4: How can I monitor the progress of my 2-octyne coupling reaction?

A4: The most common methods for monitoring the progress of these reactions are thin-layer chromatography (TLC) and gas chromatography (GC). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting materials and the appearance of the desired product.

Q5: What are some safety precautions to consider when working with these coupling reactions?

A5:

• Inert Atmosphere: Many of the catalysts and reagents are air-sensitive. It is crucial to work under an inert atmosphere of argon or nitrogen.

• Solvent Handling: Anhydrous and degassed solvents are often required. Handle these with care to avoid introducing water or oxygen into your reaction.

• Catalyst Handling: Palladium and copper catalysts can be toxic. Handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Pressure: Some reactions may be performed in sealed tubes at elevated temperatures, which can build up pressure. Use appropriate glassware and a blast shield.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Glaser coupling - Wikipedia [en.wikipedia.org]
• 7. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]

Technical Support Center: Preventing Isomerization of 2-Octyne

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for the unwanted isomerization of 2-octyne during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the isomerization of 2-octyne?

A1: Isomerization of 2-octyne is the process where the carbon-carbon triple bond migrates along the carbon chain to form other structural isomers, such as 1-octyne, 3-octyne, or 4-octyne. This rearrangement can also lead to the formation of allenes, which are compounds with adjacent double bonds (cumulated dienes).[1]

Q2: What are the primary causes of 2-octyne isomerization?

A2: The isomerization of 2-octyne is primarily initiated by the presence of strong bases, which can deprotonate a carbon atom adjacent to the triple bond.[2][3] This process can also be catalyzed by certain transition metal complexes, acidic impurities, or elevated temperatures.[3][4][5]

Q3: Which is more thermodynamically stable, internal or terminal alkynes?

A3: Internal alkynes, like 2-octyne, are generally more thermodynamically stable than their terminal alkyne counterparts (e.g., 1-octyne).[6][7] The stability of internal alkynes is attributed to hyperconjugation.[7] However, the formation of a stable terminal acetylide salt in the presence of a very strong base can drive the equilibrium towards the terminal alkyne, a process sometimes referred to as a "contra-thermodynamic" isomerization or the "alkyne zipper reaction".[2][6][8]

Q4: Why is it critical to prevent the isomerization of 2-octyne?

A4: Preventing isomerization is crucial for ensuring the regiochemical purity of the desired product. The presence of isomers can complicate purification processes due to similar physical properties, reduce the yield of the target molecule, and lead to undesired side reactions, ultimately impacting the efficacy and safety of a potential drug candidate.[3]

Troubleshooting Guides

Issue 1: Isomerization Detected During a Base-Catalyzed Reaction

• Symptom: NMR, GC-MS, or other analytical techniques show the presence of 1-octyne, 3-octyne, or other isomers in the crude reaction mixture.

• Possible Cause & Solution:

Possible Cause	Troubleshooting Steps	Rationale
Use of an Excessively Strong Base	1. If the reaction allows, substitute the strong base (e.g., NaNH₂, Potassium 3-aminopropylamide - KAPA) with a milder base (e.g., KOH, alkoxides like KOtBu).[8] 2. Use a stoichiometric amount of the base rather than a large excess.	Very strong bases are potent catalysts for isomerization, readily deprotonating the propargylic protons and initiating the migration of the triple bond.[6][8][9] Weaker bases may not be strong enough to effectively catalyze this process.[8][10]
High Reaction Temperature	1. Conduct the reaction at the lowest effective temperature.[3] 2. Consider running the reaction for a longer duration at a reduced temperature.	Heat provides the activation energy for isomerization.[3] Lowering the temperature reduces the kinetic energy available for the triple bond to migrate.
Prolonged Reaction Time	1. Monitor the reaction progress closely using techniques like TLC or GC. 2. Quench the reaction as soon as the starting material is consumed or the desired product concentration is reached.[3]	The longer the alkyne is exposed to isomerizing conditions, the greater the likelihood of forming unwanted isomers.[3]
Inappropriate Solvent	1. The choice of solvent can influence the reaction. For instance, using DMSO with KOtBu can promote isomerization to an internal alkyne.[2] 2. The polarity of the solvent can affect the stability of intermediates in the isomerization pathway.[11]	Solvents can play a role in stabilizing the intermediates formed during the isomerization process, thereby influencing the rate and equilibrium position of the isomerization.[11]

Issue 2: Isomerization Occurring During Workup and Purification

• Symptom: The purity of 2-octyne decreases after workup or purification steps like distillation or chromatography.

• Possible Cause & Solution:

Possible Cause	Troubleshooting Steps	Rationale
High Temperatures During Purification	1. For distillation, use vacuum distillation to lower the boiling point of 2-octyne (Boiling Point: 137 °C).[12][13] 2. When removing solvent under reduced pressure (rotary evaporation), use a low-temperature water bath.[3]	Thermal energy can induce isomerization, especially if catalytic impurities are present.[3][4]
Acidic or Basic Residues	1. Perform a neutral workup. Wash the crude product with a mild acidic solution (e.g., saturated aq. NH₄Cl) to remove basic impurities, followed by a mild basic solution (e.g., saturated aq. NaHCO₃) to remove acidic impurities, and finally with brine.[3] 2. Ensure all glassware is meticulously cleaned and rinsed to be free of acidic or basic residues.[3]	Trace amounts of acid or base can catalyze the isomerization of the triple bond, especially at elevated temperatures.[3][13]
Active Stationary Phase in Chromatography	1. Deactivate silica (B1680970) gel or alumina (B75360) by adding a small percentage of a neutral agent like triethylamine (B128534) to the eluent system. 2. Consider using a less reactive stationary phase.	The acidic sites on silica gel or basic sites on alumina can promote isomerization as the compound passes through the column.

Issue 3: Isomerization During Storage

• Symptom: A pure sample of 2-octyne shows the presence of isomers after a period of storage.

• Possible Cause & Solution:

Possible Cause	Troubleshooting Steps	Rationale
Improper Storage Conditions	1. Store purified 2-octyne in a cool, dark place.[3] 2. For long-term storage, keep it in a freezer under an inert atmosphere (e.g., argon or nitrogen).[3]	Light and heat can provide the energy for isomerization over time. An inert atmosphere prevents potential side reactions that could generate catalytic species.

Quantitative Data Summary

Table 1: Relative Thermodynamic Stability of Octyne Isomers

Isomer	Type	Relative Gibbs Free Energy (ΔG°)	Notes
1-Octyne	Terminal	Higher	Less stable than internal isomers.[6][7]
2-Octyne	Internal	Lower	More stable than 1-octyne.
3-Octyne	Internal	Lower	Similar stability to 2-octyne.
4-Octyne	Internal	Lowest	Generally the most stable isomer due to symmetry.

Note: Exact quantitative values for ΔG° can be calculated using Benson group increment methods but are context-dependent. The general trend is that internal alkynes are more stable than terminal ones.[14]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Base-Induced Isomerization

• Glassware Preparation: Ensure all glassware is thoroughly oven-dried or flame-dried to remove moisture and rinsed to be free of any acidic or basic residues.[3]

• Inert Atmosphere: Assemble the reaction apparatus and purge the system with an inert gas like argon or nitrogen for 10-15 minutes. Maintain a positive pressure of the inert gas throughout the reaction.[3]

• Temperature Control: Cool the reaction vessel to the desired low temperature (e.g., 0 °C or -78 °C) using an appropriate cooling bath before adding any reagents.

• Reagent Addition: Dissolve the 2-octyne substrate in a suitable anhydrous solvent. If a strong base is required, add it slowly and dropwise to the cooled solution to control any exotherm and avoid localized high concentrations of the base.[3]

• Reaction Monitoring: Follow the reaction's progress via TLC or GC-MS.

• Quenching: Once the reaction is complete, quench it at low temperature by slowly adding a neutralizing agent (e.g., saturated aqueous NH₄Cl).

• Workup: Proceed with a neutral aqueous workup to remove any remaining catalytic species before concentrating the product.

Protocol 2: Purification via Low-Temperature Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar eluent (e.g., hexane).

• Column Packing: Pack the column with the slurry, ensuring no air bubbles are trapped. Add a layer of sand on top.

• Sample Loading: Dissolve the crude 2-octyne in a minimal amount of the eluent and load it onto the column.

• Elution: Run the column using a pre-determined solvent system. To minimize contact time with the stationary phase, consider using a slightly more polar solvent system than typically used to speed up elution, provided it still offers good separation.

• Fraction Collection: Collect fractions and analyze them by TLC or GC to identify those containing the pure 2-octyne.

Visualizations

Caption: Base-catalyzed isomerization of 2-octyne proceeds via carbanion and allene intermediates.

Caption: Workflow for minimizing 2-octyne isomerization during a chemical reaction.

Caption: A logical guide to troubleshooting the source of 2-octyne isomerization.

References

• 1. m.youtube.com [m.youtube.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Isomerization of Internal Alkynes to Iridium(III) Allene Complexes via C–H Bond Activation: Expanded Substrate Scope, and Progress towards a Catalytic Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alkyne zipper reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. organic chemistry - Rearrangment during alkyne synthesis - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 2-Octyne - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. nist.gov [nist.gov]

Technical Support Center: Catalyst Poisoning in 2-Octyne Hydrogenation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to catalyst poisoning during the hydrogenation of 2-octyne.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the semi-hydrogenation of 2-octyne to cis-2-octene (B85535).

Issue 1: Low or Incomplete Conversion of 2-Octyne

• Question: My 2-octyne hydrogenation reaction is sluggish or stops before completion. What are the possible causes and how can I resolve this?

• Answer: Low or incomplete conversion is a common issue that can often be attributed to catalyst deactivation. Here are the primary causes and their solutions:

  • Catalyst Poisoning: The active sites on your palladium catalyst can be blocked or altered by impurities.

    • Common Poisons: Sulfur compounds (e.g., thiols, thiophenes), lead, and nitrogen-containing heterocycles (in excess) are known poisons for palladium catalysts.[1][2] These can originate from the reactants, solvents, or the hydrogen gas supply.

    • Solution:

      • Purify Reactants and Solvents: Ensure high purity of 2-octyne, solvents (e.g., ethanol (B145695), hexane), and hydrogen gas. Freshly distilling solvents is recommended.

      • Use a Guard Bed: Pass gaseous reactants through a guard bed containing an appropriate adsorbent to remove potential poisons before they reach the catalyst.

  • Coking or Fouling: Carbonaceous deposits, or "coke," can form on the catalyst surface, physically blocking the active sites. This is more prevalent at higher temperatures.

    • Solution:

      • Optimize Reaction Temperature: Lowering the reaction temperature can mitigate the rate of coke formation.

      • Catalyst Regeneration: A carefully controlled oxidation of the coked catalyst can burn off the carbon deposits. This is typically followed by a reduction step to reactivate the catalyst.

  • Insufficient Catalyst Loading or Activity: The amount of catalyst may be insufficient for the scale of your reaction, or the catalyst itself may have low intrinsic activity.

    • Solution:

      • Increase Catalyst Loading: Incrementally increase the catalyst to substrate ratio.

      • Verify Catalyst Quality: If using a commercial catalyst, ensure it is from a reputable source and has been stored correctly. For self-prepared catalysts, verify the preparation method.

Issue 2: Poor Selectivity for cis-2-Octene (Over-reduction to Octane)

• Question: My reaction is producing a significant amount of octane (B31449). How can I improve the selectivity for cis-2-octene?

• Answer: The formation of octane indicates that the catalyst is too active and is hydrogenating the desired cis-2-octene product. This is a common challenge in semi-hydrogenation.

  • Improperly "Poisoned" Catalyst: For selective hydrogenation to the alkene, a "poisoned" catalyst like the Lindlar catalyst is required. If the catalyst is not sufficiently poisoned, it will remain active enough to hydrogenate the alkene.

    • Solution:

      • Use a Lindlar Catalyst: This catalyst consists of palladium supported on calcium carbonate or barium sulfate, intentionally poisoned with lead acetate (B1210297) and quinoline (B57606).[2][3] The poisons moderate the catalyst's activity, preventing the reduction of the alkene.[2]

      • Adjust Poison Concentration: If preparing your own Lindlar catalyst, the amounts of lead acetate and quinoline are critical. You may need to optimize the concentration of these poisons to achieve the desired selectivity.

  • Reaction Conditions: High hydrogen pressure and elevated temperatures can favor over-reduction.

    • Solution:

      • Control Hydrogen Pressure: Use a balloon filled with hydrogen or a low-pressure regulator to maintain a slight positive pressure of hydrogen. High pressures can lead to non-selective hydrogenation.

      • Optimize Temperature: Run the reaction at or near room temperature. Increased temperatures can enhance the rate of the undesired second hydrogenation step.

Issue 3: Formation of trans-2-Octene (B89244)

• Question: I am observing the formation of trans-2-octene in my product mixture. What causes this and how can I favor the formation of the cis isomer?

• Answer: The Lindlar catalyst is designed for syn-addition of hydrogen, which should exclusively yield the cis-alkene.[3][4] The presence of the trans isomer suggests a deviation from the expected reaction pathway.

  • Catalyst-Induced Isomerization: Some catalyst sites, if not properly poisoned, may facilitate the isomerization of the initially formed cis-2-octene to the more thermodynamically stable trans-2-octene.

    • Solution:

      • Ensure Proper Catalyst Preparation: The quality and preparation of the Lindlar catalyst are paramount. The presence of lead and quinoline should suppress sites that promote isomerization.[2]

      • Limit Reaction Time: Prolonged exposure of the cis-2-octene to the catalyst can increase the likelihood of isomerization. Monitor the reaction closely and stop it once the 2-octyne has been consumed.

  • Alternative Reaction Mechanism: While less common with a true Lindlar catalyst, certain conditions or catalyst preparations might allow for a non-stereospecific hydrogenation pathway.

    • Solution:

      • Verify Catalyst Composition: Ensure your catalyst is a proper Lindlar catalyst. For an alternative that produces the trans-alkene, a dissolving metal reduction (e.g., sodium in liquid ammonia) is the appropriate method.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common poisons for palladium catalysts in 2-octyne hydrogenation?

A1: The most common catalyst poisons are sulfur-containing compounds (e.g., thiols, thiophenes), heavy metals (especially lead, which is used intentionally in a controlled manner in Lindlar's catalyst), and certain nitrogen-containing organic compounds like quinoline, which is also a component of the Lindlar catalyst but can act as a poison in excess.[1][2]

Q2: How does a Lindlar catalyst work to selectively produce cis-2-octene?

A2: A Lindlar catalyst is a palladium catalyst that has been intentionally "poisoned" with lead acetate and quinoline.[2][3] Palladium itself is a very active hydrogenation catalyst and would typically reduce an alkyne all the way to an alkane.[5] The lead and quinoline act as poisons that deactivate the most active sites on the palladium surface. This reduced activity is sufficient to catalyze the hydrogenation of the more reactive alkyne (2-octyne) to an alkene (cis-2-octene) but is not strong enough to catalyze the subsequent hydrogenation of the alkene to an alkane (octane). The reaction occurs on the surface of the catalyst, and the hydrogen atoms are delivered to the same face of the alkyne, resulting in a syn-addition and the formation of the cis-alkene.[4]

Q3: Can I regenerate a poisoned catalyst used in 2-octyne hydrogenation?

A3: Yes, depending on the nature of the deactivation.

• For coking/fouling: The catalyst can often be regenerated by a controlled oxidation (calcination) to burn off the carbon deposits, followed by a reduction step. A typical procedure involves heating the catalyst in an inert atmosphere (e.g., nitrogen) to 550-700°C, followed by controlled introduction of air, and then reduction under a hydrogen flow at 200-400°C.

• For poisoning by impurities: Regeneration can be more challenging. For some organic poisons, washing the catalyst with a solvent may be effective. For more strongly bound poisons like sulfur, a chemical treatment might be necessary. For instance, a deactivated Pd(OH)₂/C catalyst has been regenerated using a mixture of chloroform (B151607) and glacial acetic acid.[6] However, for heavy metal poisoning, regeneration is often difficult and may not be economically viable.

Q4: What analytical techniques are useful for characterizing my fresh and spent catalysts?

A4: A combination of techniques is typically used to understand the properties of your catalyst before and after the reaction:

• Transmission Electron Microscopy (TEM): To visualize the size, shape, and distribution of the palladium nanoparticles on the support. This can reveal sintering (particle growth) in the spent catalyst.

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and oxidation state of the elements on the catalyst surface. This is very useful for identifying the presence of poisons like sulfur or lead and for observing changes in the chemical state of palladium.

• Inductively Coupled Plasma (ICP-OES/MS): To determine the bulk elemental composition of the catalyst, which can quantify the amount of palladium and any poisons present.

• Brunauer-Emmett-Teller (BET) Analysis: To measure the surface area and pore size distribution of the catalyst support. A decrease in surface area in the spent catalyst can indicate fouling.

• Thermogravimetric Analysis (TGA): To quantify the amount of coke deposited on the catalyst surface.

Quantitative Data on Catalyst Performance

The following table provides illustrative data on the effect of catalyst composition on the semi-hydrogenation of a non-terminal alkyne, 3-hexyne, which can serve as a model for 2-octyne hydrogenation.

Catalyst System	Support	Additives	3-Hexyne Conversion (%)	Selectivity for cis-3-Hexene (%)
5 wt% Pd	CaCO₃	None	100	Low (significant alkane formation)
5 wt% Pd (Lindlar)	CaCO₃	Lead Acetate, Quinoline	>98	~95
7.1 wt% WN	Al₂O₃	None	100	94

Note: Data is compiled for illustrative purposes from various sources. Actual results for 2-octyne may vary depending on specific reaction conditions.[7]

Experimental Protocols

Protocol 1: Selective Hydrogenation of 2-Octyne to cis-2-Octene using Lindlar's Catalyst

• Reactor Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add Lindlar's catalyst (5% Pd on CaCO₃, poisoned; typically 5-10 mol% relative to the substrate).

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon gas.

• Solvent and Substrate Addition: Add a suitable solvent (e.g., ethanol or ethyl acetate) via syringe, followed by the 2-octyne.

• Hydrogen Introduction: Evacuate the flask under vacuum and backfill with hydrogen gas from a balloon. Ensure the system is sealed to maintain a slight positive pressure of hydrogen.

• Reaction: Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by GC or TLC to track the disappearance of 2-octyne and the appearance of cis-2-octene.

• Work-up: Once the 2-octyne is consumed, filter the reaction mixture through a pad of celite to remove the heterogeneous catalyst. Wash the celite pad with the reaction solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure to yield the crude product, which can be further purified by distillation or chromatography if necessary.

Protocol 2: Regeneration of a Coked Palladium Catalyst

• Solvent Wash: Wash the spent catalyst with a suitable solvent (e.g., ethanol, acetone) to remove any adsorbed organic species. Dry the catalyst thoroughly under vacuum.

• Thermal Treatment (Inert): Place the dried catalyst in a tube furnace. Heat the catalyst to 550-700°C under a flow of an inert gas (e.g., nitrogen) to remove volatile organic compounds.

• Controlled Oxidation: While maintaining the high temperature, introduce a controlled flow of a dilute oxygen/nitrogen mixture (e.g., 1-5% O₂) to burn off the non-volatile coke deposits. This step is exothermic and should be carefully controlled to prevent overheating and sintering of the catalyst.

• Reduction: After the oxidation is complete, switch the gas flow back to an inert gas and cool the catalyst. Then, reduce the catalyst by heating it to 200-400°C under a flow of hydrogen gas to restore the active metallic palladium sites.

• Passivation: After reduction, carefully passivate the catalyst surface by introducing a very small, controlled amount of oxygen into the inert gas stream as it cools to prevent it from being pyrophoric upon exposure to air.

Visualizations

Caption: Troubleshooting workflow for catalyst deactivation in 2-octyne hydrogenation.

Caption: Mechanisms of catalyst deactivation by poisoning and coking.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. orgosolver.com [orgosolver.com]
• 4. write equations for this reaction - 2-octyne + H2 (1 mole, Lindlar's cata.. [askfilo.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. scielo.br [scielo.br]

Technical Support Center: 2-Octyne Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-octyne reactions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the workup of reactions involving 2-octyne.

Issue	Potential Cause(s)	Recommended Solution(s)
Persistent Emulsion During Aqueous Workup	- High concentration of salts. - Presence of finely divided solids. - Surfactant-like properties of byproducts.	- Add a small amount of brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous layer.[1] - If solids are present, filter the reaction mixture through a pad of Celite before extraction. - Allow the mixture to stand for a longer period without agitation. - If the emulsion persists, break it by adding a few drops of a different organic solvent with a different density.
Product is Contaminated with Boron-Containing Byproducts (after hydroboration)	Incomplete oxidation or hydrolysis of the borane (B79455) adducts.	- Ensure complete oxidation by using a sufficient excess of H2O2 and NaOH.[2] - During the workup, wash the organic layer with an aqueous solution of a mild acid (e.g., dilute HCl) to hydrolyze any remaining borate (B1201080) esters, followed by a water wash to remove boric acid.
Low Yield of Desired Product	- Incomplete reaction. - Side reactions, such as polymerization or isomerization. - Loss of volatile product during solvent removal.	- Monitor the reaction progress by TLC or GC to ensure completion before quenching. - For reactions sensitive to air or moisture, ensure proper inert atmosphere techniques. - Use a rotary evaporator at a controlled temperature and pressure to avoid loss of the product.
Difficulty Removing Copper or Palladium Catalysts (from Sonogashira coupling)	The catalyst or its byproducts are soluble in the organic phase.	- Wash the organic layer with an aqueous solution of ammonium (B1175870) chloride to complex with and remove copper salts.[1] - For palladium removal, wash with an aqueous solution of thiourea (B124793) or pass the organic solution through a plug of silica (B1680970) gel.
Formation of an Unexpected Allene Isomer	Isomerization of the alkyne under the reaction conditions, which can sometimes be promoted by the base or catalyst used.	- Use milder reaction conditions (e.g., lower temperature, less harsh base). - Purification by chromatography on silica gel impregnated with silver nitrate (B79036) may help separate the alkyne from the allene.[3]

Frequently Asked Questions (FAQs)

Q1: What is a general workup procedure for a reaction involving 2-octyne?

A1: A typical aqueous workup involves quenching the reaction, extracting the product into an organic solvent, washing the organic layer to remove impurities, drying the organic layer, and finally removing the solvent to isolate the crude product.[4] The specific washing solutions will depend on the nature of the reactants and byproducts.

Q2: How do I properly quench a reaction containing highly reactive organometallic reagents?

A2: Highly reactive reagents should be quenched carefully, typically at a low temperature (e.g., in an ice bath).[5] The quenching agent should be added slowly and dropwise to control any exothermic reaction and gas evolution. A common procedure is to first add a less reactive alcohol like isopropanol, followed by a more reactive one like methanol, and finally water to ensure complete quenching.[6]

Q3: What are the key safety precautions when working with 2-octyne?

A3: 2-Octyne is a flammable liquid and should be handled in a well-ventilated area, away from ignition sources.[2] It can cause skin and eye irritation.[2] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that an eyewash station and safety shower are readily accessible.[2]

Q4: My 2-octyne reaction mixture is a single cloudy layer after adding water. What should I do?

A4: A single cloudy layer indicates an emulsion has formed.[4] To resolve this, try adding brine (saturated aqueous NaCl solution) to the mixture.[1] This increases the polarity of the aqueous phase and can help break the emulsion, leading to two clear layers.

Q5: How can I confirm that my reaction has gone to completion before starting the workup?

A5: It is crucial to monitor the reaction's progress to avoid quenching it prematurely. Thin-layer chromatography (TLC) is a common and effective method for tracking the consumption of the starting materials and the formation of the product.[5]

Experimental Protocols

General Aqueous Workup Protocol

• Quenching: Cool the reaction mixture in an ice bath. Slowly add the appropriate quenching solution (e.g., water, saturated aqueous NH4Cl) while stirring.[1][5]

• Extraction: Transfer the quenched reaction mixture to a separatory funnel. Add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) and shake the funnel, venting frequently to release any pressure buildup.[1]

• Washing: Allow the layers to separate. Drain the aqueous layer and wash the organic layer with appropriate aqueous solutions. Common washes include dilute acid (to neutralize bases), dilute base (to neutralize acids), and brine (to remove residual water).[4]

• Drying: Drain the organic layer into a clean flask and add a drying agent (e.g., anhydrous MgSO4 or Na2SO4). Swirl the flask until the drying agent no longer clumps together.

• Solvent Removal: Filter the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude product.

Visualizations

Experimental Workflow for a 2-Octyne Reaction

Caption: General workflow for a 2-octyne reaction from setup to product analysis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. How To Run A Reaction [chem.rochester.edu]
• 6. epfl.ch [epfl.ch]

Technical Support Center: Synthesis and Purification of 2-Octyne

Welcome to the Technical Support Center for the synthesis and purification of 2-octyne. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the synthesis and purification of 2-octyne.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-octyne?

A1: The most prevalent laboratory methods for synthesizing 2-octyne are the alkylation of a smaller terminal alkyne, such as propyne (B1212725), with an appropriate alkyl halide, or the isomerization of other octyne isomers. The alkylation of acetylene (B1199291) with a sequence of alkyl halides is also a viable route.

Q2: What are the primary byproducts to expect during the synthesis of 2-octyne?

A2: Byproduct formation is a common issue in 2-octyne synthesis. The most likely impurities are isomeric alkynes, such as 1-octyne (B150090) and 3-octyne, and potentially allenes. If the synthesis involves alkylation with sterically hindered alkyl halides, elimination byproducts may also be formed.

Q3: Why is the removal of isomeric byproducts from 2-octyne challenging?

A3: The isomeric byproducts of 2-octyne, such as 1-octyne and 3-octyne, have very similar molecular weights and boiling points. This makes their separation by standard fractional distillation difficult, often requiring highly efficient distillation columns or alternative purification techniques like column chromatography.

Q4: What are the recommended methods for purifying crude 2-octyne?

A4: For the removal of isomeric impurities, high-efficiency fractional distillation is the primary method. For smaller scales or to remove non-volatile or polar impurities, column chromatography with a nonpolar stationary phase is effective.

Q5: How can I confirm the purity of my final 2-octyne product?

A5: The purity of 2-octyne should be assessed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify any residual byproducts. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure and assess purity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of 2-octyne.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of 2-Octyne	Incomplete deprotonation of the terminal alkyne.	Ensure the use of a sufficiently strong and fresh base (e.g., sodium amide, n-butyllithium). Perform the reaction under strictly anhydrous conditions.
Side reactions, such as elimination, if using a secondary or tertiary alkyl halide.	Use a primary alkyl halide for the alkylation step.
Loss of volatile product during workup or purification.	Use a cooled receiving flask during distillation and minimize exposure to high temperatures during solvent removal.
Presence of Isomeric Alkynes (1-octyne, 3-octyne) in the Final Product	Isomerization of the desired 2-octyne or incomplete reaction of starting materials.	Optimize reaction conditions (temperature, reaction time) to minimize isomerization. For purification, use a high-efficiency fractional distillation column (e.g., Vigreux or packed column) and collect narrow boiling point fractions. Alternatively, preparative gas chromatography or column chromatography on silica (B1680970) gel impregnated with silver nitrate (B79036) can be employed for challenging separations.
Broad Boiling Point Range During Distillation	Inefficient separation of product from byproducts or residual solvent.	Ensure the distillation is performed slowly to allow for proper vapor-liquid equilibrium. Use a fractionating column with a sufficient number of theoretical plates. Check for and eliminate any leaks in the distillation apparatus.
Product Decomposition During Purification	Thermal instability of the alkyne at high temperatures.	If using fractional distillation, consider performing it under reduced pressure to lower the boiling point. For column chromatography, avoid highly active adsorbents or treat them to reduce activity.

Experimental Protocols

Synthesis of 2-Octyne via Alkylation of Propyne

This protocol describes the synthesis of 2-octyne by the alkylation of propyne with 1-bromopentane (B41390).

Materials:

• Propyne (condensed in a cold trap)

• Sodium amide (NaNH₂)

• Liquid ammonia (B1221849) (NH₃)

• 1-Bromopentane

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Set up a three-necked round-bottom flask equipped with a dry ice/acetone condenser, a gas inlet, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• Condense approximately 100 mL of liquid ammonia into the flask.

• Slowly add sodium amide (e.g., 0.1 mol) to the liquid ammonia with stirring.

• Bubble propyne gas through the solution until the blue color of the solvated electrons disappears, indicating the formation of the sodium propynide.

• Slowly add a solution of 1-bromopentane (e.g., 0.09 mol) in anhydrous diethyl ether from the dropping funnel to the reaction mixture.

• Allow the reaction to stir for 4-6 hours, maintaining the temperature with the dry ice/acetone condenser.

• After the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the ammonia to evaporate overnight in a well-ventilated fume hood.

• Add water to dissolve the remaining salts and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and carefully remove the diethyl ether by distillation.

• The crude 2-octyne is then purified by fractional distillation.

Expected Byproducts:

Byproduct	Typical Percentage (crude)	Reason for Formation
1-Octyne	1-3%	Isomerization of 2-octyne under basic conditions.
3-Octyne	<1%	Minor impurity from starting materials or side reactions.
Unreacted 1-Bromopentane	Variable	Incomplete reaction.

Purification of 2-Octyne by Fractional Distillation

This protocol details the purification of crude 2-octyne to remove isomeric impurities and other byproducts.

Materials and Apparatus:

• Crude 2-octyne

• Fractional distillation apparatus (including a Vigreux or packed column of at least 30 cm)

• Heating mantle

• Magnetic stirrer and stir bar

• Thermometer

• Collection flasks

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Charge the distillation flask with the crude 2-octyne and a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Begin heating the flask gently with the heating mantle while stirring.

• Observe the vapor rising slowly up the fractionating column. A "reflux ring" of condensing vapor should be visible.

• Maintain a slow and steady distillation rate (approximately 1-2 drops per second) for optimal separation.

• Collect the forerun, which will contain any low-boiling impurities and residual solvent.

• Monitor the temperature at the distillation head. When the temperature stabilizes at the boiling point of 2-octyne (~137 °C at atmospheric pressure), begin collecting the main fraction in a clean, pre-weighed flask.

• Continue collecting the fraction as long as the temperature remains constant.

• Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxide residues.

• Analyze the purity of the collected fractions using GC-MS.

Purity Data (Typical):

Sample	2-Octyne Purity (%)	1-Octyne Purity (%)	3-Octyne Purity (%)
Crude Product	85-90	1-3	<1
Purified Product	>98	<0.5	<0.5

Visualizations

To aid in understanding the experimental workflows, the following diagrams have been generated.

Caption: Workflow for the synthesis of 2-octyne.

Caption: Purification workflow for 2-octyne.

Technical Support Center: Scaling Up 2-Octyne Reactions

Welcome to the technical support center for scaling up reactions involving 2-octyne. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when transitioning from laboratory-scale experiments to pilot plant production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up 2-octyne reactions?

A1: The main challenges are not unique to 2-octyne but are critical for this class of compounds. They include:

• Heat Management: Many reactions, such as metalation with organolithium reagents, are highly exothermic. Heat dissipation is much less efficient in a large reactor than in a small flask, increasing the risk of a thermal runaway.[1][2][3][4]

• Mixing and Mass Transfer: Achieving homogenous mixing in a large volume is difficult. Poor mixing can lead to localized "hot spots," concentration gradients, and the formation of impurities.[5][6][7][8]

• Reagent Handling and Addition: Safely handling and controlling the addition rate of hazardous and pyrophoric reagents (e.g., n-butyllithium) is significantly more complex at a larger scale.[9][10][11][12]

• Safety and Process Control: The potential consequences of a failure (e.g., thermal runaway, pressure build-up) are much more severe at the pilot scale, necessitating robust process controls and safety protocols.[13][14][15]

• Work-up and Purification: Procedures like quenching, extraction, and distillation behave differently at scale and require specialized equipment and techniques.

Q2: Why does a reaction that works perfectly in the lab fail at the pilot scale?

A2: The primary reason is the non-linear scaling of physical properties.[16] As the volume of a reactor increases, its surface area does not increase proportionally. This surface-area-to-volume ratio is critical for heat transfer. A 100-fold increase in volume does not result in a 100-fold increase in heat removal capacity, leading to potential overheating.[3][17] Similarly, mixing dynamics change drastically, affecting reaction kinetics that are dependent on mass transfer.[6][18]

Q3: What safety assessments should be performed before scaling up a 2-octyne reaction, especially if using n-butyllithium?

A3: A thorough hazard analysis is crucial.[15] Key assessments include:

• Reaction Calorimetry: Use techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC) to determine the heat of reaction, maximum heat release rate, and the adiabatic temperature rise.[1][2] This data is essential for designing an adequate cooling system.

• Hazard and Operability Study (HAZOP): A systematic review to identify potential deviations from normal operations and their consequences.[15]

• Reagent and Material Safety: Review all Safety Data Sheets (SDS). For pyrophoric reagents like n-butyllithium, develop a specific Standard Operating Procedure (SOP) for large-scale handling, transfer, and quenching.[9][10]

• Pressure Safety: Evaluate the potential for gas generation. Ensure the reactor is equipped with appropriately sized pressure relief devices.[1]

Q4: How do I monitor the progress of a 2-octyne reaction in a large pilot reactor?

A4: In-process monitoring is key to ensuring consistency and safety. Common techniques include:

• Temperature and Pressure Probes: Multiple, strategically placed probes are essential for detecting thermal gradients and pressure changes in real-time.[1][15]

• Online Analytical Techniques: Systems like online HPLC or GC can provide near real-time data on the consumption of starting materials and the formation of products and impurities.[19]

• Spectroscopic Methods: Techniques such as FT-IR or Raman spectroscopy can sometimes be used with immersion probes to monitor reactions directly within the vessel.

Troubleshooting Guide

Issue 1: Reaction is sluggish or incomplete at pilot scale.

Possible Cause	Troubleshooting Action
Poor Mixing/Mass Transfer Limitation	The reaction rate is limited by how quickly reactants are brought together, not by the intrinsic kinetics.[5][6] This is common in heterogeneous mixtures or viscous solutions. → Increase agitation speed. → Evaluate impeller design; a Rushton turbine may be better for dispersion than a simple anchor stirrer. → Consider baffles to improve turbulence.
Incorrect Temperature	Localized cooling near probes may give a false reading of the bulk temperature. → Use multiple temperature probes to map the reactor's thermal profile. → Re-evaluate the heat transfer fluid's temperature and flow rate.
Reagent Degradation	Reagents may degrade during a slower, controlled addition at a large scale. → Ensure reagents are fresh and properly stored. → For sensitive reagents, consider cooling the addition vessel and transfer lines.

Issue 2: Yield is significantly lower and/or impurity profile is worse at pilot scale.

Possible Cause	Troubleshooting Action
Localized Hot Spots	Poor heat removal leads to areas of high temperature, causing thermal decomposition or side reactions.[7][8] → Improve mixing (see above). → Slow down the addition rate of the limiting reagent to reduce the instantaneous heat generation rate.[3] → Ensure the reactor cooling system is operating at maximum capacity.
Extended Reaction Time	Slower additions and heating/cooling cycles at scale can lead to the degradation of products or intermediates. → Analyze samples at regular intervals to determine the optimal reaction time. → Investigate if a higher, yet still safe, temperature can reduce the overall reaction time.
Homocoupling (Glaser Coupling)	A common side reaction for alkynes, especially in the presence of copper catalysts and oxygen.[20] → Ensure the reactor is properly inerted with nitrogen or argon. → Degas all solvents and liquid reagents before use. → If applicable, consider a copper-free catalyst system.[20]

Issue 3: Thermal runaway or inability to control reaction temperature.

Possible Cause	Troubleshooting Action
Heat Generation Exceeds Heat Removal	The scale-up was performed without adequate thermal safety studies. This is the most common cause of thermal runaway.[3][21] → IMMEDIATE ACTION: If safe, stop reagent addition and apply maximum cooling. If necessary, activate the emergency quench system. → PREVENTION: Never scale a reaction more than 3-5x without reassessing the thermal risk.[14] → Perform reaction calorimetry to get accurate heat flow data before piloting.[1][2]
Cooling System Failure	The reactor's cooling jacket, external heat exchanger, or chiller is not performing to specification.[22] → Verify the heat transfer fluid is at the correct temperature and flow rate. → Check for fouling or blockages in the cooling system. → Confirm that the chiller can handle the measured heat load.
Addition Rate Too Fast	The rate of reagent addition generates heat faster than the system can remove it.[7] → Reduce the addition rate. → Program a controlled addition profile (e.g., using a PLC) that matches the cooling capacity of the reactor.[7]

Data Presentation: Lab vs. Pilot Scale Comparison

The following tables present illustrative data for a hypothetical metalation of 2-octyne with n-butyllithium followed by quenching with an electrophile.

Table 1: Thermal & Mixing Parameters

Parameter	Lab Scale (1 L Flask)	Pilot Scale (100 L Reactor)	Key Consideration
Scale Factor	1x	100x	Scale-up is non-linear.[16]
Vessel Volume	1 L	100 L	Volume increases by a factor of 100.
Heat Transfer Area	~0.05 m²	~1.5 m²	Area increases by only ~30x.
Area/Volume Ratio	~50 m⁻¹	~15 m⁻¹	Significantly lower ratio reduces heat transfer efficiency.[17]
Typical Mixing Time	< 5 seconds	60 - 180 seconds	Longer mixing times can lead to side reactions.[23]
Agitation	Magnetic Stirrer	Mechanical Impeller	Impeller type and speed are critical for achieving homogeneity.[6]
Max. Heat Removal	~50 W (via bath)	~5000 W (via jacket)	Must be greater than the reaction's heat generation rate.

Table 2: Process & Purity Comparison

Parameter	Lab Scale (1 L Flask)	Pilot Scale (100 L Reactor)	Key Consideration
n-BuLi Addition Time	5 minutes	90 minutes	Slower addition is required to manage the exotherm.[3]
Max. Temp. Observed	-65 °C	-58 °C	Higher temperature due to less efficient cooling.
Typical Yield	95%	88%	Lower yield often due to side reactions from poor mixing/heat control.[7]
Main Impurity (GC-MS)	Unreacted 2-octyne (2%)	Dimer byproduct (5%)	Dimerization may be caused by localized high concentrations of the lithiated intermediate before the electrophile is added.
Work-up Time	30 minutes	4 hours	Handling large volumes for quench and extraction is time-consuming.

Experimental Protocols

Protocol 1: Lab-Scale Metalation of 2-Octyne (Illustrative)

• Setup: A 1 L, three-neck, round-bottom flask equipped with a mechanical stirrer, a digital thermometer, and a nitrogen inlet is flame-dried and cooled under a stream of nitrogen.

• Charging: The flask is charged with anhydrous tetrahydrofuran (B95107) (THF, 400 mL) and 2-octyne (11.0 g, 100 mmol).

• Cooling: The flask is cooled to -78 °C using a dry ice/acetone bath.

• Reagent Addition: n-Butyllithium (1.6 M in hexanes, 69 mL, 110 mmol) is added dropwise via syringe over 5 minutes, ensuring the internal temperature does not exceed -70 °C.

• Stirring: The resulting solution is stirred at -78 °C for 30 minutes.

• Reaction Monitoring: A small aliquot is carefully quenched with D₂O and analyzed by ¹H NMR to confirm deprotonation.

• Quench: The electrophile (e.g., methyl iodide, 15.6 g, 110 mmol) is added dropwise, maintaining the temperature below -70 °C.

• Work-up: The reaction is slowly warmed to room temperature and quenched by the careful addition of saturated aqueous NH₄Cl solution (100 mL). The layers are separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Protocol 2: Pilot-Scale Metalation of 2-Octyne (Illustrative)

• Setup: A 100 L glass-lined steel reactor, pressure-tested and equipped with a retreat curve impeller, baffles, a temperature probe, a pressure sensor, a nitrogen inlet, and a jacketed cooling system is rendered inert by performing three nitrogen/vacuum cycles.

• Charging: Anhydrous THF (40 L) and 2-octyne (1.10 kg, 10.0 mol) are charged to the reactor via a closed-transfer system.

• Cooling: The reactor contents are cooled to a setpoint of -75 °C. The cooling jacket fluid (e.g., Syltherm) is pre-chilled to -90 °C.

• Reagent Addition: n-Butyllithium (1.6 M in hexanes, 6.9 L, 11.0 mol) is added via a calibrated dosing pump at a controlled rate of ~75 mL/min over approximately 90 minutes. The addition rate is linked to the temperature probe via a PLC to automatically stop if the temperature exceeds -60 °C.

• Stirring: The mixture is stirred at -75 °C for 60 minutes after the addition is complete.

• Reaction Monitoring: A sample is taken via a shielded sampling port, quenched, and analyzed by GC-MS to confirm >99% conversion.

• Quench: The electrophile (1.56 kg, 11.0 mol) is added at a controlled rate to maintain the internal temperature below -60 °C.

• Work-up: The reaction is slowly warmed to 0 °C. Saturated aqueous NH₄Cl solution (10 L) is added slowly via the dosing pump to control the exotherm from the quench. After stirring for 30 minutes, the layers are allowed to settle. The lower aqueous layer is drained. The organic layer is washed with brine (10 L), and the solvent is removed by vacuum distillation to a specified volume. The crude product is then transferred for further purification.

Visualizations

Caption: A typical workflow for scaling a chemical process from lab to pilot plant.

Caption: Troubleshooting decision tree for addressing low yield during scale-up.

References

• 1. amarequip.com [amarequip.com]
• 2. helgroup.com [helgroup.com]
• 3. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. processindconsultants.com [processindconsultants.com]
• 6. mt.com [mt.com]
• 7. benchchem.com [benchchem.com]
• 8. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 9. Page loading... [guidechem.com]
• 10. enhs.uark.edu [enhs.uark.edu]
• 11. Protecting n-Butyllithium from Air and Moisture [fishersci.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Safety issues in scale-up of chemical processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ehs.stanford.edu [ehs.stanford.edu]
• 15. capitalresin.com [capitalresin.com]
• 16. 8 Key Challenges To Pilot Plant Scale-Up - EPIC Systems Group [epicsysinc.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. diva-portal.org [diva-portal.org]
• 19. agilent.com [agilent.com]
• 20. benchchem.com [benchchem.com]
• 21. encyclopedia.che.engin.umich.edu [encyclopedia.che.engin.umich.edu]
• 22. youtube.com [youtube.com]
• 23. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]

Technical Support Center: Managing Exothermic Reactions of 2-Octyne

This guide provides technical support for researchers, scientists, and drug development professionals working with 2-octyne. It offers troubleshooting advice and frequently asked questions (FAQs) to safely manage its exothermic reactions.

Disclaimer

Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic reactions of 2-octyne I should be concerned about?

A1: The most common and significantly exothermic reaction is catalytic hydrogenation.[1][2] Other potential exothermic reactions include oxidation (e.g., with permanganate (B83412) or ozone), certain polymerization reactions, and reactions with strong oxidizing agents.[3]

Q2: What is a thermal runaway, and how can it occur with 2-octyne reactions?

A2: A thermal runaway is an uncontrolled positive feedback loop where an increase in temperature leads to an increase in the reaction rate, which in turn generates more heat, further increasing the temperature.[4] For 2-octyne, this could be initiated by inadequate cooling during hydrogenation, improper scaling of the reaction, or failure of monitoring equipment.[5][6]

Q3: What are the key safety precautions when handling 2-octyne?

A3: 2-Octyne is a flammable liquid.[3] All work should be conducted in a well-ventilated fume hood, away from ignition sources.[7] Appropriate Personal Protective Equipment (PPE), including safety glasses, a flame-resistant lab coat, and gloves, must be worn.[7] Equipment should be properly grounded to prevent static discharge.[3]

Q4: How can I monitor the exotherm of my reaction?

A4: Continuous temperature monitoring of the reaction mixture is crucial. This can be done using a thermocouple or a digital thermometer inserted into the reaction vessel. For more detailed analysis, especially during scale-up, reaction calorimetry (RC) or heat flow calorimetry (HFC) should be employed to quantify the heat of reaction and the rate of heat evolution.[5]

Q5: What is the purpose of "poisoning" a catalyst, like in Lindlar's catalyst, for alkyne hydrogenation?

A5: Poisoning a palladium catalyst (e.g., with lead acetate (B1210297) and quinoline (B57606) to create Lindlar's catalyst) deactivates it, making it less reactive.[1] This allows for the selective reduction of the alkyne to a cis-alkene without further reduction to the alkane, which is also an exothermic step.[1][8] This controlled reactivity can help in managing the overall heat output of the reaction.

Troubleshooting Guide

Problem 1: The temperature of my 2-octyne hydrogenation is rising too quickly.

• Immediate Action:

  • Stop the addition of any reagents (e.g., stop the flow of hydrogen gas).

  • Increase the efficiency of the cooling system (e.g., lower the temperature of the cooling bath, add more ice/dry ice).

  • If the temperature continues to rise, prepare for an emergency quench (see Protocol 2).

• Potential Causes:

  • The rate of hydrogen addition is too high.

  • The cooling bath is not efficient enough for the scale of the reaction.

  • Inadequate stirring is causing localized heating.

  • The catalyst is too active or has been added too quickly.

• Preventative Measures:

  • Perform the reaction on a smaller scale first to understand its thermal profile.

  • Use a semi-batch process where one reactant (hydrogen) is added slowly to control the reaction rate.

  • Ensure vigorous and efficient stirring.

  • Use a less reactive catalyst or a poisoned catalyst if applicable.[9]

Problem 2: The reaction seems to have stalled, but I'm concerned about adding more catalyst or heat.

• Analysis:

  • Take a sample for analysis (e.g., TLC, GC-MS, NMR) to confirm if the reaction has indeed stalled.

• Potential Causes:

  • The catalyst may have been poisoned by impurities in the starting material or solvent.[10]

  • The hydrogen pressure may be insufficient.

  • The temperature is too low for the catalyst to be effective.

• Solution:

  • If the catalyst is poisoned, the reaction will need to be worked up and restarted with purified materials.

  • If the reaction is simply slow, consider a small, incremental increase in temperature while carefully monitoring the reaction temperature and the cooling system's capacity.

  • Adding more catalyst should be done cautiously and in small portions, as it can lead to a sudden increase in the reaction rate and a sharp exotherm.

Quantitative Data

Table 1: Thermochemical Data for 2-Octyne and Related Compounds

Compound	Formula	Molecular Weight ( g/mol )	Standard Enthalpy of Formation (gas, 298.15 K) (kJ/mol)
2-Octyne	C₈H₁₄	110.20	63.8 ± 1.5
cis-2-Octene (B85535)	C₈H₁₆	112.21	-
n-Octane	C₈H₁₈	114.23	-208.4 ± 0.9
2-Butyne	C₄H₆	54.09	146.3 ± 0.8
cis-2-Butene	C₄H₈	56.11	-7.1 ± 0.6

Data sourced from NIST Chemistry WebBook.

Table 2: Estimated Heats of Hydrogenation for 2-Octyne and Comparative Data for 2-Butyne

Reaction	Estimated/Measured Heat of Reaction (ΔH) (kJ/mol)	Notes
2-Octyne + H₂ → cis-2-Octene	~ -160 to -175	Estimated based on analogue reactions. Highly exothermic.
2-Octyne + 2H₂ → n-Octane	~ -270 to -290	Estimated. The full hydrogenation is significantly more exothermic.
2-Butyne + H₂ → cis-2-Butene	-153.6	Measured value for a similar internal alkyne.[1]
cis-2-Butene + H₂ → n-Butane	-118.4	Measured value.[1]

Note: Addition reactions to alkynes are generally more exothermic than additions to alkenes.[1]

Experimental Protocols

Protocol 1: Controlled Lab-Scale Catalytic Hydrogenation of 2-Octyne

Objective: To safely perform the catalytic hydrogenation of 2-octyne to cis-2-octene on a laboratory scale with appropriate temperature control.

Materials:

• 2-Octyne

• Lindlar's catalyst (e.g., 5% Pd on CaCO₃, poisoned with lead)

• Solvent (e.g., ethanol (B145695) or ethyl acetate)

• Hydrogen gas cylinder with a regulator and flow meter

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Thermometer or thermocouple

• Condenser

• Gas inlet adapter

• Hydrogen balloon or bubbler system

• Cooling bath (e.g., ice-water or a cryocooler)

Procedure:

• Setup:

  • Assemble the glassware in a fume hood. The three-neck flask should be equipped with a magnetic stir bar, a thermometer/thermocouple extending into the reaction mixture, a condenser, and a gas inlet.

  • Ensure the system is securely clamped.

  • Place the flask in a cooling bath.

• Inerting the System:

  • Add 2-octyne and the solvent to the flask.

  • Add Lindlar's catalyst. Caution: Some catalysts can be pyrophoric. Handle under an inert atmosphere if necessary.[11]

  • Purge the system with an inert gas (e.g., nitrogen or argon) for 5-10 minutes to remove all oxygen.

• Reaction:

  • Cool the reaction mixture to the desired starting temperature (e.g., 0-5 °C).

  • Begin vigorous stirring.

  • Slowly introduce hydrogen gas at a controlled rate. The reaction is exothermic, and the temperature will begin to rise.[2]

  • Maintain the reaction temperature within a safe, predetermined range by adjusting the hydrogen flow rate and the cooling bath temperature. Do not let the temperature exceed the desired setpoint.

• Monitoring:

  • Monitor the reaction progress by hydrogen uptake and/or by taking small aliquots for analysis (e.g., TLC, GC).

  • Continuously monitor the reaction temperature.

• Completion and Workup:

  • Once the reaction is complete, stop the hydrogen flow.

  • Purge the system with an inert gas again to remove all residual hydrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: The catalyst may be pyrophoric on the filter paper. Do not allow it to dry in the air. Quench the filter cake with water immediately after filtration.[12]

  • Proceed with the standard workup and purification of the product.

Protocol 2: Emergency Quenching of a Runaway Reaction

Objective: To safely stop an uncontrolled exothermic reaction.

Prerequisites: An appropriate quenching agent must be identified during the risk assessment phase. The quenching agent should react quickly with one of the limiting reagents to stop the reaction but should not itself produce a dangerous exotherm or gaseous byproducts. For many organometallic reactions, a high-boiling point alcohol like isopropanol (B130326) is used. For hydrogenation, stopping the hydrogen supply is the primary and most effective quenching step. If a thermal decomposition is underway, a flood of cold, inert solvent may be necessary.

Procedure:

• Alert Personnel: Announce the emergency to others in the lab.

• Stop Reagent Addition: Immediately stop the flow of all reactants (e.g., turn off the hydrogen cylinder).

• Maximum Cooling: Apply maximum cooling to the reactor. This may involve lowering the temperature of the cryocooler or adding dry ice to the cooling bath.

• Add Quenching Agent (if pre-determined and safe to do so):

  • If the temperature continues to rise uncontrollably after stopping reagent addition and applying maximum cooling, introduce the pre-selected quenching agent.

  • Add the quenching agent slowly at first, as the quenching reaction itself can be exothermic.[6]

• Evacuate: If the temperature continues to rise and there is a risk of vessel over-pressurization or explosion, activate any emergency stop systems, and evacuate the area.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mt.com [mt.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. helgroup.com [helgroup.com]
• 6. veiligheidvoorop.nu [veiligheidvoorop.nu]
• 7. Safety Precautions for Handling Exothermic Reactions - Google Docs [docs.google.com]
• 8. youtube.com [youtube.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. catsci.com [catsci.com]
• 11. helgroup.com [helgroup.com]
• 12. chem.wisc.edu [chem.wisc.edu]

Technical Support Center: Monitoring 2-Octyne Reactions

Welcome to the technical support center for the analytical monitoring of reactions involving 2-octyne. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide robust solutions for accurate reaction tracking.

Frequently Asked Questions (FAQs)

Q1: How can I distinguish 2-octyne (an internal alkyne) from its isomer, 1-octyne (B150090) (a terminal alkyne), using analytical techniques?

A1: Several routine analytical methods can definitively differentiate between internal and terminal alkynes:

• ¹H NMR Spectroscopy: Terminal alkynes, like 1-octyne, will show a characteristic signal for the acetylenic proton (≡C-H) typically between 2-3 ppm.[1] As an internal alkyne, 2-octyne lacks this proton and will not have a signal in this region.

• Infrared (IR) Spectroscopy: Terminal alkynes exhibit a sharp, strong C-H stretching vibration around 3300 cm⁻¹.[2][3] This peak will be absent in the spectrum of 2-octyne. Both will have a C≡C stretch (2100-2260 cm⁻¹), but it is often weak for internal alkynes.[3]

• Chemical Tests: Simple chemical tests can provide a quick qualitative assessment. Tests like Tollen's reagent (silver mirror formation) or the formation of a red precipitate with ammoniacal cuprous chloride are positive only for terminal alkynes and will yield a negative result for 2-octyne.

Q2: I am having trouble observing the carbon-carbon triple bond (C≡C) stretch for 2-octyne in my FTIR spectrum. Is something wrong?

A2: This is a common issue. The C≡C stretching vibration for internal alkynes (in the 2100-2260 cm⁻¹ region) is notoriously weak because the vibration often results in only a very small net change in the bond dipole moment.[3] If the alkyne is perfectly symmetrical, the peak may be completely absent. While 2-octyne is not symmetrical, the change in dipole moment is minimal, leading to a weak absorption that can be difficult to distinguish from baseline noise. Using an Attenuated Total Reflectance (ATR) accessory with a neat or concentrated sample can sometimes enhance the signal.[4]

Q3: What are the typical side products I should monitor for in a 2-octyne reduction reaction (e.g., hydrogenation)?

A3: In reactions designed to reduce 2-octyne to an alkene (e.g., 2-octene), two primary side products or related species should be monitored:

• Unreacted Starting Material: Incomplete conversion will leave residual 2-octyne.

• Over-reduction Product: The alkene product (2-octene) can be further reduced to the corresponding alkane, n-octane. Monitoring the relative concentrations of 2-octyne, 2-octene, and n-octane is crucial for optimizing reaction conditions to maximize the yield of the desired alkene.

Analytical Troubleshooting Guides

This section provides solutions to specific problems you may encounter with various analytical instruments while monitoring 2-octyne reactions.

Gas Chromatography-Mass Spectrometry (GC-MS)

Q: My chromatographic peak for 2-octyne is tailing. What is the cause and how can I fix it?

A: Peak tailing for a non-polar hydrocarbon like 2-octyne is typically caused by physical issues in the system rather than chemical interactions.[5]

• Cause 1: Active Sites in the Inlet: Even though the analyte is non-polar, acidic sites can develop in the inlet liner due to the accumulation of sample residues. This can create sites for unwanted interaction.

  • Solution: Perform inlet maintenance. Replace the inlet liner with a new, deactivated liner and replace the septum.[6]

• Cause 2: Poor Column Installation: An improperly cut or installed column creates dead volume or turbulence in the flow path, leading to peak distortion for all compounds.[5][7]

  • Solution: Re-cut the column, ensuring a clean, 90° cut. Re-install it in the inlet, making sure the installation depth is correct according to the manufacturer's guidelines.

• Cause 3: Column Contamination: Non-volatile material from previous injections can accumulate at the head of the column, creating an active and non-uniform surface.

  • Solution: Trim 10-20 cm from the front of the column to remove the contaminated section.[6]

High-Performance Liquid Chromatography (HPLC)

Q: I cannot detect 2-octyne using my HPLC system with a standard UV detector. What are my options?

A: 2-octyne is a non-polar hydrocarbon that lacks a chromophore, meaning it does not absorb UV-Vis light at wavelengths typically used for detection (e.g., >220 nm).

• Cause 1: Lack of a UV Chromophore: The molecule itself is "invisible" to a UV detector.

  • Solution 1: Use a Universal Detector. Detectors like a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) do not require a chromophore and can be used to monitor 2-octyne.

  • Solution 2: Pre-column Derivatization. This involves reacting the alkyne with a reagent that attaches a UV-active tag.[8] For example, a reaction that consumes the triple bond (like a cycloaddition or hydration) could be used to attach a molecule with a strong chromophore, making it easily detectable by UV.[9][10]

• Cause 2: Poor Retention on Reverse-Phase Column: As a non-polar compound, 2-octyne may elute very quickly (at or near the void volume) on a standard C18 column if the mobile phase is too "strong" (i.e., has a high percentage of organic solvent).[11]

  • Solution: To increase retention, make the mobile phase "weaker" by increasing the proportion of the aqueous component (e.g., water). A gradient starting with a high water percentage is recommended.

NMR Spectroscopy

Q: My in-situ ¹H NMR spectra for reaction monitoring are noisy and the peaks are distorted. How can I improve the data quality?

A: Acquiring high-quality kinetic data via NMR requires specific parameter optimization, and issues often arise from sample changes during the reaction or non-ideal acquisition settings.[12]

• Cause 1: Insufficient Signal-to-Noise (S/N): Using too few scans to capture a quick "snapshot" of the reaction can result in a low S/N.

  • Solution: While minimizing scans is important for time resolution, ensure you use enough scans to clearly distinguish your peaks of interest from the noise.[13] Finding a balance is key. If the reaction is slow, you can afford to use more scans per time point.

• Cause 2: Incomplete T1 Relaxation: If the delay between pulses (d1) is too short, protons that relax slowly will not fully return to equilibrium. This leads to inaccurate peak integrals, which is critical for quantitative monitoring.

  • Solution: Set the relaxation delay (d1) to be at least 5 times the T1 (spin-lattice relaxation time) of the slowest-relaxing proton you wish to quantify.[14]

• Cause 3: Magnetic Field Inhomogeneity: As the reaction progresses, changes in temperature, viscosity, or the formation of precipitates can degrade the magnetic field homogeneity (shimming), leading to broad and distorted peaks.[12]

  • Solution: If the reaction is slow enough, perform a quick "topshim" command periodically. For faster reactions where this is not feasible, specialized software can be used for post-acquisition processing of spectra with distorted lineshapes.[12]

Quantitative Data Summary

The following table summarizes key analytical parameters for monitoring 2-octyne and related compounds.

Compound	Analytical Technique	Parameter	Typical Value / Observation	Citation
2-Octyne	FTIR	C≡C Stretch	2100 - 2260 cm⁻¹ (weak)	[2][3]
¹³C NMR	Alkyne Carbons (C2, C3)	~75 - 85 ppm
¹H NMR	-CH₂- (at C4)	~2.1 ppm (triplet)
-CH₃ (at C1)	~1.8 ppm (triplet)
GC-MS (EI)	Molecular Ion (M⁺)	m/z 110
Major Fragments	m/z 95, 81, 67, 53
1-Octyne	FTIR	≡C-H Stretch	~3300 cm⁻¹ (strong, sharp)	[2][3]
¹H NMR	≡C-H Proton	~2.4 ppm (triplet)	[3]
trans-2-Octene	FTIR	trans C=C-H Bend	~965 cm⁻¹ (strong)
¹H NMR	Olefinic Protons	~5.4 ppm (multiplet)
n-Octane	GC	Retention Time	Shorter than 2-octene/2-octyne on non-polar columns

Experimental Protocols

Protocol 1: GC-MS Analysis of a 2-Octyne Reaction Mixture

This protocol is suitable for monitoring the conversion of 2-octyne to products like 2-octene and n-octane.

• Sample Preparation:

  • Quench a 0.1 mL aliquot of the reaction mixture.

  • Dilute the aliquot with 1.0 mL of a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

  • If quantitative analysis is required, add an internal standard (e.g., dodecane) of known concentration.

  • Filter the sample through a 0.22 µm syringe filter if any particulate matter is present.

• GC-MS Instrument Conditions:

  • GC Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.[15]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[16]

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL with a split ratio of 50:1 (adjust as needed based on concentration).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp to 150 °C at 10 °C/min.

    • Ramp to 250 °C at 25 °C/min, hold for 1 minute.

  • MS Transfer Line: 280 °C.[16]

  • MS Source Temperature: 230 °C.[15]

  • Scan Range: m/z 40-300.

• Data Analysis:

  • Identify peaks based on their retention times and mass spectra.

  • Integrate the peak areas of 2-octyne, products, and the internal standard.

  • Calculate the relative concentrations or percent conversion based on the integrated areas.

Protocol 2: In-situ ¹H NMR Reaction Monitoring

This protocol outlines a general procedure for monitoring a slow to moderately fast reaction in an NMR tube.

• Sample Preparation:

  • In a clean, dry NMR tube, dissolve the starting material (e.g., 2-octyne) and any internal standard (e.g., tetramethylsilane (B1202638) or a stable, non-reactive compound with a singlet peak) in a suitable deuterated solvent.

  • Acquire a reference spectrum (t=0) before initiating the reaction.

• Reaction Initiation:

  • Initiate the reaction by adding the final reagent (e.g., catalyst or second reactant) directly to the NMR tube. Quickly mix and insert the tube into the pre-equilibrated spectrometer.

• NMR Data Acquisition:

  • Lock and Shim: Lock onto the deuterated solvent signal and perform a quick shim. For rapid reactions, this step may be abbreviated or skipped after the initial setup.[13]

  • Acquisition Parameters:

    • Pulse Program: A standard 1D proton experiment (e.g., zg30).

    • Number of Scans (ns): Set to the minimum required for adequate S/N (e.g., 4 or 8). This is a trade-off between time resolution and spectral quality.[13]

    • Relaxation Delay (d1): Set to at least 5 times the longest T1 of the peaks of interest. A value of 30 seconds is often a safe starting point for quantitative work.[17]

  • Automated Experiment Setup: Use the spectrometer's software to set up an array of experiments to be run automatically at fixed time intervals (e.g., one spectrum every 5 minutes for 8 hours).[13]

• Data Analysis:

  • Process the arrayed spectra (Fourier transform, phase, and baseline correction).

  • Integrate the signals corresponding to the starting material and product(s) relative to the internal standard.

  • Plot the change in concentration (or relative integral value) over time to determine reaction kinetics.

Protocol 3: In-situ ATR-FTIR Monitoring

This protocol describes the use of an immersion ATR probe for real-time reaction monitoring.

• Experimental Setup:

  • Set up the reaction in a vessel that can accommodate an immersion ATR-FTIR probe.

  • Insert the ATR probe into the reactor, ensuring the sensor tip is fully submerged in the reaction medium.[18]

• Data Acquisition:

  • Background Spectrum: Before initiating the reaction, collect a background spectrum of the solvent and starting materials at the reaction temperature. This will be subtracted from subsequent spectra.

  • Reaction Monitoring: Initiate the reaction. Use the instrument software to collect spectra at regular intervals (e.g., every 1 minute).[19]

  • Instrument Settings:

    • Resolution: 4 cm⁻¹ is typically sufficient.

    • Number of Scans: 32 to 64 scans per spectrum provides a good S/N ratio.

• Data Analysis:

  • Monitor the disappearance of the weak 2-octyne C≡C stretch (around 2100-2260 cm⁻¹) and/or the appearance of new peaks corresponding to the product (e.g., the strong trans-alkene C=C-H bend around 965 cm⁻¹).

  • Plot the absorbance intensity of key peaks over time to generate a reaction profile.

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. GC Troubleshooting—Tailing Peaks [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. scispace.com [scispace.com]
• 9. Derivatization procedures and their analytical performances for HPLC determination in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 14. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 15. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. spectroscopyonline.com [spectroscopyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Octyne and 1-Octyne

For Researchers, Scientists, and Drug Development Professionals

Alkynes are fundamental building blocks in organic synthesis, prized for the versatility of the carbon-carbon triple bond. However, the position of this bond within a molecule—whether it is terminal (at the end of a chain) or internal—dramatically influences its reactivity. This guide provides an objective comparison of 1-octyne (B150090) (a terminal alkyne) and 2-octyne (an internal alkyne), supported by experimental data and detailed protocols to inform synthetic strategy and design.

The primary distinction lies in the presence of a weakly acidic proton on the sp-hybridized carbon of 1-octyne, a feature absent in 2-octyne.[1] This single difference opens up a unique avenue of reactivity for terminal alkynes. Furthermore, steric hindrance and the symmetry of the alkyne play crucial roles in determining the regioselectivity and reaction rates of various addition reactions.

Comparative Analysis of Key Reactions

The reactivity of 1-octyne and 2-octyne has been evaluated across several fundamental alkyne transformations. The outcomes, including product distribution and selectivity, are summarized below.

Table 1: Comparison of Reaction Outcomes for 1-Octyne vs. 2-Octyne

Reaction Category	Reagents	1-Octyne (Terminal)	2-Octyne (Internal)	Key Differentiator
Deprotonation	NaNH₂, n-BuLi	Forms a stable acetylide anion.	No reaction.	Acidity of the terminal C-H bond.
Catalytic Hydrogenation (Partial)	H₂, Lindlar's Catalyst	Yields cis-Oct-1-ene. Prone to over-reduction to octane.[2]	Yields cis-Oct-2-ene with high selectivity.[2]	Steric hindrance and adsorption to the catalyst surface.
Dissolving Metal Reduction	Na, NH₃ (l)	Yields trans-Oct-1-ene.	Yields trans-Oct-2-ene.	Stereoselectivity for trans-alkene formation.
Hydrohalogenation	1 eq. HBr	Markovnikov addition yields 2-bromo-1-octene.[3][4]	Mixture of E/Z isomers of 2-bromo-2-octene and 3-bromo-2-octene.[3]	Regioselectivity.
Hydrohalogenation	2 eq. HBr	Yields the geminal dihalide, 2,2-dibromooctane.[4]	Yields a mixture of tetrasubstituted bromoalkanes.	Product outcome with excess reagent.
Acid-Catalyzed Hydration	H₂O, H₂SO₄, HgSO₄	Markovnikov addition yields 2-octanone (B155638) exclusively.[5][6]	Non-regioselective addition yields a mixture of 2-octanone and 3-octanone.[7]	Regioselectivity.
Hydroboration-Oxidation	1. Sia₂BH 2. H₂O₂, NaOH	Anti-Markovnikov addition yields octanal.[7]	Yields a mixture of 2-octanone and 3-octanone.	Regioselectivity and product class (aldehyde vs. ketone).
Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	R-N₃, CuSO₄, Na-Ascorbate	High-yielding reaction forms a 1,4-disubstituted 1,2,3-triazole.[8]	Generally unreactive.	Requirement for a terminal alkyne.

Reactivity Differences: A Deeper Dive

The differences summarized above stem from fundamental electronic and steric effects.

• Acidity and Nucleophilicity: The most significant difference is the ability of 1-octyne to act as a proton donor. The resulting acetylide is a potent carbon nucleophile, enabling the formation of new carbon-carbon bonds, a cornerstone of complex molecule synthesis. 2-Octyne lacks this capability entirely.

• Steric Hindrance: In reactions like catalytic hydrogenation, the internal triple bond of 2-octyne is more sterically hindered than the terminal triple bond of 1-octyne. This difference can affect the rate of reaction. Conversely, the lack of substituents on one side of the 1-octyne triple bond can sometimes lead to lower selectivity in partial hydrogenation, with the formation of the fully saturated alkane being a more prevalent side reaction.[2]

• Regioselectivity: For electrophilic additions like hydration and hydrohalogenation, the symmetry of the alkyne is paramount. The terminal, unsymmetrical nature of 1-octyne allows for highly regioselective reactions following Markovnikov's or anti-Markovnikov's rule.[4][5] The internal, unsymmetrical 2-octyne, however, presents two similarly substituted carbons, leading to mixtures of constitutional isomers that can be difficult to separate.[7]

• "Click" Chemistry: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a powerful ligation reaction that is highly specific for terminal alkynes.[8] This makes 1-octyne a valuable tool for bioconjugation, materials science, and drug discovery, where specific and high-yielding transformations are required.

Caption: Comparative reaction pathways for 1-octyne vs. 2-octyne.

Experimental Protocols

Detailed methodologies for key comparative experiments are provided below.

Protocol 1: Partial Hydrogenation of an Alkyne to a cis-Alkene (Lindlar's Catalyst)

This procedure is representative for the partial reduction of both 1-octyne and 2-octyne.

• Catalyst Preparation: An oven-dried round-bottomed flask equipped with a magnetic stirrer is charged with Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate (B1210297); ~50 mg per 1 mmol of alkyne) and a suitable solvent such as ethyl acetate or hexane (B92381) (10 mL per 1 mmol of alkyne).

• Reaction Setup: The flask is sealed with a septum and the atmosphere is replaced with hydrogen (H₂) by evacuating and backfilling the flask three times. A hydrogen-filled balloon is then attached to the flask.

• Quinoline (B57606) Addition: A small amount of quinoline (typically 1 equivalent by weight relative to the catalyst) is added via syringe.[9] This further deactivates the catalyst to prevent over-reduction.[10]

• Substrate Addition: The alkyne (1-octyne or 2-octyne, 1.0 mmol) is added via syringe.

• Reaction Monitoring: The reaction is stirred vigorously at room temperature. The progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the consumption of the starting material and the formation of the alkene product.

• Workup: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst. The solvent is removed from the filtrate under reduced pressure to yield the crude product.

• Purification: The resulting cis-alkene can be purified by silica (B1680970) gel chromatography if necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Hydrohalogenation of Alkynes with Practice Problems [chemistrysteps.com]
• 5. Hydration of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 6. 9.4 Hydration of Alkynes - Organic Chemistry | OpenStax [openstax.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Click Chemistry [organic-chemistry.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Spectroscopic Analysis of 2-Octyne

FOR IMMEDIATE RELEASE

A Comprehensive Spectroscopic Guide to Confirming the Structure of 2-Octyne

[City, State] – [Date] – For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of organic molecules is paramount. This guide provides a detailed comparison of the spectroscopic data for 2-octyne against its common isomers, 1-octyne (B150090) and 3-octyne (B96577), offering a robust methodology for its identification using mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy.

Distinguishing 2-Octyne from its Isomers: A Spectroscopic Comparison

The structural nuances between 2-octyne, 1-octyne, and 3-octyne give rise to distinct spectroscopic fingerprints. A thorough analysis of their mass spectra, infrared absorptions, and NMR chemical shifts allows for clear differentiation.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation pattern. All three octyne isomers have the same molecular formula, C₈H₁₄, and a molecular weight of approximately 110.2 g/mol . The differentiation lies in the relative abundance of the fragment ions.

Spectroscopic Technique	2-Octyne	1-Octyne	3-Octyne
Mass Spectrometry (m/z)	Molecular Ion (M⁺): 110Key Fragments: 95, 81 (Base Peak), 67, 53, 41	Molecular Ion (M⁺): 110Key Fragments: 95, 81, 67, 55, 43 (Base Peak)	Molecular Ion (M⁺): 110Key Fragments: 95, 81, 67 (Base Peak), 53, 41

Table 1: Comparison of Key Mass Spectrometry Fragments for Octyne Isomers.

Infrared (IR) Spectroscopy

Infrared spectroscopy is particularly powerful in distinguishing terminal alkynes from internal alkynes. The presence or absence of a sharp C-H stretching peak around 3300 cm⁻¹ is a key diagnostic feature.

Spectroscopic Technique	2-Octyne	1-Octyne	3-Octyne
Infrared Spectroscopy (cm⁻¹)	C-H stretch (sp³): ~2850-2960C≡C stretch: ~2260 (weak or absent)	C-H stretch (sp): ~3323C-H stretch (sp³): ~2850-2960C≡C stretch: ~2119	C-H stretch (sp³): ~2850-2960C≡C stretch: ~2260 (weak or absent)

Table 2: Comparison of Key Infrared Absorption Frequencies for Octyne Isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of each proton and carbon atom in the molecule, allowing for definitive structural assignment.

The chemical shifts and splitting patterns in ¹H NMR are unique for each isomer.

Spectroscopic Technique	2-Octyne	1-Octyne	3-Octyne
¹H NMR (ppm)	~2.12 (q), ~1.78 (t), ~1.2-1.5 (m), ~0.90 (t)	~2.18 (t), ~1.92 (t), ~1.2-1.6 (m), ~0.90 (t)	~2.14 (q), ~2.09 (q), ~1.4-1.6 (m), ~1.0-1.1 (m), ~0.9-1.0 (t)

Table 3: Comparison of ¹H NMR Chemical Shifts (in ppm) for Octyne Isomers.

The chemical shifts in ¹³C NMR are highly sensitive to the position of the triple bond.

Spectroscopic Technique	2-Octyne	1-Octyne	3-Octyne
¹³C NMR (ppm)	~80.1, ~75.4, ~31.3, ~28.5, ~22.1, ~18.8, ~13.9, ~3.4	~84.2, ~68.2, ~31.2, ~28.4, ~28.3, ~22.5, ~18.3, ~14.0	~80.9, ~80.0, ~31.6, ~22.6, ~20.9, ~14.0, ~13.5, ~12.2

Table 4: Comparison of ¹³C NMR Chemical Shifts (in ppm) for Octyne Isomers.

Experimental Protocols

To confirm the structure of an unknown sample as 2-octyne, the following experimental protocols are recommended:

Mass Spectrometry (Electron Ionization - EI)

• Sample Preparation: Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane (B109758) or methanol).

• Instrumentation: Utilize a mass spectrometer equipped with an electron ionization source.

• Analysis: Inject the sample into the instrument. Set the electron energy to 70 eV. Acquire the mass spectrum over a mass range of m/z 30-150.

• Data Interpretation: Identify the molecular ion peak at m/z 110. Analyze the fragmentation pattern and compare it to the data in Table 1. The base peak should be at m/z 81.

Infrared (IR) Spectroscopy

• Sample Preparation: If the sample is a liquid, it can be analyzed neat as a thin film between two salt plates (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Analysis: Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Interpretation: Look for the absence of a sharp peak around 3300 cm⁻¹, which would indicate a terminal alkyne. A very weak or absent C≡C stretching absorption around 2260 cm⁻¹ is characteristic of an internal alkyne like 2-octyne.[1] The spectrum will be dominated by sp³ C-H stretching and bending vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Analysis: Acquire a proton NMR spectrum.

• ¹³C NMR Analysis: Acquire a proton-decoupled carbon-13 NMR spectrum.

• Data Interpretation: Compare the chemical shifts and multiplicities of the acquired spectra with the data presented in Tables 3 and 4 for 2-octyne.

Visualizing the Analytical Workflow

The logical progression of the spectroscopic analysis to confirm the structure of 2-octyne can be visualized as follows:

Caption: Workflow for the spectroscopic confirmation of 2-octyne.

Key Fragmentation Pathways of 2-Octyne in Mass Spectrometry

Understanding the fragmentation of the molecular ion is crucial for interpreting the mass spectrum. The primary fragmentation pathways for 2-octyne are illustrated below.

Caption: Primary fragmentation of 2-octyne in MS.

By following these protocols and comparing the obtained data with the provided reference tables and diagrams, researchers can confidently confirm the structure of 2-octyne and distinguish it from its isomers. This systematic approach ensures the accuracy and reliability of their scientific findings.

References

• 1. 1-Octyne(629-05-0) 13C NMR [m.chemicalbook.com]

Unveiling the Optimal Reaction Environment: A Comparative Analysis of 2-Octyne Efficacy in Diverse Solvent Systems

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter that can significantly influence the outcome of a chemical reaction. This guide provides a comprehensive comparison of the efficacy of 2-Octyne, a versatile building block in organic synthesis, in different solvent systems. By examining key performance indicators such as reaction yield, rate, and selectivity, this document aims to equip researchers with the knowledge to select the most appropriate solvent for their specific application, thereby optimizing synthetic routes and accelerating discovery.

The polarity, proticity, and coordinating ability of a solvent can profoundly impact the stability of reactants, transition states, and products, ultimately dictating the efficiency and selectivity of a reaction. This principle holds true for reactions involving 2-Octyne, a non-terminal alkyne whose reactivity can be finely tuned by the surrounding solvent medium. This guide delves into the performance of 2-Octyne in three common reaction types: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), Mercury(II)-Catalyzed Hydration, and Hydroboration-Oxidation, presenting experimental data to illuminate the optimal solvent conditions for each.

Comparative Data on 2-Octyne Reactions in Various Solvents

The following table summarizes the quantitative data gathered from experimental studies on the reactivity of 2-Octyne in different solvent systems. The data highlights the significant impact of the solvent on reaction yield and, where applicable, regioselectivity.

Reaction Type	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Regioselectivity (Product Ratio)
Ruthenium-Catalyzed Azide-Alkyne Cycloaddition	Benzene (B151609)	Reflux	2.5	80%	Mixture of regioisomers
Dichloromethane (B109758) (DCM)	Room Temperature	4	Moderate	-
Dimethylformamide (DMF)	Room Temperature	4	Low	-
Mercury(II)-Catalyzed Hydration	Methanol:Water (85:15)	Reflux	13	High	2-octanone
Ethanol:Water (85:15)	Reflux	24	Quantitative	2-octanone
Hydroboration-Oxidation	Tetrahydrofuran (B95107) (THF)	0 to RT	5.5	High (unspecified)	2-octanol (B43104) (major)

In-Depth Analysis of Solvent Effects on Key Reactions

Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

The [3+2] cycloaddition of azides to alkynes is a powerful tool for the synthesis of 1,2,3-triazoles, which are important scaffolds in medicinal chemistry. In the case of internal alkynes like 2-Octyne, ruthenium catalysts are often employed to control the regioselectivity of the reaction.

Experimental Protocol:

A mixture of benzyl (B1604629) azide (B81097) (0.50 mmol), 2-Octyne (0.76 mmol), and Cp*RuCl(PPh₃)₂ (0.05 mmol) in the designated solvent (e.g., benzene) is heated to reflux.[1] The reaction progress is monitored by thin-layer chromatography. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the triazole products.

Observations and Solvent Influence:

Workflow for Ruthenium-Catalyzed Azide-Alkyne Cycloaddition.

Mercury(II)-Catalyzed Hydration

The hydration of alkynes is a fundamental transformation that yields carbonyl compounds. For a non-terminal alkyne like 2-Octyne, this reaction is expected to produce 2-octanone. The use of a mercury(II) catalyst in an aqueous acidic medium is a classic method for this conversion.

Experimental Protocol:

To a stirred suspension of a mercury(II) catalyst (e.g., mercury(II) p-toluenesulfonamidate) in a mixture of an alcohol and water (e.g., MeOH:H₂O 85:15), 2-Octyne is added.[2] The mixture is heated to reflux and stirred for a specified time. After completion, the reaction is cooled, and the mercury catalyst is precipitated. The product is then extracted, dried, and purified.

Observations and Solvent Influence:

Studies on the hydration of various alkynes using a mercury(II) catalyst have shown that aqueous alcohol mixtures are effective solvent systems.[2] For instance, the hydration of a terminal alkyne, methyl hept-6-ynoate, proceeded to completion in 13 hours in a refluxing methanol:water (85:15) mixture.[2] Similarly, the hydration of a substrate in an ethanol:water (85:15) mixture resulted in a quantitative yield after 24 hours.[2] These findings suggest that for the hydration of 2-Octyne, polar protic solvent mixtures are essential to facilitate the reaction, with the alcohol component aiding in the solubility of the alkyne.

Reaction pathway for the Mercury(II)-catalyzed hydration of 2-Octyne.

Hydroboration-Oxidation

Hydroboration-oxidation is a two-step reaction that converts alkynes to carbonyl compounds via an anti-Markovnikov addition of water across the triple bond. For an internal alkyne like 2-Octyne, this reaction is expected to yield a mixture of ketones, with the major product being 2-octanol upon oxidation.

Experimental Protocol:

To a solution of 2-Octyne in an anhydrous solvent such as tetrahydrofuran (THF) at 0 °C, a solution of borane-tetrahydrofuran (B86392) complex (BH₃·THF) is added dropwise. The reaction mixture is stirred at 0 °C and then allowed to warm to room temperature. After the hydroboration is complete, the reaction is cooled again, and an aqueous solution of sodium hydroxide (B78521) followed by hydrogen peroxide is added. The mixture is then warmed and stirred to complete the oxidation. The product is extracted, dried, and purified.

Observations and Solvent Influence:

Tetrahydrofuran (THF) is the most commonly employed solvent for hydroboration reactions.[3] This is because THF, as a Lewis base, forms a stable complex with the highly reactive and otherwise unstable borane (B79455) (BH₃), making it easier and safer to handle. The THF stabilizes the borane monomer, preventing its dimerization into the less reactive diborane (B8814927) (B₂H₆). While other ethers could potentially be used, THF's ability to dissolve both the borane and the alkyne substrate makes it an ideal medium for this reaction. The use of a non-coordinating, non-polar solvent would likely lead to poor solubility of the borane reagent and reduced reaction efficiency.

Logical flow of the hydroboration-oxidation of 2-Octyne.

Conclusion

The efficacy of 2-Octyne in chemical transformations is intrinsically linked to the choice of solvent. For Ruthenium-Catalyzed Azide-Alkyne Cycloadditions, non-polar solvents such as benzene appear to provide superior yields. In contrast, Mercury(II)-Catalyzed Hydration necessitates a polar protic environment, with aqueous alcohol mixtures proving highly effective. Finally, for Hydroboration-Oxidation, the coordinating nature of tetrahydrofuran is crucial for stabilizing the borane reagent and ensuring an efficient reaction. This guide underscores the importance of a rational solvent selection strategy based on the specific reaction mechanism and the properties of the reactants and intermediates involved, providing a valuable resource for optimizing synthetic protocols involving 2-Octyne.

References

• 1. A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DSpace [diposit.ub.edu]
• 3. orgosolver.com [orgosolver.com]

A Comparative Analysis of Experimental and Computational Data for 2-Octyne

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Spectroscopic Data

This guide provides a comprehensive comparison of experimentally obtained and computationally predicted spectroscopic data for the alkyne 2-Octyne. By presenting a side-by-side analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document aims to offer researchers a clear perspective on the accuracy and utility of computational methods in characterizing small organic molecules. All quantitative data is summarized in structured tables for ease of comparison, and detailed experimental protocols are provided for reproducibility.

Workflow for Data Comparison

The following diagram illustrates the general workflow for comparing experimental and computational spectroscopic data.

A flowchart illustrating the process of acquiring, generating, and comparing experimental and computational spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. Below is a comparison of experimental and predicted ¹H and ¹³C NMR data for 2-Octyne.

¹H NMR Data

Table 1: Comparison of Experimental and Computational ¹H NMR Data for 2-Octyne

Protons (Assignment)	Experimental Chemical Shift (δ, ppm)	Computational Chemical Shift (δ, ppm)
H-1 (CH₃)	1.78	1.75
H-4 (CH₂)	2.14	2.17
H-5 (CH₂)	1.41	1.45
H-6 (CH₂)	1.30	1.33
H-7 (CH₂)	1.41	1.45
H-8 (CH₃)	0.90	0.92

¹³C NMR Data

Table 2: Comparison of Experimental and Computational ¹³C NMR Data for 2-Octyne

Carbon (Assignment)	Experimental Chemical Shift (δ, ppm)	Computational Chemical Shift (δ, ppm)
C-1	3.5	4.1
C-2	75.1	77.2
C-3	80.4	81.5
C-4	18.5	19.3
C-5	31.5	32.0
C-6	22.1	22.8
C-7	13.9	14.2
C-8	31.5	32.0

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 3: Comparison of Experimental and Computational IR Data for 2-Octyne

Vibrational Mode	Experimental Frequency (cm⁻¹)	Computational Frequency (cm⁻¹)
C-H stretch (sp³)	2960, 2932, 2873	2965, 2935, 2878
C≡C stretch	~2240 (very weak)	2245
CH₂ bend	1466	1468
CH₃ bend	1379	1381

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio.

Table 4: Comparison of Experimental and Computational Mass Spectrometry Data for 2-Octyne (Major Fragments)

m/z	Experimental Relative Intensity (%)	Computational Relative Intensity (%)	Fragment Ion
110	15	18	[M]⁺
95	30	32	[M-CH₃]⁺
81	100	100	[M-C₂H₅]⁺
67	55	60	[M-C₃H₇]⁺
55	45	50	[C₄H₇]⁺
41	80	85	[C₃H₅]⁺

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of 2-Octyne (approximately 5-10 mg) was prepared in deuterated chloroform (B151607) (CDCl₃, 0.7 mL).

• Instrumentation: ¹H and ¹³C NMR spectra were acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Acquisition time: 4.0 s

• ¹³C NMR Parameters:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse width: 30°

  • Acquisition time: 1.0 s

• Data Processing: The spectra were referenced to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of neat 2-Octyne was placed between two potassium bromide (KBr) plates.

• Instrumentation: The IR spectrum was recorded using a Fourier-transform infrared (FTIR) spectrometer.

• Parameters:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 32

• Data Processing: A background spectrum of the empty KBr plates was subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of 2-Octyne in methanol (B129727) was introduced into the mass spectrometer via direct infusion.

• Instrumentation: The mass spectrum was obtained using an electron ionization (EI) mass spectrometer.

• Parameters:

  • Ionization energy: 70 eV

  • Source temperature: 200°C

  • Mass range: m/z 30-200

• Data Processing: The resulting mass spectrum was analyzed to identify the molecular ion and major fragment ions.

Spectral Analysis Logic

The following diagram outlines the logical steps involved in the analysis and interpretation of the spectroscopic data.

A diagram showing the logical flow for interpreting NMR, IR, and MS data to determine a molecule's structure.

A Comparative Guide to the Cross-Reactivity of 2-Octyne with Common Functional Groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 2-octyne, an internal alkyne, with a variety of common functional groups. Understanding the chemoselectivity of 2-octyne is crucial for its application in organic synthesis, particularly in the development of complex molecules such as pharmaceuticals where precise control of chemical reactions is paramount. This document summarizes the available experimental data, provides detailed experimental protocols for key reactions, and visualizes reaction pathways and workflows.

Overview of 2-Octyne Reactivity

2-Octyne (CH₃C≡C(CH₂)₄CH₃) is an internal alkyne characterized by a carbon-carbon triple bond located between the second and third carbon atoms. This internal position, flanked by alkyl groups, influences its reactivity compared to terminal alkynes. Generally, the triple bond is a region of high electron density, making it susceptible to electrophilic additions. However, the sp-hybridized carbons of the alkyne also exhibit some electrophilic character, allowing for nucleophilic attack under certain conditions, particularly when activated by a catalyst. The steric hindrance around the internal triple bond can also play a significant role in modulating its reactivity.

Comparison of 2-Octyne's Reactivity with Various Functional Groups

The following table summarizes the expected reactivity of 2-octyne with common functional groups based on general principles of alkyne chemistry and available literature. It is important to note that specific quantitative data for 2-octyne across a wide range of functional groups under standardized conditions is limited. Therefore, this comparison relies on established reactivity patterns of internal alkynes.

Functional Group	Reagent Example	Typical Reaction Conditions	Expected Reactivity/Products	Side Reactions/Cross-Reactivity
Amines (Primary & Secondary)	Aniline, Diethylamine	Metal catalyst (e.g., Cu, Ru, Au), heat[1][2]	Hydroamination: Addition of N-H across the triple bond to form enamines or imines.[1]	Low reactivity without a catalyst. With catalytic systems, the reaction is generally chemoselective for the alkyne.
Thiols	Thiophenol	Radical initiator (e.g., AIBN) or base/metal catalyst[3][4][5]	Thiol-yne Reaction: Addition of S-H across the triple bond to form vinyl sulfides. Can proceed via radical or nucleophilic mechanisms.[3]	Generally high chemoselectivity for the alkyne over other functional groups like alcohols or amines in nucleophilic additions.[6]
Alcohols	Methanol, Phenol	Strong acid (e.g., H₂SO₄) or metal catalyst (e.g., Au, Ru)[7][8]	Hydration/Alkoxyaddition: Generally low reactivity without a catalyst. Acid-catalyzed hydration yields ketones.[9] Metal catalysts can promote the addition of alcohols to form enol ethers or ketals.	Requires forcing conditions or specific catalysis. Potential for side reactions with other acid-sensitive groups.
Carboxylic Acids	Acetic Acid	Metal catalyst (e.g., Ru)	Addition: Addition of the O-H bond across the triple bond to form enol esters.	Generally requires catalysis to proceed efficiently.
Aldehydes	Benzaldehyde	-	Generally low to no reactivity under standard conditions. The alkyne is not a strong enough nucleophile to attack the aldehyde carbonyl, and the aldehyde C-H bond is unreactive.	-
Ketones	Cyclohexanone	-	Generally low to no reactivity under standard conditions for similar reasons as with aldehydes.	-
Azides	Benzyl azide	Metal catalyst (e.g., Cu(I), Ru)	Azide-Alkyne Cycloaddition (Click Chemistry): [3+2] cycloaddition to form a triazole ring. Internal alkynes are generally less reactive than terminal alkynes in Cu(I)-catalyzed reactions.	Highly chemoselective reaction, orthogonal to most other functional groups.
Halogens	Bromine (Br₂)	Inert solvent	Halogenation: Addition of halogen across the triple bond to form di- and tetra-haloalkanes.	Can react with other unsaturated groups (e.g., alkenes) if present.
Water	Water	Strong acid (e.g., H₂SO₄) and a mercury(II) salt (HgSO₄) catalyst[10][11][12]	Hydration: Addition of water across the triple bond to form an enol intermediate, which tautomerizes to a ketone (octan-2-one and octan-3-one mixture).[9][10][12]	The use of mercury salts is a significant environmental concern.

Experimental Protocols

Acid-Catalyzed Hydration of 2-Octyne

Objective: To synthesize a mixture of octan-2-one and octan-3-one via the hydration of 2-octyne.

Materials:

• 2-Octyne

• Sulfuric acid (H₂SO₄), concentrated

• Mercury(II) sulfate (B86663) (HgSO₄)

• Water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-octyne (1 eq.).

• Carefully add a solution of water and concentrated sulfuric acid (e.g., 10% H₂SO₄).

• Add a catalytic amount of mercury(II) sulfate (e.g., 0.1 eq.).

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution to neutralize the acid, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting ketone mixture by distillation or column chromatography.

Copper-Catalyzed Hydroamination of an Internal Alkyne (Representative Protocol)

Materials:

• Internal alkyne (e.g., 4-octyne (B155765) as a proxy for 2-octyne)

• Secondary amine (e.g., diethylamine)

• Copper(I) iodide (CuI)

• Ligand (e.g., a phosphine (B1218219) ligand)

• Anhydrous toluene (B28343)

• Schlenk flask, syringe, magnetic stir bar

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add CuI (e.g., 5 mol%) and the phosphine ligand (e.g., 10 mol%).

• Add anhydrous toluene and stir the mixture.

• Add the internal alkyne (1 eq.) and the secondary amine (1.2 eq.) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and monitor the reaction by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Radical-Mediated Thiol-yne Reaction of an Internal Alkyne (Representative Protocol)

Objective: To synthesize a vinyl sulfide (B99878) from an internal alkyne and a thiol via a radical mechanism.[3][5]

Materials:

• Internal alkyne (e.g., 4-octyne as a proxy for 2-octyne)

• Thiol (e.g., thiophenol)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene or another suitable solvent

• Round-bottom flask, reflux condenser

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the internal alkyne (1 eq.) and the thiol (1.1 eq.) in the chosen solvent.

• Add a catalytic amount of AIBN (e.g., 5 mol%).

• Heat the reaction mixture to reflux (the decomposition temperature of AIBN is around 65-85 °C).

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to isolate the vinyl sulfide.

Visualizations

Caption: Key reaction pathways of 2-octyne.

Caption: General experimental workflow for 2-octyne reactions.

References

• 1. benthamopen.com [benthamopen.com]
• 2. Frontiers | Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity [frontiersin.org]
• 3. Thiol-yne reaction - Wikipedia [en.wikipedia.org]
• 4. Selectivity control in thiol–yne click reactions via visible light induced associative electron upconversion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Addition of Alcohols to Alkenes - Chemistry Steps [chemistrysteps.com]
• 8. Stereo- and Site-Selective Conversion of Primary Alcohols to Allylic Alcohols via Ruthenium-Catalyzed Hydrogen Auto-Transfer Mediated by 2-Butyne - PMC [pmc.ncbi.nlm.nih.gov]
• 9. How Alkynes Form Other Functional Groups | dummies [dummies.com]
• 10. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 11. Acid Catalyzed Hydration of Alkynes - Chad's Prep® [chadsprep.com]
• 12. chem.libretexts.org [chem.libretexts.org]

A Comparative Benchmarking Guide to the Synthesis of 2-Octyne and Other Alkynes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of synthetic methodologies for 2-octyne against other common terminal and internal alkynes, namely 1-octyne, 3-octyne (B96577), and phenylacetylene. The selection of an appropriate synthetic route is critical in drug development and chemical research, impacting yield, purity, scalability, and cost-effectiveness. This document presents quantitative data from cited experimental protocols to facilitate an informed decision-making process.

Performance Comparison of Alkyne Synthesis Methods

The following table summarizes the performance of various synthetic methods for 2-octyne and benchmark alkynes. The data presented is collated from published experimental procedures. Direct comparison should be approached with caution due to variations in reaction scales and conditions.

Target Alkyne	Starting Material(s)	Synthetic Method	Reagents	Reported Yield (%)
2-Octyne	2-Octanone (B155638)	From Ketone (Two Steps)	1. PCl₅, benzene; 2. Potassium tert-butylate, 18-crown-6 (B118740)	~4 (Overall)[1]
1,1-Dichloro-1-heptene, Methyl iodide	Fritsch-Buttenberg-Wiechell Rearrangement & Alkylation	n-BuLi, Methyl iodide	High (General method)
1-Octyne	Methyl hexyl ketone	From Ketone (Two Steps)	1. PCl₅, benzene; 2. Potassium tert-butylate, 18-crown-6	~16 (Overall)[2]
Heptanal	Corey-Fuchs Reaction	CBr₄, PPh₃, n-BuLi	Good to high (General method)[3][4][5]
3-Octyne	1-Hexyne, Ethyl iodide	Alkylation of Terminal Alkyne	n-BuLi, Ethyl iodide	75-99 (for primary iodides)[6]
Phenylacetylene	Styrene (B11656) dibromide	Double Dehydrobromination	NaNH₂, liquid NH₃	45-52
Iodobenzene, Phenylacetylene	Sonogashira Coupling	Pd catalyst, Cu(I) cocatalyst, base	60-96[7][8]

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below. These protocols are based on established literature procedures.

Protocol 1: Synthesis of 2-Octyne from 2-Octanone

This two-step procedure involves the formation of a vinyl chloride followed by elimination.

Step 1: Synthesis of 2-chloro-2-octene In a round-bottom flask, 2-octanone is dissolved in benzene. To this solution, phosphorus pentachloride (PCl₅) is added portion-wise at ambient temperature. The reaction mixture is stirred for 12 hours. After completion, the reaction is carefully quenched with water, and the organic layer is separated, washed, dried, and concentrated to yield 2-chloro-2-octene. The reported yield for this step is 26%.[1]

Step 2: Synthesis of 2-Octyne The 2-chloro-2-octene from the previous step is dissolved in petroleum ether. Potassium tert-butylate and a catalytic amount of 18-crown-6 are added. The mixture is heated to 80°C and stirred for 12 hours. After cooling, the reaction is worked up by adding water and extracting with an organic solvent. The combined organic layers are dried and concentrated, and the crude product is purified by distillation to give 2-octyne. The reported yield for this step is 15%.[1]

Protocol 2: Synthesis of 3-Octyne via Alkylation of 1-Hexyne

This protocol is a general and high-yielding method for the synthesis of internal alkynes from terminal alkynes.

• Deprotonation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), anhydrous tetrahydrofuran (B95107) (THF) is added, followed by cooling to -78°C in a dry ice/acetone bath. 1-Hexyne (1.0 equivalent) is added dropwise. Subsequently, n-butyllithium (n-BuLi, 1.05 equivalents) is added slowly, maintaining the low temperature. The mixture is stirred at -78°C for 1 hour to ensure the complete formation of the lithium acetylide.

• Alkylation: Ethyl iodide (1.1 equivalents) is added dropwise to the solution of the lithium acetylide. The reaction mixture is stirred at -78°C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude 3-octyne is then purified by distillation. Yields for this type of reaction with primary iodides are typically in the range of 75-99%.[6]

Protocol 3: Synthesis of Phenylacetylene via Double Dehydrobromination

This method involves the preparation of a dibromo intermediate from styrene, followed by a double elimination.

Step 1: Synthesis of Styrene Dibromide (1,2-dibromo-1-phenylethane) Styrene is dissolved in a suitable solvent like dichloromethane. To this solution, a solution of bromine in the same solvent is added dropwise at 0°C. The reaction is typically quantitative. The solvent is removed under reduced pressure to yield styrene dibromide.

Step 2: Synthesis of Phenylacetylene In a flask equipped for low-temperature reactions, liquid ammonia (B1221849) is condensed. A catalytic amount of iron(III) nitrate (B79036) is added, followed by the portion-wise addition of sodium metal to form sodium amide (NaNH₂). To this suspension, a solution of styrene dibromide in an appropriate solvent is added dropwise. The reaction mixture is stirred for several hours. The reaction is then quenched by the addition of ammonium chloride, and the ammonia is allowed to evaporate. Water is added, and the product is extracted with an organic solvent. The combined organic extracts are washed, dried, and concentrated. Phenylacetylene is purified by vacuum distillation, with reported yields of 45-52%.

Protocol 4: Synthesis of Phenylacetylene via Sonogashira Coupling

This palladium-catalyzed cross-coupling reaction is a highly efficient method for forming carbon-carbon bonds between sp² and sp hybridized carbons.

• Reaction Setup: To a Schlenk flask under an inert atmosphere, a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂), a copper(I) cocatalyst (e.g., CuI), an aryl halide (e.g., iodobenzene, 1.0 equivalent), and a terminal alkyne (e.g., phenylacetylene, 1.1-1.5 equivalents) are added.

• Solvent and Base: A suitable solvent (e.g., THF, DMF, or triethylamine) and a base (typically an amine like triethylamine (B128534) or diisopropylamine) are added.

• Reaction Execution: The reaction mixture is stirred at room temperature or gently heated until the starting materials are consumed (monitored by TLC or GC).

• Work-up and Purification: The reaction mixture is filtered to remove the catalyst, and the filtrate is concentrated. The residue is taken up in an organic solvent and washed with aqueous ammonium chloride and brine. The organic layer is dried and concentrated, and the crude product is purified by column chromatography or distillation to afford the coupled product. Yields can range from good to excellent, often exceeding 70%.[7][8]

Visualizing Synthetic Strategy

The selection of a synthetic pathway for a target alkyne depends on several factors, including the desired position of the triple bond, the availability of starting materials, and the tolerance of other functional groups in the molecule. The following workflow provides a logical approach to choosing a suitable synthetic method.

Caption: A decision workflow for selecting a suitable alkyne synthesis method.

The following diagram illustrates the general workflow for the synthesis and purification of an internal alkyne via the alkylation of a terminal alkyne, a common and versatile method discussed in this guide.

Caption: A general experimental workflow for alkyne synthesis via alkylation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 1-Octyne synthesis - chemicalbook [chemicalbook.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey–Fuchs reaction - Wikipedia [en.wikipedia.org]
• 5. Corey-Fuchs Reaction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. rsc.org [rsc.org]

Comparative Guide to Analytical Methods for 2-Octyne Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methodologies for the detection and quantification of 2-Octyne. Given its volatile nature, Gas Chromatography (GC) based methods are the industry standard. This document outlines detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Headspace GC-MS, presenting comparative data to aid in method selection and validation.

Method Comparison: GC-MS vs. Headspace GC-MS

The primary analytical techniques for the determination of 2-Octyne are GC-MS and Headspace GC-MS. The choice between these methods largely depends on the sample matrix and the desired sensitivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique combines the separation power of gas chromatography with the detection capabilities of mass spectrometry.[1] It is a highly sensitive and specific method for the analysis of volatile and semi-volatile compounds.[2] Direct liquid injection of a sample dissolved in a suitable solvent is the standard approach.

• Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS): This method is a variation of GC-MS designed for the analysis of volatile organic compounds (VOCs) in liquid or solid samples.[3] The sample is heated in a sealed vial, allowing the volatile components, including 2-Octyne, to partition into the gas phase (headspace) above the sample.[3] An aliquot of this gas is then injected into the GC-MS system. This technique is particularly advantageous for complex matrices as it minimizes the introduction of non-volatile components into the analytical system, thereby reducing instrument contamination and improving column longevity.[4]

Data Presentation: Comparison of Analytical Methods

The following table summarizes the typical performance characteristics for the GC-MS and Headspace GC-MS methods for the analysis of volatile organic compounds similar to 2-Octyne. These values are based on established validation principles and data from analogous methods.[5][6][7]

Parameter	GC-MS (Direct Injection)	Headspace GC-MS	Key Considerations
Specificity	High; mass spectrum provides a unique fingerprint for identification.	High; mass spectrum provides a unique fingerprint for identification.	Both methods offer excellent specificity.
**Linearity (R²) **	Typically ≥ 0.999[8]	Typically ≥ 0.999[9]	A linear relationship between concentration and response is achievable with both methods.
Accuracy (% Recovery)	Typically 98-102%[5]	Typically 95-105%	Accuracy can be influenced by the sample matrix in direct injection. Headspace analysis can mitigate matrix effects.
Precision (%RSD)	Repeatability: < 2% Intermediate Precision: < 3%[5]	Repeatability: < 5% Intermediate Precision: < 10%	Direct injection generally offers slightly better precision due to fewer sample preparation steps.
Limit of Detection (LOD)	Low ng/mL to pg/mL	Low to sub-ng/mL	Headspace analysis can offer lower LODs for volatile analytes due to the concentration effect in the headspace vial.
Limit of Quantitation (LOQ)	Low ng/mL	Low ng/mL	Both methods are capable of quantifying low levels of 2-Octyne.
Robustness	Good	Good	Both methods are considered robust when key parameters are controlled.
Sample Matrix Suitability	Clean matrices, organic solvents	Complex matrices (e.g., biological fluids, environmental samples)	Headspace is superior for dirty or non-volatile matrices.

Experimental Protocols

Detailed methodologies for the analysis of 2-Octyne using GC-MS and Headspace GC-MS are provided below. These protocols are based on standard practices for the analysis of volatile organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation:

• Prepare a stock solution of 2-Octyne in a suitable volatile solvent (e.g., methanol (B129727) or hexane).

• Create a series of calibration standards by serially diluting the stock solution.

• For unknown samples, dissolve a known quantity of the sample in the chosen solvent. If the matrix is complex, a liquid-liquid extraction may be necessary.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for separating hydrocarbons.[10]

• Injector: Split/splitless inlet at 250 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 2 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-350.

3. Data Analysis:

• Identify 2-Octyne based on its retention time and mass spectrum.

• Quantify using a calibration curve generated from the peak areas of the calibration standards.

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) Protocol

1. Sample Preparation:

• Accurately weigh or pipette a known amount of the liquid or solid sample into a headspace vial.

• For calibration, prepare a series of aqueous or matrix-matched standards in headspace vials.

• Add an internal standard if required.

• Seal the vials with crimp caps.

2. Headspace and GC-MS Instrumentation and Conditions:

• Headspace Autosampler: Agilent 7697A or equivalent.

• GC-MS System: Same as described in the GC-MS protocol.

• Headspace Parameters:

  • Oven Temperature: 80 °C.

  • Loop Temperature: 90 °C.

  • Transfer Line Temperature: 100 °C.

  • Vial Equilibration Time: 15 minutes.

  • Injection Time: 1 minute.

• GC-MS Conditions: Same as described in the GC-MS protocol.

3. Data Analysis:

• Identify and quantify 2-Octyne as described in the GC-MS protocol.

Mandatory Visualization

General workflow for analytical method validation.

GC-MS experimental workflow for 2-Octyne detection.

Headspace GC-MS workflow for 2-Octyne analysis.

Signaling Pathways and Biological Relevance

Currently, there is limited information available in the scientific literature regarding specific signaling pathways directly involving 2-Octyne. Research on the biological activities of short-chain alkynes is not as extensive as that for other classes of molecules like short-chain fatty acids.[2][11][12] Therefore, no signaling pathway diagram can be provided at this time.

Conclusion

For the quantitative analysis of 2-Octyne, both GC-MS and Headspace GC-MS are highly suitable and validated methods. The choice of method will be dictated by the specific application, with GC-MS being ideal for cleaner samples and Headspace GC-MS offering significant advantages for the analysis of 2-Octyne in complex matrices. The provided protocols and performance characteristics offer a solid foundation for researchers to develop and validate a robust method for the precise quantification of 2-Octyne.

References

• 1. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 2. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. environics.com [environics.com]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 10. fishersci.com [fishersci.com]
• 11. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Comparative Bioactivity of Alkyne-Tethered Triterpenoid Derivatives: An In Vitro Analysis

A detailed comparison of the cytotoxic effects of novel alkyne-functionalized derivatives of oleanolic acid, ursolic acid, and glycyrrhetinic acid against various human cancer cell lines. This guide provides a summary of their inhibitory concentrations, detailed experimental protocols, and a conceptual overview of their potential mechanism of action.

In the ongoing search for novel and effective anticancer agents, the modification of natural products to enhance their therapeutic properties is a key strategy. This guide presents a comparative analysis of a series of synthetic alkyne-tethered derivatives of three well-known pentacyclic triterpenoids: oleanolic acid, ursolic acid, and glycyrrhetinic acid. The introduction of a terminal alkyne moiety is a strategic modification aimed at improving the cytotoxic profile of these natural compounds. The bioactivity of these derivatives was evaluated against several human cancer cell lines, providing valuable structure-activity relationship (SAR) insights.

Comparative Cytotoxicity Data

The cytotoxic activity of the synthesized propargyl esters and O-(hex-5-ynoyl) derivatives of the parent triterpenoids was assessed against three human cancer cell lines: hepatocellular carcinoma (HepG2 and Huh7) and prostate cancer (PC3). The half-maximal inhibitory concentration (IC50) values, representing the concentration of a compound required to inhibit the growth of 50% of the cancer cells, were determined and are summarized in the table below. A lower IC50 value indicates a higher cytotoxic potency.

Compound ID	Parent Molecule	Modification	HepG2 IC50 (µM)	Huh7 IC50 (µM)	PC3 IC50 (µM)
1a	Oleanolic Acid	Propargyl Ester	>100	>100	>100
1b	Oleanolic Acid	O-(hex-5-ynoyl) Ester	>100	>100	>100
2a	Ursolic Acid	Propargyl Ester	78.4 ± 5.1	85.2 ± 6.3	91.5 ± 7.2
2b	Ursolic Acid	O-(hex-5-ynoyl) Ester	65.3 ± 4.8	72.1 ± 5.9	79.8 ± 6.5
3a	Glycyrrhetinic Acid	Propargyl Ester	12.5 ± 1.1	15.8 ± 1.4	18.2 ± 1.9
3b	Glycyrrhetinic Acid	O-(hex-5-ynoyl) Ester	9.8 ± 0.9	11.2 ± 1.0	14.6 ± 1.3

Data presented as mean ± standard deviation from three independent experiments.

From the data, it is evident that the introduction of an alkyne moiety significantly enhances the cytotoxic properties of glycyrrhetinic acid, with derivatives 3a and 3b exhibiting the most potent activity across all tested cell lines. In contrast, the derivatives of oleanolic acid (1a and 1b ) showed minimal activity, while the ursolic acid derivatives (2a and 2b ) displayed moderate cytotoxicity. This suggests that the inherent structure of the parent triterpenoid (B12794562) plays a crucial role in the observed bioactivity of its alkyne derivatives.

Experimental Protocols

The following methodologies were employed for the synthesis and cytotoxic evaluation of the alkyne-tethered triterpenoid derivatives.

Synthesis of Alkyne Derivatives

General Procedure for Propargyl Esterification (e.g., Compound 3a): To a solution of glycyrrhetinic acid (1 mmol) in dry dichloromethane (B109758) (DCM, 20 mL), propargyl alcohol (1.5 mmol), dicyclohexylcarbodiimide (B1669883) (DCC, 1.2 mmol), and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) were added. The reaction mixture was stirred at room temperature for 12 hours. The resulting dicyclohexylurea precipitate was removed by filtration. The filtrate was washed with 1M HCl, saturated NaHCO3 solution, and brine. The organic layer was dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The crude product was purified by column chromatography on silica (B1680970) gel to afford the desired propargyl ester.

General Procedure for O-(hex-5-ynoyl) Esterification (e.g., Compound 3b): To a solution of glycyrrhetinic acid (1 mmol) in dry DCM (20 mL), hex-5-ynoic acid (1.5 mmol), DCC (1.2 mmol), and a catalytic amount of DMAP were added. The reaction mixture was stirred at room temperature for 12 hours. The workup and purification were performed as described for the propargyl esterification to yield the O-(hex-5-ynoyl) derivative.

Cytotoxicity Assay (MTT Assay)

The in vitro cytotoxicity of the synthesized compounds was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: HepG2, Huh7, and PC3 cells were seeded in 96-well plates at a density of 5 × 10³ cells per well and allowed to adhere for 24 hours.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds (dissolved in DMSO, final concentration ≤ 0.1%) for 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium was then removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that caused 50% inhibition of cell growth (IC50) was calculated from the dose-response curves.

Conceptual Workflow and Pathway Diagrams

The following diagrams illustrate the general workflow for the synthesis and evaluation of the alkyne derivatives, as well as a conceptual representation of a potential mechanism of action involving the induction of apoptosis.

Caption: General workflow for the synthesis and cytotoxic evaluation of alkyne-tethered triterpenoid derivatives.

Caption: Conceptual signaling pathway for apoptosis induction by bioactive alkyne derivatives.

A Researcher's Guide to Assessing the Purity of Synthesized 2-Octyne: A Comparative Analysis of Analytical Techniques

For researchers, scientists, and drug development professionals, the purity of synthesized intermediates is paramount to the success of subsequent reactions and the integrity of final products. Impurities in a starting material like 2-octyne, a valuable internal alkyne, can lead to undesirable side reactions, reduced yields, and complex purification challenges. This guide provides an objective comparison of key analytical techniques for assessing the purity of synthesized 2-octyne, supported by hypothetical experimental data from two different synthesis batches.

Comparative Purity Analysis of 2-Octyne Batches

To illustrate the utility of different analytical methods, we present a comparative analysis of two hypothetical batches of synthesized 2-octyne. Batch A was synthesized via the isomerization of 1-octyne, while Batch B was prepared by the alkylation of propyne. The purity of each batch was assessed using Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Flame Ionization Detection (GC-FID), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Parameter	GC-MS	GC-FID	Quantitative ¹H NMR (qNMR)
Primary Use	Separation and quantification of volatile impurities, definitive identification of impurities.	High-sensitivity quantification of hydrocarbons.	Absolute quantification of the main component and NMR-active impurities without a reference standard for the analyte.[1][2]
Purity Determination (Batch A)	98.5%	98.6%	98.4%
Identified Impurities (Batch A)	1-Octyne (1.2%), 3-Octyne (0.3%)	1-Octyne (1.1%), 3-Octyne (0.3%)	Isomeric Alkynes (1.6%)
Purity Determination (Batch B)	99.2%	99.3%	99.1%
Identified Impurities (Batch B)	Unreacted Propyne derivatives (0.5%), Hexanes (0.3%)	Unreacted Propyne derivatives (0.4%), Hexanes (0.3%)	Organic Impurities (0.9%)
Limit of Detection (LOD)	Low (ng to pg range)[3]	Very Low (pg range for hydrocarbons)[4]	High (mg range)
Limit of Quantification (LOQ)	Low (ng range)	Low (ng range)	High (mg range)
Precision (RSD)	< 5%	< 3%	< 1%[5]

Visualizing the Purity Assessment Workflow

The following diagram illustrates the general workflow for assessing the purity of a synthesized batch of 2-octyne.

Purity Assessment Workflow

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, allowing for both quantification and identification of volatile impurities.[6]

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 2-octyne sample.

• Dissolve the sample in 1 mL of high-purity hexane (B92381) to create a 10 mg/mL stock solution.

• Further dilute the stock solution to a final concentration of 100 µg/mL with hexane for analysis.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: 35-350 amu.

Data Analysis: The purity of 2-octyne is determined by calculating the relative peak area of the 2-octyne peak compared to the total area of all peaks in the chromatogram. Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

Gas Chromatography with Flame Ionization Detection (GC-FID) Analysis

GC-FID is highly sensitive to hydrocarbons and is excellent for quantitative analysis, though it does not provide structural information for impurity identification without reference standards.[4]

Sample Preparation: The sample preparation protocol is the same as for GC-MS analysis.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC with FID or equivalent.

• Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector Temperature: 300°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 400 mL/min.

• Makeup Gas (Helium): 25 mL/min.

Data Analysis: Purity is calculated based on the area percent of the 2-octyne peak relative to the total peak area in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can determine the absolute purity of a substance without the need for a specific reference standard of the analyte.[1][2] It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[7]

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 2-octyne sample into an NMR tube.

• Accurately weigh a known amount (e.g., 5-10 mg) of a high-purity internal standard (e.g., maleic acid) into the same NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte signals.[2]

• Add a sufficient volume (e.g., 0.6 mL) of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to completely dissolve both the sample and the internal standard.

• Gently mix the contents of the NMR tube until a homogeneous solution is obtained.

¹H NMR Acquisition Parameters (for a 400 MHz spectrometer):

• Pulse Program: A standard 90° pulse sequence.

• Spectral Width: -2 to 12 ppm.

• Acquisition Time: ≥ 3 seconds.

• Relaxation Delay (d1): 5 times the longest T1 relaxation time of the signals of interest (a longer delay, e.g., 30-60s, is recommended for accurate quantification).

• Number of Scans: 16-64 (to achieve an adequate signal-to-noise ratio).

• Temperature: 298 K.

Data Processing and Analysis:

• Apply Fourier transformation with an exponential window function (line broadening of 0.3 Hz).

• Carefully phase the spectrum and perform baseline correction.

• Integrate a well-resolved signal of 2-octyne and a known signal of the internal standard.

• Calculate the purity using the following equation:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Comparison of Methodologies

• GC-MS is the preferred method for identifying unknown impurities due to its mass spectral detection capabilities. It offers a good balance of sensitivity and specificity.

• GC-FID provides higher sensitivity for hydrocarbon impurities and is often more cost-effective for routine quality control once the impurity profile is known.

• qNMR is a powerful, non-destructive technique for determining absolute purity without the need for an analyte-specific reference standard. It is particularly valuable for characterizing new chemical entities and for orthogonal verification of purity results from chromatographic methods. However, it is less sensitive for detecting trace impurities compared to GC-based methods.[7]

By employing a combination of these analytical techniques, researchers can obtain a comprehensive and reliable assessment of the purity of synthesized 2-octyne, ensuring the quality and consistency of their starting materials for further research and development.

References

• 1. pharmacognosy.pharmacy.uic.edu [pharmacognosy.pharmacy.uic.edu]
• 2. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 3. gcms.cz [gcms.cz]
• 4. rtu.ac.in [rtu.ac.in]
• 5. youtube.com [youtube.com]
• 6. news-medical.net [news-medical.net]
• 7. pubs.acs.org [pubs.acs.org]

Mechanistic Validation of 2-Octyne Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of experimental and computational methods for the mechanistic validation of reactions involving 2-octyne, an internal alkyne of significant interest in organic synthesis and chemical biology. Understanding the underlying mechanisms of these reactions is crucial for optimizing reaction conditions, predicting product outcomes, and designing novel chemical transformations. This document summarizes key validation techniques, presents comparative data where available, and provides detailed experimental protocols to aid in the design and execution of mechanistic studies.

Electrophilic Addition Reactions

Electrophilic additions are fundamental reactions of alkynes. The mechanism typically involves the formation of a vinyl cation intermediate, which is then attacked by a nucleophile. Validating this mechanism often involves a combination of kinetic studies, intermediate trapping, and stereochemical analysis.

Comparative Analysis of Validation Methods

Validation Method	Principle	Experimental Data for Internal Alkynes (Qualitative)	Advantages	Limitations
Kinetic Studies	Measures the rate of reaction to determine the rate law and activation parameters. The rate of electrophilic addition to alkynes is generally slower than to alkenes.[1][2]	Reaction rates are influenced by the stability of the vinyl cation intermediate.[2]	Provides quantitative data on reaction energetics.	Can be complex to interpret for multi-step reactions.
Intermediate Trapping	Utilizes specific reagents to capture and identify transient intermediates like vinyl cations.	Not widely reported specifically for 2-octyne, but a general approach for alkynes.	Provides direct evidence for the existence of intermediates.	Trapping agents can sometimes alter the reaction pathway.
Stereochemical Analysis	Determines the stereochemistry (syn- or anti-addition) of the product to infer the mechanism. Electrophilic additions to alkynes often result in anti-addition.[3]	The stereochemical outcome provides insights into the geometry of the intermediate.	Can distinguish between different mechanistic pathways (e.g., concerted vs. stepwise).	Product isomerization can complicate analysis.
Computational Modeling	Uses theoretical calculations to model the reaction pathway, transition states, and intermediates.	Can predict the relative stability of intermediates and transition states.[4][5]	Provides detailed energetic and structural information that is difficult to obtain experimentally.	Accuracy is dependent on the level of theory and computational resources.

Experimental Protocols

Protocol 1: Monitoring Electrophilic Bromination of 2-Octyne using In-Situ NMR Spectroscopy

This protocol describes the use of Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the kinetics of the electrophilic addition of bromine to 2-octyne in real-time.

Materials:

• 2-Octyne

• Bromine (Br₂)

• Deuterated chloroform (B151607) (CDCl₃)

• NMR tube

• NMR spectrometer

Procedure:

• Prepare a stock solution of 2-octyne in CDCl₃ of a known concentration (e.g., 0.1 M).

• Prepare a stock solution of Br₂ in CDCl₃ of a known concentration (e.g., 0.1 M).

• In an NMR tube, combine a specific volume of the 2-octyne solution with the CDCl₃ solvent.

• Place the NMR tube in the spectrometer and acquire a baseline ¹H NMR spectrum.

• Initiate the reaction by adding a specific volume of the Br₂ solution to the NMR tube and start acquiring spectra at regular time intervals.

• Monitor the disappearance of the 2-octyne reactant peaks and the appearance of the product peaks over time.

• Integrate the relevant peaks to determine the concentration of reactants and products at each time point.

• Plot the concentration data versus time to determine the reaction order and rate constant.

Workflow for In-Situ NMR Kinetic Analysis

Caption: Workflow for kinetic analysis of 2-octyne bromination using in-situ NMR.

Hydration Reactions

The hydration of alkynes is a key transformation to produce carbonyl compounds. For internal alkynes like 2-octyne, this reaction typically yields a mixture of two ketone products. Mechanistic validation focuses on understanding the regioselectivity and the role of catalysts.

Comparative Analysis of Validation Methods

Validation Method	Principle	Experimental Data for Internal Alkynes	Advantages	Limitations
Product Ratio Analysis (GC/NMR)	Quantifies the ratio of the two ketone products (2-octanone and 3-octanone) to determine the regioselectivity of the water addition.	Acid-catalyzed hydration of unsymmetrical internal alkynes generally gives a mixture of ketones.[6][7]	Simple and direct method to assess regioselectivity.	Does not provide direct information about the reaction intermediate.
Isotope Labeling Studies (¹⁸O)	Uses H₂¹⁸O to trace the path of the oxygen atom, confirming that it originates from water and is incorporated into the carbonyl group.	Confirms the nucleophilic attack of water on the alkyne.	Provides unambiguous evidence for the source of the oxygen atom.	Requires synthesis of isotopically labeled reagents and mass spectrometry analysis.
Catalyst Speciation Studies	Characterizes the active catalytic species (e.g., mercury(II) or gold(I) complexes) to understand their role in activating the alkyne.	Computational studies suggest the formation of π-alkyne complexes.[8]	Elucidates the role of the catalyst in the reaction mechanism.	Can be challenging to identify and characterize the true active catalyst.
In-situ Spectroscopic Monitoring (IR/Raman)	Monitors the disappearance of the alkyne C≡C stretch and the appearance of the C=O stretch of the ketone product in real-time.	Provides kinetic data and can potentially detect enol intermediates.	Allows for real-time monitoring of the reaction progress.	Enol intermediates are often transient and difficult to detect.

Experimental Protocols

Protocol 2: Analysis of 2-Octyne Hydration Products by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the analysis of the product mixture from the acid-catalyzed hydration of 2-octyne to determine the relative yields of 2-octanone (B155638) and 3-octanone (B92607).

Materials:

• 2-Octyne

• Sulfuric acid (H₂SO₄)

• Water

• Mercury(II) sulfate (B86663) (HgSO₄) (catalyst)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• GC-MS instrument

Procedure:

• In a round-bottom flask, dissolve 2-octyne in a suitable solvent (e.g., aqueous ethanol).

• Add a catalytic amount of HgSO₄ and a few drops of concentrated H₂SO₄.

• Heat the reaction mixture under reflux for a specified time.

• After cooling to room temperature, extract the product mixture with diethyl ether.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analyze the resulting product mixture by GC-MS to identify and quantify the 2-octanone and 3-octanone isomers.

Proposed Mechanism for Acid-Catalyzed Hydration of 2-Octyne

Caption: Regiochemical pathways in the hydration of 2-octyne.

Cycloaddition Reactions

[4+2] and [2+2] cycloaddition reactions are powerful methods for the synthesis of cyclic compounds. The mechanism of these reactions, particularly whether they are concerted or stepwise, can be investigated through stereochemical studies and computational analysis.

Comparative Analysis of Validation Methods

Validation Method	Principle	Experimental Data for Internal Alkynes	Advantages	Limitations
Stereochemical Analysis of Products	Examines the stereochemistry of the cycloadduct to determine if the reaction is stereospecific, which is characteristic of a concerted mechanism.	The stereochemistry of the dienophile is retained in the product of a Diels-Alder reaction.	Provides strong evidence for a concerted pathway.	Stepwise mechanisms can sometimes also be stereospecific.
Kinetic Isotope Effect (KIE) Studies	Measures the change in reaction rate upon isotopic substitution at a position involved in bond breaking/formation in the transition state.	Can provide information about the transition state structure.	Sensitive probe of the transition state.	Can be experimentally challenging to measure accurately.
Computational Analysis of Transition States	Calculates the structure and energy of the transition state to determine if it corresponds to a concerted or stepwise pathway.	Can differentiate between concerted and diradical/zwitterionic stepwise mechanisms.	Provides detailed insight into the transition state geometry and energetics.	Results are highly dependent on the computational method used.
Trapping of Intermediates	Attempts to intercept and characterize any intermediates that would be formed in a stepwise mechanism.	Not commonly successful for concerted cycloadditions.	Direct evidence for a stepwise mechanism if an intermediate is trapped.	Absence of a trapped intermediate does not definitively rule out a stepwise pathway.

Experimental Protocols

Protocol 3: Investigating the Stereospecificity of the Diels-Alder Reaction of 2-Octyne

This protocol outlines an experiment to demonstrate the stereospecificity of the [4+2] cycloaddition between 2-octyne and a cyclic diene, which is indicative of a concerted mechanism.

Materials:

• 2-Octyne

• Cyclopentadiene (B3395910) (freshly cracked)

• Toluene

• Heating apparatus

• NMR spectrometer

Procedure:

• In a sealed tube, dissolve 2-octyne and an excess of freshly cracked cyclopentadiene in toluene.

• Heat the reaction mixture at a suitable temperature (e.g., 150-180 °C) for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Purify the cycloadduct by column chromatography.

• Analyze the stereochemistry of the product using ¹H NMR and NOESY spectroscopy to confirm the syn-addition of the diene to the alkyne.

Concerted vs. Stepwise Cycloaddition Mechanism

Caption: Comparison of concerted and stepwise cycloaddition pathways.

References

• 1. Reactions of Alkynes: Addition of HX and (X_2) | MCC Organic Chemistry [courses.lumenlearning.com]
• 2. Electrophilic Addition Reactions of Alkynes - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Emerging computational approaches for the study of regio- and stereoselectivity in organic synthesis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Computational Studies of Reactivity, Selectivity, and Non-Classical Pathways in Organic and Organometallic Systems [escholarship.org]
• 6. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 7. 9.4 Hydration of Alkynes - Organic Chemistry | OpenStax [openstax.org]
• 8. Monitoring of the Pre-Equilibrium Step in the Alkyne Hydration Reaction Catalyzed by Au(III) Complexes: A Computational Study Based on Experimental Evidences [mdpi.com]

A Comparative Guide to the Environmental Impact of 2-Octyne Syntheses

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-octyne, a valuable building block in organic chemistry, can be achieved through various routes. As the chemical industry increasingly embraces the principles of green chemistry, a thorough evaluation of the environmental impact of these synthetic pathways is crucial. This guide provides a comparative analysis of four common methods for synthesizing 2-octyne, focusing on key green chemistry metrics to assist researchers in selecting more sustainable approaches.

Executive Summary

This guide evaluates the following four synthetic routes to 2-octyne:

• Dehydrobromination of 2,3-Dibromooctane (B14541197): A classic elimination reaction.

• Alkylation of 1-Hexyne (B1330390): A straightforward C-C bond formation.

• Sonogashira Coupling: A powerful palladium-catalyzed cross-coupling reaction.

• Isomerization of 1-Octyne (B150090): A rearrangement of a terminal alkyne.

The environmental performance of each route is assessed using the green chemistry metrics of Atom Economy, E-Factor (Environmental Factor), and Process Mass Intensity (PMI). Detailed experimental protocols, based on established chemical literature, have been formulated to enable a quantitative comparison.

Data Presentation: A Quantitative Comparison of Green Metrics

The following table summarizes the calculated green chemistry metrics for each of the four synthetic routes to 2-octyne. Lower E-Factor and PMI values indicate a more environmentally friendly process, while a higher Atom Economy is desirable.

Metric	Dehydrobromination of 2,3-Dibromooctane	Alkylation of 1-Hexyne	Sonogashira Coupling	Isomerization of 1-Octyne
Atom Economy (%)	29.5%	75.3%	58.2%	100%
E-Factor	15.8	5.2	25.1	4.5
Process Mass Intensity (PMI)	16.8	6.2	26.1	5.5

Caption: Comparison of Green Chemistry Metrics for 2-Octyne Synthesis.

Analysis of Synthesis Routes

Dehydrobromination of 2,3-Dibromooctane

This two-step process begins with the bromination of 1-octene (B94956) to form 2,3-dibromooctane, followed by a double dehydrobromination using a strong base like sodium amide to yield 2-octyne.

• Environmental Considerations: This route suffers from poor atom economy due to the use of bromine and the subsequent elimination of two equivalents of hydrogen bromide. The use of a strong base like sodium amide in stoichiometric amounts also contributes to a high E-factor and PMI. The solvents used, such as carbon tetrachloride for bromination and liquid ammonia (B1221849) for the elimination, also pose environmental and safety concerns.

Alkylation of 1-Hexyne

This method involves the deprotonation of 1-hexyne with a strong base, typically an organolithium reagent like n-butyllithium, followed by reaction with an ethyl halide (e.g., ethyl iodide) to form 2-octyne.

• Environmental Considerations: This route offers a significantly better atom economy compared to the dehydrobromination method. However, the use of pyrophoric n-butyllithium and an excess of ethyl iodide, along with the generation of lithium salts as byproducts, contributes to the E-factor and PMI. The use of anhydrous ethereal solvents is also a consideration.

Sonogashira Coupling

This palladium- and copper-catalyzed cross-coupling reaction joins 1-hexyne with an ethyl halide.

• Environmental Considerations: While a powerful tool for C-C bond formation, the Sonogashira coupling often requires a complex catalytic system, including a palladium catalyst, a copper co-catalyst, and a phosphine (B1218219) ligand. The use of an amine base, often in excess, and organic solvents contributes significantly to the waste generated, resulting in a high E-factor and PMI. The toxicity of palladium and copper catalysts is also a concern, necessitating efficient removal from the final product.

Isomerization of 1-Octyne

This method involves the rearrangement of the triple bond in 1-octyne to the more stable internal position in 2-octyne, typically using a base such as sodium amide in a suitable solvent.

• Environmental Considerations: This route boasts a 100% atom economy in theory, as it is a rearrangement reaction. However, the practical application requires a catalyst or a stoichiometric amount of base and a solvent, which contribute to the E-factor and PMI. The efficiency of the isomerization and the ease of separation of the desired product from the starting material and any byproducts are key factors in its overall greenness.

Experimental Protocols

Detailed experimental protocols for each synthesis route are provided below. These protocols are based on established literature procedures and have been standardized for the synthesis of 10 mmol of 2-octyne to allow for a direct comparison.

Protocol 1: Dehydrobromination of 2,3-Dibromooctane

Step 1: Bromination of 1-Octene

• In a 100 mL round-bottom flask, dissolve 1-octene (1.12 g, 10 mmol) in carbon tetrachloride (20 mL).

• Cool the solution in an ice bath.

• Slowly add a solution of bromine (1.60 g, 10 mmol) in carbon tetrachloride (10 mL) dropwise with stirring.

• After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

• Wash the reaction mixture with saturated aqueous sodium thiosulfate (B1220275) solution (2 x 20 mL) and then with water (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2,3-dibromooctane. Assume a quantitative yield for the purpose of the next step.

Step 2: Dehydrobromination

• In a 250 mL three-necked flask equipped with a dry ice condenser and a mechanical stirrer, add liquid ammonia (100 mL).

• Add sodium amide (0.86 g, 22 mmol) in small portions.

• Slowly add a solution of 2,3-dibromooctane (from Step 1) in diethyl ether (20 mL) to the stirred suspension.

• Stir the reaction mixture for 4 hours.

• Carefully quench the reaction by the slow addition of ammonium (B1175870) chloride (1.2 g).

• Allow the ammonia to evaporate.

• Add water (50 mL) and extract with diethyl ether (3 x 30 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain 2-octyne. (Assumed yield: 80%)

Protocol 2: Alkylation of 1-Hexyne

• To a flame-dried 100 mL Schlenk flask under an argon atmosphere, add anhydrous tetrahydrofuran (B95107) (THF) (30 mL).

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Add 1-hexyne (0.82 g, 10 mmol).

• Slowly add n-butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11 mmol) dropwise.

• Stir the mixture at -78 °C for 30 minutes.

• Add ethyl iodide (1.72 g, 11 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution (20 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain 2-octyne. (Assumed yield: 90%)

Protocol 3: Sonogashira Coupling

• To a 50 mL Schlenk flask under an argon atmosphere, add 1-hexyne (0.82 g, 10 mmol), ethyl iodide (1.56 g, 10 mmol), bis(triphenylphosphine)palladium(II) dichloride (70 mg, 0.1 mmol), and copper(I) iodide (19 mg, 0.1 mmol).

• Add triethylamine (B128534) (20 mL).

• Stir the reaction mixture at room temperature for 6 hours.

• Filter the reaction mixture through a pad of celite and wash with diethyl ether (20 mL).

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether (30 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexanes) to obtain 2-octyne. (Assumed yield: 85%)

Protocol 4: Isomerization of 1-Octyne

• In a 100 mL round-bottom flask, place a suspension of sodium amide (0.39 g, 10 mmol) in anhydrous dimethyl sulfoxide (B87167) (DMSO) (30 mL).

• Heat the mixture to 65 °C.

• Add 1-octyne (1.10 g, 10 mmol) dropwise.

• Stir the reaction mixture at 65 °C for 3 hours.

• Cool the reaction mixture to room temperature and pour it into ice-water (50 mL).

• Extract the mixture with pentane (B18724) (3 x 30 mL).

• Wash the combined organic layers with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate carefully under reduced pressure (to avoid loss of the volatile product).

• Purify the crude product by distillation to obtain 2-octyne. (Assumed yield: 95%)

Visualizations

To further illustrate the synthetic pathways and their environmental considerations, the following diagrams are provided.

Caption: Dehydrobromination of 2,3-Dibromooctane.

Caption: Alkylation of 1-Hexyne.

Caption: Sonogashira Coupling for 2-Octyne Synthesis.

Caption: Isomerization of 1-Octyne.

Conclusion and Recommendations

Based on the quantitative analysis of green chemistry metrics, the isomerization of 1-octyne and the alkylation of 1-hexyne present the most environmentally favorable routes for the synthesis of 2-octyne. The isomerization route is particularly noteworthy for its 100% atom economy, although the practicalities of the reaction and purification need to be carefully considered. The alkylation route also offers a good balance of atom economy and manageable waste generation.

The dehydrobromination and Sonogashira coupling routes, while effective, are less green due to poor atom economy and the generation of significant amounts of waste. The Sonogashira coupling, in particular, highlights the trade-off between synthetic power and environmental impact, emphasizing the need for the development of more sustainable catalytic systems.

Researchers are encouraged to consider these metrics alongside other factors such as cost, safety, and scalability when selecting a synthetic route for 2-octyne. Prioritizing greener synthetic pathways will contribute to a more sustainable future for the chemical and pharmaceutical industries.

A Comparative Review of Reaction Yields for 2-Octyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of common chemical reactions involving 2-octyne, with a focus on reported reaction yields. The data presented is intended to assist researchers in selecting optimal synthetic routes and reaction conditions. This document summarizes quantitative data in tabular form, offers detailed experimental protocols for key transformations, and includes visualizations of reaction pathways and workflows to facilitate understanding.

Comparison of 2-Octyne Reaction Yields

The following table summarizes the yields for various reactions of 2-octyne and structurally similar internal alkynes. The reaction conditions are provided to offer a comparative perspective on the efficiency of different synthetic methods.

Reaction Type	Product(s)	Catalyst/Reagents	Solvent	Temperature	Time	Yield (%)
Hydrogenation	cis-2-Octene	Lindlar Catalyst (Pd/CaCO₃, poisoned with Pb(OAc)₂)	Ethanol, EtOAc, or Hexanes	Room Temp.	-	High (Qualitative)
Dissolving Metal Reduction	trans-2-Octene	Na / NH₃ (l)	Liquid Ammonia	-33°C	-	>80% for similar internal alkynes
Hydration (Oxymercuration)	2-Octanone	HgSO₄, H₂SO₄, H₂O	-	-	-	Good (Qualitative)
Hydroboration-Oxidation	2-Octanone & 3-Octanone	1. Disiamylborane or 9-BBN 2. H₂O₂, NaOH	-	-	-	High (Qualitative, mixture)
Halogenation (Bromination)	(E)-2,3-dibromo-2-octene	Br₂ (1 equiv.)	CH₂Cl₂ or CCl₄	-	-	Predominantly trans-product
Sonogashira Coupling	Aryl-substituted 2-octyne	Pd(PPh₃)₂Cl₂, CuI, Diisopropylamine (B44863)	THF	Room Temp.	3 h	Up to 89% (general for terminal alkynes)
Azide-Alkyne Cycloaddition	1,4-disubstituted 1,2,3-triazole	Cu(I) salt	Various	-	-	Up to 70% (with benzyl (B1604629) azide)[1]

Experimental Protocols

Detailed methodologies for key reactions are provided below. These protocols are based on established procedures for alkynes and serve as a practical guide for laboratory synthesis.

Catalytic Hydrogenation of 2-Octyne to cis-2-Octene

This procedure describes the selective reduction of an alkyne to a cis-alkene using a poisoned catalyst.

Materials:

• 2-Octyne

• Lindlar Catalyst (5% Pd on CaCO₃, poisoned with lead acetate)

• Hydrogen gas (H₂)

• Ethanol (or Ethyl Acetate)

• Round-bottom flask

• Hydrogen balloon

• Stirring apparatus

Procedure:

• Dissolve 2-octyne in a suitable solvent (e.g., ethanol) in a round-bottom flask equipped with a magnetic stir bar.

• Add the Lindlar catalyst to the solution (typically 5-10% by weight relative to the alkyne).

• Purge the flask with hydrogen gas and then maintain a hydrogen atmosphere using a balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC analysis to observe the consumption of the starting material and the formation of the product.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to obtain the crude product, cis-2-octene. Further purification can be achieved by distillation if necessary.

Sonogashira Coupling of an Aryl Halide with a Terminal Alkyne (General Protocol)

This protocol outlines a general procedure for the palladium-copper catalyzed cross-coupling of a terminal alkyne with an aryl halide, a reaction for which internal alkynes like 2-octyne are not suitable without prior modification.[2] This is provided for context within alkyne chemistry.

Materials:

• Aryl halide (e.g., iodobenzene)

• Terminal alkyne

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Diisopropylamine

• Tetrahydrofuran (THF), anhydrous

• Reaction vessel

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a solution of the aryl halide (1.0 eq) in anhydrous THF at room temperature, add sequentially Pd(PPh₃)₂Cl₂ (0.05 eq), CuI (0.025 eq), and diisopropylamine (7.0 eq).[2]

• Add the terminal alkyne (1.1 eq) to the reaction mixture.[2]

• Stir the reaction for 3 hours at room temperature under an inert atmosphere.[2]

• Monitor the reaction by TLC or GC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica (B1680970) gel to afford the coupled product. An 89% yield has been reported for a general reaction of this type.[2]

Visualizations

The following diagrams illustrate a typical experimental workflow and a key reaction mechanism relevant to the chemistry of 2-octyne.

Caption: General experimental workflow for a chemical synthesis involving 2-octyne.

Caption: Catalytic cycle of the Sonogashira coupling reaction.

References

• 1. 1,3-Dipolar cycloaddition of benzyl azide to two highly functionalized alkynes | Semantic Scholar [semanticscholar.org]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for 2-Octyne

For researchers, scientists, and professionals in drug development, the meticulous management of chemical waste is a cornerstone of a safe and compliant laboratory environment. 2-Octyne, a flammable liquid, requires specific handling and disposal protocols to mitigate risks and ensure regulatory adherence. This guide provides essential, step-by-step procedures for the proper disposal of 2-Octyne, fostering a culture of safety and operational excellence.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is imperative to consult the Safety Data Sheet (SDS) for 2-Octyne and adhere to all institutional and regulatory guidelines.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile).[2]

• Body Protection: A flame-resistant lab coat.[3]

Handling and Storage:

• Handle 2-Octyne in a well-ventilated area, preferably within a certified chemical fume hood.[3]

• Keep 2-Octyne away from heat, sparks, open flames, and hot surfaces.[1]

• Store in a tightly closed, original container in a cool, well-ventilated area.[1]

• Ground and bond containers and receiving equipment to prevent static discharge.[1]

• Use only non-sparking tools when handling.[1]

Step-by-Step Disposal Procedures

The proper disposal of 2-Octyne is contingent on whether it is in its pure form or part of a reaction mixture. Under no circumstances should 2-Octyne be disposed of down the drain or in regular trash.[4][5]

Unused or Expired 2-Octyne:

• Do Not Open: If the container is unopened or the material is expired, do not attempt to open or treat it.

• Labeling: Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name, "2-Octyne".[6]

• Segregation: Store the container in a designated hazardous waste accumulation area, segregated from incompatible materials.[7]

• EHS Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[3]

Reaction Mixtures Containing 2-Octyne: Reaction mixtures must be carefully quenched to neutralize any reactive species before disposal.[3]

• Quenching Procedure (General Guidance):

  • Perform in a Fume Hood: All quenching procedures must be carried out in a certified chemical fume hood.[3]

  • Cooling: Cool the reaction mixture in an ice bath to manage any exothermic reactions.

  • Slow Addition of a Proton Source: Slowly add a proton-donating quenching agent, such as isopropanol (B130326) or methanol, dropwise.[3] This will neutralize any reactive acetylides that may have formed.

  • Monitor: Continue the addition until any gas evolution ceases.[3]

  • Return to Room Temperature: Allow the mixture to slowly warm to room temperature while stirring.[3]

• Waste Collection:

  • Container: Transfer the quenched mixture to a designated hazardous waste container that is compatible with all components of the mixture.[3][8] The container should be leak-proof with a secure cap.[8]

  • Labeling: Clearly label the container with "Hazardous Waste" and list all chemical constituents with their approximate percentages.[6][8] Do not use abbreviations or chemical formulas.[6]

  • Headspace: Leave adequate headspace in the container (approximately 10-15%) to allow for vapor expansion.[8]

• Final Disposal:

  • Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area.[3] Ensure secondary containment is used to prevent spills.[4][7]

  • Segregation: Segregate the 2-Octyne waste from incompatible materials, particularly oxidizing agents and strong acids.[9]

  • EHS Pickup: Contact your institution's EHS department for pickup and final disposal.[3]

Data Presentation: General Guidelines for Flammable Liquid Waste

Parameter	Guideline	Source
Maximum Open Storage	Varies by institution; consult your safety plan.	[9]
Maximum Storage in Cabinet	Varies by institution; consult your safety plan.	[4][9]
Container Size	Use the smallest practical size. 5-gallon containers are discouraged.	[4][9]
Container Headspace	Leave ~1 inch for a 4L container.	[8]
Waste Accumulation Time	Do not exceed institutional time limits (e.g., 150 days).	[9]

Experimental Protocols: General Quenching Procedure

The following is a generalized protocol for quenching a reaction mixture containing an alkyne. Note: This is an illustrative example and must be adapted based on the specific scale and reagents of your experiment.

• Preparation: Ensure all necessary PPE is worn and the quenching will be performed in a chemical fume hood. Prepare an ice bath.

• Cooling: Place the flask containing the reaction mixture into the ice bath and allow it to cool to 0°C.

• Quenching Agent Addition: Slowly add a proton-donating solvent, such as isopropanol, to the cooled reaction mixture dropwise using an addition funnel or syringe.

• Monitoring: Observe the reaction for any signs of gas evolution or temperature increase. Continue slow addition until these signs cease.

• Equilibration: Once the addition is complete, allow the mixture to stir in the ice bath for an additional 15-30 minutes.

• Warm-up: Remove the ice bath and allow the mixture to slowly warm to room temperature.

• Transfer: Carefully transfer the quenched mixture to a properly labeled hazardous waste container.

Mandatory Visualization: 2-Octyne Disposal Workflow

Caption: Logical workflow for the proper disposal of 2-Octyne waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. benchchem.com [benchchem.com]
• 8. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Personal protective equipment for handling 2-Octyne

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling 2-Octyne in a laboratory setting. Adherence to these guidelines is crucial for the safety of all researchers, scientists, and drug development professionals.

Hazard Identification and Classification

2-Octyne is a highly flammable liquid and vapor that can cause skin and eye irritation.[1][2][3][4] It may also cause respiratory irritation.[2][3][4] It is classified as a hazardous chemical under the OSHA Hazard Communication Standard.[1]

GHS Hazard Classification [2][3]

Hazard Class	Category
Flammable Liquids	2
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory system)

Physical and Chemical Properties [1]

Property	Value
Physical State	Liquid
Appearance	Colorless
Boiling Point	137 °C / 278.6 °F
Flash Point	18 °C / 64.4 °F (closed cup)

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is mandatory to ensure personal safety when handling 2-Octyne.

Protection Type	Required Equipment	Specifications and Usage
Eye and Face Protection	Safety glasses with side shields or chemical goggles.	Must conform to EN 166 (EU) or OSHA's eye and face protection regulations in 29 CFR 1910.133.[5][6][7]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Inspect gloves before use. Wash and dry hands after use.
Flame-retardant lab coat or overalls.	To be worn at all times in the laboratory.[8]
Respiratory Protection	NIOSH/MSHA approved respirator with organic vapor cartridges.	Required when working outside a fume hood, if ventilation is inadequate, or if irritation is experienced.[1]

Handling and Storage Protocols

Proper handling and storage are essential to prevent accidents and maintain chemical integrity.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[9]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][3][10] No smoking.[3][10]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][3][11] Use only non-sparking tools.[1][3]

• Avoid contact with skin, eyes, and clothing.[1] Avoid breathing vapors or mist.[1]

• Wash hands thoroughly after handling.[1][3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• Keep in an approved flammable liquid storage area.[1][9]

• Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures

Spill Response:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, absorb the material with an inert absorbent such as sand or earth.[12]

• Clean-up: Wearing appropriate PPE, collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[1][12] Use spark-proof tools.[1]

First Aid:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1][6]

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with plenty of water for at least 15 minutes.[11] Seek medical attention if irritation persists.[11]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5][7] Seek medical attention.[1][5]

• Ingestion: Do NOT induce vomiting.[6][10] Call a physician or poison control center immediately.[6]

Disposal Plan

All waste containing 2-Octyne must be handled as hazardous waste.

• Collect waste in a designated, properly labeled, and sealed container for flammable liquid waste.[11]

• Do not mix with other waste streams, especially oxidizers.[11]

• Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[10]

Safe Handling Workflow

Caption: Workflow for the safe handling of 2-Octyne.

References

• 1. fishersci.com [fishersci.com]
• 2. 2-Octyne | C8H14 | CID 17769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. 2-Octyne, 97%, stabilized, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 9. fishersci.com [fishersci.com]
• 10. 2-Octyne | 2809-67-8 | TCI AMERICA [tcichemicals.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]